Aluminum bromide

• CAS: 7727-15-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of Aluminum Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and applications of aluminum bromide (AlBr₃), a versatile Lewis acid with significant utility in organic synthesis and other industrial processes. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields.

Introduction

Aluminum bromide is an inorganic compound with the chemical formula AlBr₃. In its anhydrous form, it exists as a white to pale yellow crystalline solid. It is a powerful Lewis acid, readily accepting electron pairs, which makes it an effective catalyst in a variety of chemical reactions, most notably Friedel-Crafts alkylations and acylations.[1] Its hygroscopic nature and reactivity with water necessitate careful handling and storage.[2] This guide will delve into the various methods for its synthesis, its key physicochemical properties, and its applications, with a focus on its role in organic chemistry and drug development.[3]

Synthesis of Aluminum Bromide

Several methods have been developed for the synthesis of aluminum bromide, ranging from direct reaction of the elements to more specialized electrochemical processes. The choice of method often depends on the desired purity, scale, and available starting materials.

Direct Bromination of Aluminum

The most common laboratory and industrial method for preparing aluminum bromide is the direct reaction of aluminum metal with bromine.[2] This reaction is highly exothermic and requires careful control.

Reaction:

2Al(s) + 3Br₂(l) → 2AlBr₃(s)[4]

Experimental Protocol:

Materials:

• Aluminum granules or turnings (33 g)[5]

• Liquid bromine (185 g), dried over concentrated sulfuric acid[5]

• A 1-L three-neck, flat-bottom flask[5]

• A double-surface reflux condenser[5]

• A dropping funnel with a pressure equalization tube[5]

• A thermometer[5]

• Glass wool[5]

• Calcium chloride drying tube[5]

• Nitrogen gas supply[5]

• Distillation apparatus[5]

Procedure:

• Place a thin layer of glass wool at the bottom of the three-neck flask and add the aluminum granules.[5]

• Assemble the apparatus with the dropping funnel containing the dried bromine, the reflux condenser topped with a calcium chloride drying tube, and the thermometer.[5]

• Flush the entire system with dry nitrogen gas.[5]

• Initiate the reaction by adding 10-15 drops of bromine from the dropping funnel onto the aluminum. The reaction may take several minutes to begin, indicated by the evolution of white fumes.[5]

• Once the reaction starts, continue to add the bromine in small portions (5-10 drops at a time), monitoring the temperature. The reaction is sporadic and may be accompanied by flashes and sparks.[5]

• After approximately half of the bromine has been added, a vigorous reflux should commence. The rate of bromine addition can then be increased, using the reflux rate to control the reaction temperature.[5]

• Once all the bromine has been added, the reaction mixture is allowed to cool.

• The crude aluminum bromide can be purified by vacuum distillation. Assemble a distillation apparatus and heat the reaction flask. The initial distillate may be reddish due to excess bromine; this should be collected separately. The subsequent fraction, which is colorless, is the pure aluminum bromide.[5]

Safety Precautions: This reaction is extremely exothermic and involves highly toxic and corrosive bromine. It must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including heavy-duty gloves, safety goggles, and a face shield, is mandatory. An aqueous solution of sodium thiosulfate (B1220275) should be readily available to neutralize any bromine spills.[5]

Reaction with Hydrogen Bromide

Aluminum bromide can also be synthesized by the reaction of aluminum metal with hydrogen bromide gas.[2]

Reaction:

2Al(s) + 6HBr(g) → 2AlBr₃(s) + 3H₂(g)[2]

Experimental Protocol:

Halide Exchange

Halide exchange reactions provide another route to aluminum bromide. This typically involves the reaction of aluminum chloride with a bromide source.[1]

Reaction:

AlCl₃(g) + 3HBr(g) → AlBr₃(g) + 3HCl(g)[1]

Experimental Protocol:

Detailed experimental procedures for this method at a laboratory scale are not well-documented in the provided search results. The reaction is generally carried out at high temperatures by passing hydrogen bromide gas over heated aluminum chloride.[1]

Electrochemical Synthesis

An electrochemical method for the preparation of aluminum bromide has also been described. This process involves the use of an aluminum anode in an electrolyte solution of hydrogen bromide in an aprotic solvent.[1]

Reaction at the Anode:

Al → Al³⁺ + 3e⁻[1]

Overall Reaction in Electrolyte:

Al³⁺ + 3Br⁻ → AlBr₃[1]

Experimental Protocol:

A specific example from the literature describes the following setup:

Materials:

• Glass-lined electrochemical cell[6]

• Aluminum anode[6]

• Platinum wire cathode[6]

• Electrolyte: A solution of hydrogen bromide in dimethylformamide[6]

Procedure:

• The electrochemical cell is fitted with the aluminum anode and platinum cathode.[6]

• The electrolyte solution, containing hydrogen bromide dissolved in dimethylformamide, is added to the cell.[6]

• The reaction is initiated by passing an electric current through the cell.[6]

• Once initiated, the reaction can proceed without the continuous application of external electrical power.[6]

• The product is a solution of aluminum bromide in the electrolyte. If the concentration of aluminum bromide exceeds its solubility, it will precipitate as a solid.[6]

Properties of Aluminum Bromide

The utility of aluminum bromide in various applications is a direct result of its distinct physical and chemical properties.

Physical Properties

Anhydrous aluminum bromide is a colorless, crystalline solid that is hygroscopic and sublimes upon heating.[7][8] It is soluble in a variety of organic solvents, including benzene, toluene, and simple hydrocarbons.[7]

Property	Value	References
Molecular Formula	AlBr₃	[7]
Molar Mass	266.694 g/mol (anhydrous)	[7]
374.785 g/mol (hexahydrate)	[7]
Appearance	White to pale yellow crystalline solid	[7]
Odor	Pungent	[4]
Density	3.2 g/cm³ (anhydrous)	[8]
2.54 g/cm³ (hexahydrate)	[8]
Melting Point	97.5 °C (anhydrous)	[8]
93 °C (hexahydrate)	[8]
Boiling Point	255 °C (anhydrous)	[8]
Solubility in water	Highly soluble, reacts violently	[4]
Standard Enthalpy of Formation (ΔfH⁰)	-527.5 kJ/mol	[8]
Standard Molar Entropy (S⁰)	180.2 J/(mol·K)	[8]
Heat Capacity (Cp)	100.6 J/(mol·K)	[8]

Chemical Properties

The chemical behavior of aluminum bromide is dominated by its strong Lewis acidity.

• Lewis Acidity: Aluminum bromide is a potent Lewis acid, readily forming adducts with Lewis bases. This property is the basis for its catalytic activity in many organic reactions.[1]

• Reactivity with Water: It reacts vigorously and exothermically with water, hydrolyzing to form aluminum hydroxide (B78521) and hydrogen bromide gas. This reaction is the reason for its fuming in moist air.[1][9] AlBr₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HBr(g)

• Structure: In the solid state and in non-coordinating solvents, aluminum bromide exists as a dimer, Al₂Br₆, with two AlBr₄ tetrahedra sharing a common edge. At high temperatures in the gas phase, this dimer can dissociate into the monomeric AlBr₃ form.[2]

• Catalytic Activity: As a Lewis acid catalyst, it is instrumental in promoting reactions such as Friedel-Crafts alkylation and acylation, as well as isomerization and polymerization reactions.[1]

Applications in Organic Synthesis and Drug Development

The primary application of aluminum bromide in organic chemistry is as a catalyst in Friedel-Crafts reactions, which are fundamental for the synthesis of a wide range of aromatic compounds, including many pharmaceutical intermediates.[3][10]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a key method for the formation of aryl ketones. Aluminum bromide is a highly effective catalyst for this transformation.

Reaction Mechanism: The mechanism involves the activation of an acyl halide or anhydride (B1165640) by aluminum bromide to form a highly electrophilic acylium ion. This is followed by electrophilic attack on the aromatic ring and subsequent deprotonation to restore aromaticity.[11][12]

Workflow for Friedel-Crafts Acylation:

Caption: Friedel-Crafts acylation mechanism catalyzed by AlBr₃.

Other Applications

Beyond Friedel-Crafts reactions, aluminum bromide is used in:

• Isomerization reactions: It can catalyze the rearrangement of hydrocarbon skeletons.[4]

• Bromination reactions: It can act as a brominating agent in certain synthetic transformations.[9]

• Polymerization: It serves as a catalyst in some polymerization processes.

• Material Science: It is used in the production of advanced materials, including flame retardants.[10]

Safety and Handling

Aluminum bromide is a corrosive and hazardous substance that requires strict safety protocols.

• Handling: All manipulations should be carried out in a well-ventilated fume hood.[13] Anhydrous aluminum bromide should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a flame-retardant lab coat.[13]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[14] It should be stored away from water, alcohols, and strong acids.[15]

• Spills: In case of a spill, do not use water. Cover the spill with a dry, inert absorbent material such as sand or dry lime, and then collect it in a sealed container for disposal.[15]

• Disposal: Dispose of aluminum bromide waste in accordance with local, state, and federal regulations. It may be necessary to treat it as hazardous waste.[15][16]

Conclusion

Aluminum bromide is a highly valuable reagent in organic synthesis, primarily due to its strong Lewis acidity. Its role as a catalyst in Friedel-Crafts reactions has made it an indispensable tool for the construction of complex aromatic molecules, which are often key intermediates in the development of pharmaceuticals and other fine chemicals. A thorough understanding of its synthesis, properties, and safe handling procedures is essential for its effective and responsible use in a research and industrial setting.

References

• 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 2. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. study.com [study.com]
• 5. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. US3954577A - Electrochemical preparation of aluminum bromide - Google Patents [patents.google.com]
• 7. Aluminum Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 8. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 9. Aluminum Bromide | Aluminum Sulfate | Aluminum Manufacturers [aluminummanufacturers.org]
• 10. chemimpex.com [chemimpex.com]
• 11. byjus.com [byjus.com]
• 12. Friedel-Crafts acilezés [sigmaaldrich.com]
• 13. prochemonline.com [prochemonline.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. ltschem.com [ltschem.com]
• 16. cdhfinechemical.com [cdhfinechemical.com]

Aluminum Bromide: A Technical Guide for Researchers

CAS Number: 7727-15-3 Molecular Formula: AlBr₃

This technical guide provides an in-depth overview of aluminum bromide, a versatile Lewis acid with significant applications in research and development, particularly within the pharmaceutical and chemical synthesis sectors. This document outlines its chemical and physical properties, details common synthesis protocols, and explores its primary applications, including its role as a catalyst in Friedel-Crafts reactions.

Core Properties and Data

Aluminum bromide is a hygroscopic solid that is colorless in its pure form but often appears yellowish or reddish-brown due to impurities.[1] It is a strong Lewis acid, a characteristic that underpins its utility in a wide range of chemical transformations.[2][3]

Property	Value
Molecular Weight	266.69 g/mol
Appearance	White to yellowish-red, lumpy solid with a pungent odor
Melting Point	97.5 °C
Boiling Point	255 °C
Density	3.205 g/cm³

Note: The dimeric form, Al₂Br₆, is predominant in the solid state and in non-coordinating solvents.[1]

Synthesis of Aluminum Bromide

Several methods are employed for the synthesis of aluminum bromide. The selection of a particular method may depend on the desired purity, scale, and available starting materials.

Experimental Protocol: Direct Bromination of Aluminum

This method involves the direct reaction of aluminum metal with liquid bromine.[4][5] It is a highly exothermic reaction and requires careful control of the reaction conditions.[5]

Materials:

• Aluminum foil or powder

• Liquid bromine

• Anhydrous reaction vessel (e.g., a round-bottom flask)

• Dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Place aluminum foil or powder in the reaction vessel under an inert atmosphere.

• Slowly add liquid bromine to the reaction vessel using a dropping funnel.

• The reaction will initiate, often accompanied by the evolution of heat and the formation of a white-orange cloud.[4]

• Control the rate of bromine addition to maintain a manageable reaction temperature.

• Once the reaction is complete, the resulting aluminum bromide can be purified by distillation or sublimation.

Applications in Organic Synthesis

The primary application of aluminum bromide in organic synthesis is as a Lewis acid catalyst, most notably in Friedel-Crafts reactions.[2][3][6][7] Its strong electrophilic character facilitates the formation of carbon-carbon bonds.[6]

Friedel-Crafts Acylation

Aluminum bromide is an effective catalyst for the acylation of aromatic compounds, a key transformation in the synthesis of aryl ketones. These ketones are valuable intermediates in the development of pharmaceuticals and other fine chemicals.[8]

Reaction Mechanism: The reaction proceeds through the formation of a highly electrophilic acylium ion.

• Formation of the Acylium Ion: The Lewis acid catalyst (AlBr₃) coordinates to the halogen of the acyl halide, generating a resonance-stabilized acylium ion.[8][9]

• Electrophilic Attack: The electron-rich aromatic ring attacks the electrophilic acylium ion, forming a sigma complex (arenium ion).[8]

• Deprotonation: A weak base, such as [AlBr₄]⁻, removes a proton from the sigma complex, restoring the aromaticity of the ring and yielding the final aryl ketone product.[8] The catalyst is regenerated in this step.

Caption: Friedel-Crafts Acylation Mechanism.

Experimental Protocol: Friedel-Crafts Acylation of an Aromatic Compound

This generalized protocol outlines the steps for a Friedel-Crafts acylation reaction using an acyl halide and aluminum bromide.

Materials:

• Aromatic compound

• Acyl halide

• Anhydrous aluminum bromide

• Anhydrous, non-protic solvent (e.g., dichloromethane, carbon disulfide)

• Inert atmosphere (e.g., nitrogen or argon)

• Ice bath

• Quenching solution (e.g., dilute HCl)

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the aromatic compound in the anhydrous solvent.

• Cool the flask in an ice bath.

• Carefully and portion-wise, add the anhydrous aluminum bromide to the stirred solution.

• Slowly add the acyl halide to the reaction mixture via a dropping funnel.

• After the addition is complete, allow the reaction to stir at room temperature for a specified time, monitoring the progress by a suitable technique (e.g., TLC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing ice and dilute HCl.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.

• Remove the solvent under reduced pressure to yield the crude product, which can be further purified by recrystallization or chromatography.

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical workflow from the synthesis of aluminum bromide to its application in a key organic transformation.

Caption: Synthesis and Application Workflow.

Safety Considerations

Aluminum bromide is a corrosive and moisture-sensitive compound. It reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.[2] Therefore, it must be handled in a dry, inert atmosphere. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times. All procedures should be conducted in a well-ventilated fume hood.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 3. nanorh.com [nanorh.com]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]
• 5. Reaction Between Aluminum and Bromine [chemed.chem.purdue.edu]
• 6. Page loading... [guidechem.com]
• 7. chemimpex.com [chemimpex.com]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Aluminum Bromide (AlBr₃)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of aluminum bromide (AlBr₃), a versatile compound widely utilized in organic synthesis and various industrial processes. The information is presented to support research, development, and application in scientific fields.

Physical Properties

Aluminum bromide is a hygroscopic solid that is colorless in its pure form but often appears as a white to pale yellow or reddish-brown lumpy solid due to impurities, particularly iron.[1][2][3] It has a pungent odor and is known to fume in the air due to its reaction with moisture.[4][5] The most common form is aluminum tribromide (AlBr₃), which exists as a dimer (Al₂Br₆) under standard conditions.[1][6]

Quantitative Physical Data

The key physical properties of both the anhydrous and hexahydrate forms of aluminum bromide are summarized below for easy comparison.

Table 1: Physical Properties of Aluminum Bromide

Property	Anhydrous (AlBr₃/Al₂Br₆)	Hexahydrate (AlBr₃·6H₂O)
Molecular Formula	AlBr₃	AlBr₃·6H₂O
Molar Mass	266.694 g/mol [1][3]	374.785 g/mol [1][3]
Appearance	White to pale yellow powder/lumps[1][2][7]	Light yellow to red needle-like crystals[8]
Density	3.205 g/cm³ at 25 °C[5][9]	2.54 g/cm³[1][2]
Melting Point	97.5 °C[1][4][10]	93 °C[1][2][3]
Boiling Point	255 °C[1][4][7]	252 °C[2][3]
Vapor Pressure	1 mm Hg at 81.3 °C[9][11]	-

Thermodynamic Data

The thermodynamic properties of anhydrous aluminum bromide are critical for understanding its behavior in chemical reactions.

Table 2: Thermodynamic Properties of Anhydrous Aluminum Bromide

Property	Value
Standard Enthalpy of Formation (ΔfH⁰)	-572.5 kJ/mol[2][3]
Standard Molar Entropy (S⁰)	180.2 J/mol·K[2][3]
Heat Capacity (C)	100.6 J/mol·K[2][3]
Dissociation Enthalpy (Al₂Br₆ → 2 AlBr₃)	59 kJ/mol[1][6]

Solubility

Anhydrous aluminum bromide is soluble in a variety of organic solvents. It reacts violently with water.[5][8]

Table 3: Solubility of Anhydrous Aluminum Bromide in Various Solvents

Solvent	Solubility	Reference
Water	Very soluble, undergoes hydrolysis[1]	[1]
Methanol	Slightly soluble[1][2]	[1][2]
Diethyl Ether	Slightly soluble[1][2]	[1][2]
Acetone	Slightly soluble[1][2]	[1][2]
Benzene	Soluble[5][10]	[5][10]
Toluene	Soluble[5][10]	[5][10]
Carbon Disulfide	Soluble[5][10]	[5][10]
Nitrobenzene	Soluble[5][10]	[5][10]

Crystal Structure

In the solid state, aluminum bromide exists as a dimer, Al₂Br₆.[1][6] This structure consists of two AlBr₄ tetrahedra sharing a common edge.[1] The crystal system is monoclinic with the space group P2₁/c.[1][12][13] Only at high temperatures in the gas phase does the dimer dissociate into the trigonal planar AlBr₃ monomer.[1][6]

Chemical Characteristics

Aluminum bromide's chemical behavior is dominated by its strong Lewis acidity and high reactivity, particularly towards water and Lewis bases.

Lewis Acidity

The aluminum atom in AlBr₃ has an incomplete octet of electrons, making it a potent electron pair acceptor.[14] This characteristic defines it as a strong Lewis acid, even stronger than aluminum chloride (AlCl₃).[1][6] This acidity is the basis for its primary application as a catalyst in a variety of organic reactions.[15][16]

Caption: Logical relationship of AlBr₃'s Lewis acidity.

Reactivity

• Reaction with Water: Aluminum bromide reacts vigorously and exothermically with water, hydrolyzing to produce hydrogen bromide (HBr) gas and aluminum-hydroxy-bromide species.[1][6][17] This is why it fumes in moist air. The overall reaction with excess water forms aluminum hydroxide (B78521) and hydrobromic acid.[18]

  • AlBr₃ + 3H₂O → Al(OH)₃ + 3HBr[18]

• Reaction with Alcohols and Acids: It reacts rapidly, though less vigorously than with water, with alcohols and carboxylic acids.[1][6]

• Reaction with Lewis Bases: It forms stable adducts with simple Lewis bases (L), such as ethers and amines, with the general formula AlBr₃L.[1][6]

• Halide Exchange: Aluminum bromide can participate in halide exchange reactions. For instance, it reacts with carbon tetrachloride at 100 °C to produce carbon tetrabromide and aluminum chloride.[1][5]

  • 4AlBr₃ + 3CCl₄ → 4AlCl₃ + 3CBr₄[1]

Role in Organic Synthesis

The primary application of AlBr₃ is as a catalyst in organic chemistry, leveraging its strong Lewis acidity.

• Friedel-Crafts Reactions: It is a potent catalyst for Friedel-Crafts alkylation and acylation reactions, used to form new carbon-carbon bonds with aromatic rings.[1][5][15]

• Isomerization and Bromination: It is also employed as a catalyst for isomerization reactions and as a brominating agent.[4][5]

Experimental Protocols

Synthesis of Aluminum Bromide

Two primary methods are used for the laboratory-scale synthesis of anhydrous aluminum bromide.[1] Both methods must be conducted in a moisture-free environment, typically within a fume hood, due to the reactivity and toxicity of the reactants and products.[17]

Method 1: Direct Bromination of Aluminum

This method involves the direct, highly exothermic reaction between aluminum metal and liquid bromine.[19][20]

• Reaction: 2Al(s) + 3Br₂(l) → Al₂Br₆(s)[1][4]

• Materials:

  • Aluminum foil or powder

  • Liquid bromine (Br₂)

  • Reaction vessel (e.g., heavy-walled flask or beaker)

  • Fume hood

• Procedure:

  • Place a small quantity of liquid bromine in the reaction vessel inside a fume hood. Bromine is highly volatile and toxic, and must be handled with extreme care.[17]

  • Cut aluminum foil into small pieces or use aluminum powder.[19]

  • Carefully add the aluminum to the liquid bromine. There is often an initial induction period due to the protective oxide layer on the aluminum.[19]

  • Once the reaction initiates, it proceeds vigorously, releasing significant heat, sparks, and brown fumes of excess bromine vapor along with white fumes of AlBr₃.[19][20][21]

  • Allow the reaction to proceed to completion and the vessel to cool. The product, a white to yellowish solid, is crude aluminum bromide.[19]

  • Purification can be achieved through sublimation.

Caption: Experimental workflow for AlBr₃ synthesis.

Method 2: Reaction of Aluminum with Hydrogen Bromide

This method involves passing hydrogen bromide gas over heated aluminum.

• Reaction: 2Al(s) + 6HBr(g) → Al₂Br₆(s) + 3H₂(g)[1][6]

• Materials:

  • Aluminum metal

  • Anhydrous hydrogen bromide gas

  • Tube furnace

  • Gas flow control equipment

• Procedure:

  • Place aluminum metal in a reaction tube within a tube furnace.

  • Purge the system with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

  • Heat the aluminum to the reaction temperature.

  • Pass a controlled stream of dry HBr gas over the hot aluminum.

  • The product, Al₂Br₆, sublimes and can be collected in a cooler part of the apparatus downstream.

  • Unreacted HBr and the hydrogen gas byproduct must be passed through a suitable scrubber (e.g., a sodium hydroxide solution) before venting.

Safety and Handling

Aluminum bromide is a corrosive and toxic substance that requires careful handling.[17]

• Toxicity: It is toxic if ingested or inhaled and can cause severe irritation and burns to the skin, eyes, and respiratory tract.[15]

• Reactivity: It reacts violently with water, releasing toxic and corrosive HBr gas.[17] Therefore, it must be stored and handled in a dry, moisture-free environment.

• Personal Protective Equipment (PPE): When handling AlBr₃, appropriate PPE, including safety goggles, face shield, chemically resistant gloves, and a lab coat, is mandatory. All work should be conducted in a well-ventilated fume hood.

• Fire Fighting: In case of fire, do not use water. Use dry chemical powder, sand, or carbon dioxide.[8]

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminum Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 3. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]
• 5. Aluminum Bromide | 7727-15-3 [chemicalbook.com]
• 6. Aluminium_bromide [chemeurope.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Aluminium bromide [chembk.com]
• 9. Aluminum bromide anhydrous, powder, 99.999 trace metals 7727-15-3 [sigmaaldrich.com]
• 10. aluminum bromide [chemister.ru]
• 11. Page loading... [wap.guidechem.com]
• 12. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 16. CAS 7727-15-3: Aluminum bromide | CymitQuimica [cymitquimica.com]
• 17. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 18. orchidsinternationalschool.com [orchidsinternationalschool.com]
• 19. Reaction of Aluminum with Bromine [chemedx.org]
• 20. Reaction Between Aluminum and Bromine [chemed.chem.purdue.edu]
• 21. The aluminum bromide reaction « When Chemists Attack [whenchemistsattack.com]

The Reactivity of Aluminum Bromide with Water and Protic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum bromide (AlBr₃), a potent Lewis acid, exhibits vigorous and highly exothermic reactivity with water and other protic solvents. This technical guide provides an in-depth analysis of these reactions, delineating the underlying mechanisms, thermodynamic considerations, and kinetic profiles. While specific quantitative data for aluminum bromide is sparse in publicly available literature, this guide synthesizes established principles of inorganic and organic chemistry, draws analogies from the more extensively studied aluminum chloride, and presents calculated thermodynamic values to offer a comprehensive understanding. Detailed experimental protocols for safely studying these energetic reactions are provided, alongside visualizations of the key reaction pathways to aid in conceptualization and experimental design.

Introduction

Aluminum bromide is a versatile Lewis acid catalyst employed in a variety of organic transformations, most notably in Friedel-Crafts reactions. Its high reactivity, however, extends to protic solvents, including water, alcohols, and carboxylic acids. These reactions are often highly exothermic and can proceed with considerable vigor, posing both experimental challenges and safety concerns.[1][2][3] A thorough understanding of the nature of these interactions is crucial for its effective use in synthesis, for the development of safe handling and quenching procedures, and for predicting its behavior in various chemical environments.

This guide details the reactivity of aluminum bromide with water and common protic solvents, focusing on the mechanistic pathways, thermodynamic driving forces, and kinetic aspects of these transformations.

Reactivity with Water: Hydrolysis

The reaction of anhydrous aluminum bromide with water is a violent, highly exothermic process characterized by the rapid evolution of hydrogen bromide (HBr) gas and the formation of aluminum-hydroxy-bromide species.[4][5] The initial reaction involves the coordination of water molecules, acting as Lewis bases, to the aluminum center. This is followed by a series of hydrolysis steps.

Reaction Pathway:

• Hydration: Anhydrous aluminum bromide, which exists as a dimer (Al₂Br₆) in the solid state, readily dissociates in the presence of a coordinating solvent like water to form the monomeric Lewis acid, AlBr₃. This is then rapidly hydrated to form the hexaaquaaluminum(III) ion, [Al(H₂O)₆]³⁺.[3]

• Hydrolysis: The high charge density of the Al³⁺ ion polarizes the coordinated water molecules, making them more acidic. This leads to a stepwise deprotonation of the coordinated water molecules, resulting in the formation of various aquahydroxoaluminum(III) species and increasing the concentration of hydronium ions (H₃O⁺) in the solution, thus lowering the pH.

• Precipitation: As the pH increases (either through the addition of a base or the consumption of H⁺), a gelatinous precipitate of aluminum hydroxide (B78521), Al(OH)₃, is formed.

The overall reaction can be summarized as:

AlBr₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HBr(g)[6]

Thermodynamics of Hydrolysis

Table 1: Standard Enthalpies of Formation (at 298.15 K)

Compound	State	ΔHf° (kJ/mol)
AlBr₃	s	-527.2
H₂O	l	-285.8
Al(OH)₃	s	-1277.0
HBr	g	-36.4
HBr	aq	-121.6

Note: Data sourced from various chemical data repositories. Values can vary slightly between sources.

The enthalpy of reaction (ΔH°rxn) can be calculated using the formula:

ΔH°rxn = ΣΔHf°(products) - ΣΔHf°(reactants)

For the reaction producing gaseous HBr: ΔH°rxn = [ΔHf°(Al(OH)₃, s) + 3 × ΔHf°(HBr, g)] - [ΔHf°(AlBr₃, s) + 3 × ΔHf°(H₂O, l)] ΔH°rxn = [-1277.0 + 3(-36.4)] - [-527.2 + 3(-285.8)] = -4.8 kJ/mol

For the reaction producing aqueous HBr: ΔH°rxn = [ΔHf°(Al(OH)₃, s) + 3 × ΔHf°(HBr, aq)] - [ΔHf°(AlBr₃, s) + 3 × ΔHf°(H₂O, l)] ΔH°rxn = [-1277.0 + 3(-121.6)] - [-527.2 + 3(-285.8)] = -259.2 kJ/mol

The highly negative enthalpy change for the formation of aqueous HBr confirms the strongly exothermic nature of the hydrolysis reaction in solution.

Reactivity with Protic Solvents

Aluminum bromide reacts with other protic solvents, such as alcohols and carboxylic acids, in a manner analogous to its reaction with water, although generally less vigorously.[5] The reaction is driven by the Lewis acidity of the aluminum center and the nucleophilicity of the oxygen atom in the protic solvent.

Reaction with Alcohols (Alcoholysis)

The reaction of aluminum bromide with alcohols (e.g., methanol, ethanol) leads to the formation of aluminum alkoxides and hydrogen bromide. The initial step is the formation of a Lewis acid-base adduct.

Reaction Pathway:

• Adduct Formation: The alcohol's oxygen atom donates a lone pair to the aluminum center of AlBr₃, forming an adduct.

• Proton Transfer/HBr Elimination: The coordinated alcohol is more acidic, facilitating the elimination of HBr and the formation of an aluminum alkoxide species. This reaction can proceed further to replace multiple bromide ions.

The overall reaction with an excess of alcohol can be represented as:

AlBr₃ + 3ROH → Al(OR)₃ + 3HBr

The reaction mechanism can have characteristics of both SN1 and SN2 pathways, depending on the structure of the alcohol. For primary alcohols, an SN2-like mechanism where the alcohol displaces a bromide ion from another AlBr₃ molecule in a complex may occur. For tertiary alcohols, an SN1-like pathway involving the formation of a carbocation from the alcohol, facilitated by the Lewis acid, is more likely.

Reaction with Carboxylic Acids

Aluminum bromide reacts with carboxylic acids to form aluminum carboxylates and hydrogen bromide. A key intermediate in this reaction is the formation of an acyl bromide, which can be a useful synthetic intermediate.

Reaction Pathway:

• Adduct Formation: The carbonyl oxygen of the carboxylic acid coordinates to the aluminum bromide.

• Acyl Bromide Formation: The hydroxyl group of the carboxylic acid is substituted by a bromide ion, leading to the formation of an acyl bromide and an aluminum hydroxybromide species.

• Further Reaction: The aluminum hydroxybromide can react further with the carboxylic acid.

Quantitative Data

As previously noted, specific experimental kinetic and thermodynamic data for the solvolysis of aluminum bromide is limited. The following table summarizes available and calculated data.

Table 2: Thermodynamic and Physical Properties

Property	Value	Notes
ΔHf° (AlBr₃, s)	-527.2 kJ/mol	Standard enthalpy of formation.
ΔH°hydrolysis (AlBr₃, s)	-259.2 kJ/mol	Calculated for formation of Al(OH)₃(s) and HBr(aq).
ΔGf° (AlCl₃, s)	-628.9 kJ/mol	Standard Gibbs free energy of formation for the analogous AlCl₃.
Activation Energy (Ea) of AlCl₃ gas-phase hydrolysis	35.8 kJ/mol	May provide a rough order of magnitude for the low activation barrier.[2]

Experimental Protocols

Extreme caution must be exercised when conducting experiments involving anhydrous aluminum bromide and protic solvents due to the highly exothermic nature of the reaction and the evolution of corrosive HBr gas. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (safety goggles, face shield, acid-resistant gloves, and a lab coat) must be worn.

Protocol for Calorimetric Determination of Enthalpy of Hydrolysis

This protocol is adapted from general calorimetry experiments for highly exothermic reactions.

Objective: To determine the enthalpy of hydrolysis of anhydrous aluminum bromide.

Apparatus:

• Isothermal reaction calorimeter or a well-insulated Dewar flask with a lid.

• Temperature probe (thermocouple or thermistor) with a data logger.

• Stirrer (magnetic or overhead).

• Syringe or dropping funnel for controlled addition of water.

• Schlenk line or glove box for handling anhydrous AlBr₃.

• Gas scrubber containing a sodium hydroxide solution to neutralize the evolved HBr gas.

Procedure:

• Calorimeter Calibration: Determine the heat capacity of the calorimeter by a standard method, such as electrical calibration or the heat of neutralization of a strong acid and base.

• Sample Preparation: In an inert atmosphere (glove box or under argon/nitrogen), accurately weigh a small amount (e.g., 0.5-1.0 g) of anhydrous aluminum bromide into a sealed, thin-walled glass ampoule.

• Calorimeter Setup: Add a known, large excess of deionized water (e.g., 200-400 mL) to the calorimeter. Allow the system to reach thermal equilibrium while stirring.

• Reaction Initiation: Once a stable temperature baseline is established, initiate the reaction by breaking the glass ampoule containing the AlBr₃ beneath the surface of the water.

• Data Acquisition: Record the temperature of the water as a function of time until a maximum temperature is reached and the system begins to cool.

• Data Analysis: Plot temperature versus time. Extrapolate the cooling curve back to the time of mixing to determine the maximum corrected temperature change (ΔT).

• Calculation: Calculate the heat evolved (q) using the formula q = (Ccalorimeter + mwater × cwater) × ΔT, where C is the heat capacity and c is the specific heat capacity. The enthalpy of hydrolysis (ΔH) is then calculated on a molar basis.

Protocol for Kinetic Study of Alcoholysis using Stopped-Flow Spectroscopy

This protocol is a general framework for studying the fast kinetics of the reaction between AlBr₃ and an alcohol.

Objective: To determine the rate law and rate constant for the reaction of AlBr₃ with an alcohol.

Apparatus:

• Stopped-flow spectrophotometer (UV-Vis or FT-IR).

• Inert atmosphere glove box or Schlenk line.

• Anhydrous solvents.

Procedure:

• Solution Preparation: In an inert atmosphere, prepare a stock solution of anhydrous aluminum bromide in a dry, non-protic solvent (e.g., dichloromethane, 1,2-dichloroethane). Prepare a separate solution of the alcohol (e.g., ethanol) in the same solvent.

• Instrument Setup: Set up the stopped-flow instrument, ensuring the drive syringes and mixing chamber are dry. Flush the system with the anhydrous solvent.

• Wavelength Selection: Determine a suitable wavelength for monitoring the reaction. This could be the appearance of a product or the disappearance of a reactant-adduct complex. If using FT-IR, a characteristic vibrational band would be monitored.

• Kinetic Runs: Load the AlBr₃ and alcohol solutions into the separate drive syringes. Perform a series of experiments where the concentration of one reactant is varied while the other is held in pseudo-excess.

• Data Acquisition: Initiate the reaction by rapidly mixing the two solutions. The instrument will record the change in absorbance/transmittance over time (typically on a millisecond timescale).

• Data Analysis: Analyze the kinetic traces to determine the order of the reaction with respect to each reactant and calculate the rate constant (k). The temperature dependence of k can be studied to determine the activation energy (Ea).

Conclusion

The reactivity of aluminum bromide with water and protic solvents is characterized by its strong Lewis acidity, leading to highly exothermic reactions that produce hydrogen bromide and aluminum-oxygen bonded species. While specific quantitative kinetic and thermodynamic data for these reactions are not extensively documented, a combination of calculated values, analogies to aluminum chloride, and established chemical principles provides a robust framework for understanding and predicting the behavior of AlBr₃ in protic environments. The experimental protocols outlined in this guide, when executed with appropriate safety measures, offer a pathway for researchers to further quantify and explore these fundamental chemical interactions. A thorough grasp of these principles is essential for the safe and effective application of aluminum bromide in research and development.

References

• 1. Aluminium chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Aluminium Chloride Reaction with Water Notes [unacademy.com]
• 5. researchgate.net [researchgate.net]
• 6. Aluminium bromide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Solubility of Aluminum Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum bromide (AlBr₃) in a wide range of organic solvents. Understanding the solubility of this potent Lewis acid is critical for its effective use in various applications, including as a catalyst in Friedel-Crafts reactions, isomerization, and bromination, which are pivotal in synthetic organic chemistry and drug development. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and visual representations of experimental workflows.

Executive Summary

Aluminum bromide is a hygroscopic solid that exists as a dimer (Al₂Br₆) in the solid state and in non-coordinating solvents. Its solubility is a key parameter for reaction kinetics, catalyst loading, and process design. This guide consolidates available quantitative and qualitative solubility data for AlBr₃ in a variety of organic solvent classes, including aromatic hydrocarbons, halogenated hydrocarbons, and others. Furthermore, it outlines a robust experimental methodology for the accurate determination of its solubility, addressing the challenges associated with its reactivity and hygroscopic nature.

Quantitative Solubility of Aluminum Bromide

The solubility of anhydrous aluminum bromide in various organic solvents is summarized in the tables below. The data is presented in grams of AlBr₃ per 100 grams of solvent ( g/100 g) at the specified temperature.

Halogenated Hydrocarbons

Solvent	Temperature (°C)	Solubility ( g/100 g)
1,2-Dibromoethane	20	72.71[1]
Bromoethane	20	72.7[1]

Aromatic Hydrocarbons

Solvent	Temperature (°C)	Solubility ( g/100 g)
Benzene	20	86.92[1]
Toluene	20	73.91[1]
p-Xylene	20	55.52[1]
Nitrobenzene	30	97.63[1]

Other Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g)
Benzonitrile	25	37.87[1]
Benzophenone	60	44.72[1]
Benzoyl chloride	20	50.83[1]
Carbon Disulfide	20	142.72[1]
Phosphorus(V) oxychloride	20	15.3[1]
Pyridine	20	4.01[1]
Sulfur Dioxide	0	0.016[1]
Hydrogen Bromide	-80	2.2[1]

Qualitative Solubility Data

• Alcohols: Methanol (slightly soluble), Ethanol (soluble).[2][6] Aluminum bromide reacts with alcohols.[2][7]

• Ethers: Diethyl ether (slightly soluble).[2]

• Ketones: Acetone (slightly soluble).[2]

• Other Solvents: Arsenic tribromide (very soluble), Bromine (liquid, soluble), Iodine monochloride (soluble), Thionyl chloride (soluble).[1]

Experimental Protocols for Solubility Determination

The accurate determination of the solubility of a reactive and hygroscopic compound like aluminum bromide requires meticulous experimental technique. The following protocols outline a general but detailed gravimetric method suitable for this purpose. All operations should be performed in an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to prevent moisture contamination.

Materials and Equipment

• Anhydrous aluminum bromide (high purity)

• Anhydrous organic solvent of interest

• Inert gas supply (Argon or Nitrogen)

• Glovebox or Schlenk line setup

• Analytical balance (readable to at least 0.1 mg)

• Thermostatically controlled shaker or magnetic stirrer with heating/cooling capabilities

• Glass vials or flasks with airtight septa or caps

• Syringes and needles (for solvent transfer)

• Filtration apparatus (e.g., syringe filter with a chemically inert membrane, such as PTFE)

• Pre-weighed drying vessels (e.g., glass vials)

• Oven for drying glassware

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of aluminum bromide in the chosen solvent at a specific temperature, taking a known mass of the saturated solution, evaporating the solvent, and weighing the remaining solute.

Step 1: Preparation

• Thoroughly dry all glassware in an oven at >120°C for several hours and cool under a stream of inert gas or in a desiccator inside the glovebox.

• Transfer all necessary equipment and pre-weighed, labeled drying vessels into the glovebox.

• Handle anhydrous aluminum bromide exclusively within the inert atmosphere.

Step 2: Saturation

• Add an excess amount of anhydrous aluminum bromide to a known mass of the anhydrous solvent in a sealable vial or flask. An excess of the solid is necessary to ensure that the solution becomes saturated.

• Seal the container tightly.

• Place the container in a thermostatically controlled shaker or on a stirrer plate set to the desired temperature.

• Agitate the mixture for a sufficient period to ensure equilibrium is reached. This could range from several hours to days, depending on the solvent and temperature. It is advisable to perform preliminary experiments to determine the time required to reach equilibrium.

Step 3: Sampling

• Once equilibrium is reached, cease agitation and allow the excess solid to settle, leaving a clear supernatant of the saturated solution.

• Carefully draw a known volume of the clear supernatant into a syringe fitted with a pre-weighed filter to remove any suspended solid particles.

• Dispense the filtered, saturated solution into a pre-weighed, labeled drying vessel.

• Immediately seal the drying vessel and weigh it to determine the exact mass of the saturated solution.

Step 4: Solvent Evaporation and Mass Determination

• Carefully evaporate the solvent from the drying vessel. This can be achieved by applying a gentle stream of inert gas or by using a vacuum oven at a suitable temperature that will not cause the aluminum bromide to sublime or decompose.

• Once all the solvent has been removed, place the vessel in a vacuum oven at a moderate temperature (e.g., 40-60°C) for several hours to ensure complete drying.

• Cool the vessel to ambient temperature in a desiccator within the glovebox.

• Weigh the vessel containing the dried aluminum bromide residue.

• Repeat the drying and weighing steps until a constant mass is achieved.

Step 5: Calculation of Solubility

• Calculate the mass of the solute (aluminum bromide) by subtracting the initial weight of the empty drying vessel from the final constant weight.

• Calculate the mass of the solvent by subtracting the mass of the solute from the total mass of the saturated solution.

• Express the solubility in grams of aluminum bromide per 100 grams of solvent using the following formula:

  Solubility ( g/100 g solvent) = (Mass of AlBr₃ / Mass of solvent) x 100

Visualizations

Experimental Workflow for Gravimetric Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of aluminum bromide using the gravimetric method.

Caption: Gravimetric solubility determination workflow.

Logical Relationship of Solubility Factors

The solubility of aluminum bromide is influenced by several interrelated factors pertaining to both the solute and the solvent.

References

• 1. aluminum bromide [chemister.ru]
• 2. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 3. Aluminum Bromide, anhydrous - ProChem, Inc. [prochemonline.com]
• 4. chembk.com [chembk.com]
• 5. aluminumsulfate.info [aluminumsulfate.info]
• 6. aluminum bromide hexahydrate [chemister.ru]
• 7. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]

An In-depth Technical Guide to the Crystal Structure of Anhydrous Aluminum Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous aluminum bromide (AlBr₃). It details the crystallographic data, experimental protocols for its determination, and a visual representation of its molecular structure. This document is intended for professionals in research and development who require a thorough understanding of the solid-state chemistry of this important Lewis acid.

Introduction

Anhydrous aluminum bromide is a hygroscopic solid that is widely utilized as a catalyst in various chemical reactions, most notably in Friedel-Crafts alkylation and acylation.[1] Its efficacy as a Lewis acid is intrinsically linked to its chemical structure. In the solid state, aluminum bromide exists as a dimer, Al₂Br₆, a feature that significantly influences its physical and chemical properties.[1] This guide focuses on the detailed crystallographic structure of the anhydrous form.

Crystal Structure and Properties

Anhydrous aluminum bromide crystallizes in a monoclinic system.[2] The fundamental structural unit is the Al₂Br₆ dimer, which consists of two aluminum atoms and six bromine atoms. Within this dimer, each aluminum atom is tetrahedrally coordinated to four bromine atoms. Two of the bromine atoms act as bridging ligands, shared between the two aluminum centers, while the other four are terminal. This arrangement results in two edge-sharing tetrahedra.

Crystallographic Data

The crystallographic data for anhydrous aluminum bromide has been determined and refined over the years. The most common form crystallizes in the P2₁/c space group. Below is a summary of the key crystallographic parameters.

Parameter	Value (Berg et al., 1997)	Value (Troyanov, 1994)
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	10.301(4)	10.308(2)
b (Å)	7.095(2)	7.101(2)
c (Å)	7.525(3)	7.536(4)
α (°)	90	90
β (°)	96.44(3)	96.42(2)
γ (°)	90	90
Volume (ų)	547.0(3)	548.1
Z	2	2
Calculated Density (g/cm³)	3.34	3.33

Atomic Coordinates

The fractional atomic coordinates for the asymmetric unit of the Al₂Br₆ structure are provided below.

Atom	Wyckoff Position	x	y	z
Al	4e	0.197164	0.091748	0.550931
Br1	4e	0.403243	0.917606	0.667646
Br2	4e	0.249734	0.390586	0.510005
Br3	4e	0.92018	0.066714	0.645961

Note: The data presented is based on the findings of Berg et al. (1997).

Experimental Protocols

The determination of the crystal structure of anhydrous aluminum bromide requires careful handling due to its hygroscopic nature. The primary method employed is single-crystal X-ray diffraction.

Synthesis of Anhydrous Aluminum Bromide Single Crystals

Single crystals of anhydrous aluminum bromide suitable for X-ray diffraction can be prepared by the direct reaction of high-purity aluminum with bromine.

Materials:

• Aluminum turnings or powder (99.99% purity)

• Liquid bromine (99.9% purity)

• Thick-walled borosilicate glass tube

Procedure:

• A stoichiometric amount of aluminum is placed at the bottom of a thick-walled borosilicate glass tube.

• The required amount of bromine is carefully introduced into the tube.

• The tube is then evacuated and sealed under vacuum.

• The sealed tube is placed in a tube furnace with a temperature gradient. The end containing the reactants is heated to initiate the reaction, which is highly exothermic.

• After the initial reaction, the temperature is controlled to allow for the sublimation of the aluminum bromide product.

• Single crystals are grown from the vapor phase in a cooler region of the tube by maintaining a slight temperature gradient (e.g., 1-2 °C/cm) over an extended period. The crystals are grown directly within a glass capillary to prevent exposure to moisture.

Single-Crystal X-ray Diffraction

Due to the reactivity of anhydrous aluminum bromide with moisture, the single crystal is mounted in a sealed glass capillary.

Instrumentation:

• Four-circle single-crystal X-ray diffractometer

• Graphite-monochromated Mo-Kα radiation (λ = 0.71073 Å)

• Cryogenic system (optional, for low-temperature data collection)

Data Collection:

• A suitable single crystal is selected and mounted in a sealed glass capillary under an inert atmosphere (e.g., argon or nitrogen).

• The capillary is mounted on the goniometer head of the diffractometer.

• The unit cell parameters are determined from a preliminary set of reflections.

• Intensity data is collected at a controlled temperature (e.g., room temperature or a low temperature to reduce thermal motion). A full sphere of data is typically collected using ω and φ scans.

• Data is corrected for Lorentz and polarization effects. An absorption correction is applied due to the high absorption coefficient of bromine.

Structure Solution and Refinement:

• The structure is solved using direct methods.

• The positions of the aluminum and bromine atoms are located from the initial electron density map.

• The structure is refined by full-matrix least-squares on F². Anisotropic displacement parameters are refined for all atoms.

Visualizations

Dimeric Structure of Al₂Br₆

The following diagram illustrates the edge-sharing tetrahedral structure of the Al₂Br₆ dimer in the solid state.

Caption: Dimeric structure of Al₂Br₆ showing bridging and terminal bromine atoms.

Experimental Workflow for Crystal Structure Determination

The logical flow for determining the crystal structure of anhydrous aluminum bromide is outlined below.

Caption: Workflow for the determination of the crystal structure of anhydrous AlBr₃.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminiumbromid – Wikipedia [de.wikipedia.org]

Thermodynamic Properties of Aluminum Bromide (AlBr₃) Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic properties associated with the formation of aluminum bromide (AlBr₃). The following sections detail the core thermodynamic parameters, the experimental methodologies used to determine these values, and a discussion of the biological relevance of aluminum ions, which may be of interest to professionals in drug development.

Core Thermodynamic Data

The formation of aluminum bromide from its constituent elements, solid aluminum and liquid bromine, is an exothermic process, releasing a significant amount of energy. The key thermodynamic parameters for the formation of solid AlBr₃ at standard conditions (298.15 K and 1 bar) are summarized in the table below.

Thermodynamic Property	Symbol	Value	Units
Standard Enthalpy of Formation (solid)	ΔfH°	-511.28[1]	kJ/mol
Standard Molar Entropy (solid)	S°	180.2[2][3][4]	J/(mol·K)
Standard Gibbs Free Energy of Formation (solid)	ΔfG°	-498.8	kJ/mol
Heat Capacity (solid, at 298.15 K)	Cₚ	100.6[2][3][4]	J/(mol·K)

Note on Enthalpy of Formation: Various sources report different values for the standard enthalpy of formation of AlBr₃. Values of -572.5 kJ/mol and -494.8 ± 2.7 kJ/mol have also been reported.[2][3][4][5] The value of -511.28 kJ/mol from the NIST-JANAF Thermochemical Tables is cited here as a critically evaluated figure.[1] The Standard Gibbs Free Energy of Formation was calculated using the formula ΔfG° = ΔfH° - TΔS°, with ΔS° calculated from the standard entropies of AlBr₃(s), Al(s), and Br₂(l).

Experimental Protocols

The determination of the thermodynamic properties of aluminum bromide formation relies on precise experimental techniques, primarily calorimetry.

Solution Reaction Calorimetry for Enthalpy of Formation

• Reactant Preparation: High-purity aluminum metal and liquid bromine are used as reactants.

• Calorimeter Setup: A solution calorimeter, often a constant-pressure calorimeter like a coffee-cup calorimeter for simpler setups or a more sophisticated bomb calorimeter for higher precision, is employed. A solvent in which aluminum bromide is soluble and the reaction can be contained is chosen.

• Reaction Initiation: A known mass of aluminum is reacted with a stoichiometric excess of bromine within the calorimeter.

• Temperature Measurement: The temperature change of the solvent and the calorimeter itself is meticulously recorded over time.

• Heat Calculation: The heat absorbed by the solution and the calorimeter is calculated using the formula q = mcΔT, where 'm' is the mass of the solution, 'c' is its specific heat capacity, and 'ΔT' is the change in temperature. The heat capacity of the calorimeter itself is also factored in.

• Enthalpy Calculation: The enthalpy change for the reaction is determined from the calculated heat at constant pressure. This value is then used in a Hess's Law cycle to calculate the standard enthalpy of formation of aluminum bromide.

Thermodynamic Relationships

The fundamental thermodynamic properties are interconnected. The Gibbs free energy of formation, which determines the spontaneity of a reaction, is a function of the enthalpy and entropy of formation.

Caption: Logical relationship between key thermodynamic properties.

Biological Signaling Considerations for Drug Development Professionals

While aluminum bromide itself is not a signaling molecule, the aluminum ion (Al³⁺) can have significant biological effects. In the context of drug development and life sciences research, understanding the potential impact of aluminum ions is crucial, especially when aluminum-containing compounds are considered for any application.

Research has indicated that aluminum ions can induce oxidative stress in biological systems.[6] This can, in turn, influence various signaling pathways. For instance, in plant biology, aluminum has been shown to trigger an oxidative burst that involves salicylic (B10762653) acid signal transduction.[6]

The following diagram illustrates a simplified, hypothetical workflow for investigating the potential interaction of a substance containing a bioavailable ion, such as Al³⁺, with a cellular signaling pathway.

Caption: Experimental workflow for investigating ion-induced signaling.

This guide provides a foundational understanding of the thermodynamic properties of aluminum bromide formation. For professionals in drug development, the key takeaway is the high stability of this compound and the potential biological activity of the aluminum ion, which warrants careful consideration in any relevant research or application.

References

• 1. aluminium bromide [webbook.nist.gov]
• 2. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. extramarks.com [extramarks.com]
• 4. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 5. The standard enthalpies of formation of aluminium(III) bromide and aluminium(III) iodide - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. Involvement of salicylic acid signal transduction in aluminum-responsive oxidative burst in Arabidopsis thaliana cell suspension culture - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Dimeric Architecture of Aluminum Bromide (Al₂Br₆): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the dimeric structure of aluminum bromide (Al₂Br₆), a compound of significant interest in various chemical syntheses. A thorough understanding of its structural and bonding characteristics is crucial for optimizing its application in catalysis, organic synthesis, and materials science. This document collates and presents key structural data, details the experimental methodologies used for its characterization, and provides visual representations of its molecular architecture.

Core Structural Features of Dimeric Aluminum Bromide (Al₂Br₆)

Aluminum bromide predominantly exists as a dimer, Al₂Br₆, in the solid state, in non-coordinating solvents, in the melt, and in the gas phase.[1] Only at high temperatures does the dimer dissociate into the monomeric AlBr₃ form.[1] The dimeric structure is composed of two AlBr₄ tetrahedra that share a common edge, resulting in a halogen-bridged framework.[1][2] This arrangement is a classic example of electron-deficient bonding, where the bridging bromine atoms donate lone pairs to the aluminum centers, forming coordinate covalent bonds. The molecular symmetry of Al₂Br₆ is described by the D₂h point group.[1]

Quantitative Structural Data

The precise geometric parameters of the Al₂Br₆ dimer have been determined primarily through gas-phase electron diffraction (GED) studies. These investigations provide accurate measurements of bond lengths and angles, which are summarized in the tables below.

Table 1: Bond Lengths in Al₂Br₆ Dimer [3][4]

Bond Type	Description	Bond Length (r_g) / Å
Al-Brt	Terminal Aluminum-Bromine	2.234(4)
Al-Brb	Bridging Aluminum-Bromine	2.433(7)

Table 2: Bond Angles in Al₂Br₆ Dimer [3][4]

Angle	Description	Angle (∠α) / Degrees
Brt-Al-Brt	Terminal Bromine-Aluminum-Terminal Bromine	122.1(31)
Brb-Al-Brb	Bridging Bromine-Aluminum-Bridging Bromine	91.6(6)

Experimental Protocols for Structural Elucidation

The determination of the intricate structure of Al₂Br₆ relies on sophisticated experimental techniques. The primary methods cited in the literature are Gas-Phase Electron Diffraction and X-ray Crystallography.

Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the molecular structure of volatile compounds.

Methodology:

• Sample Introduction: A gaseous sample of Al₂Br₆ is introduced into a high-vacuum chamber. For Al₂Br₆, this is typically achieved by heating the solid compound to a temperature where it sublimes, for instance, around 167 °C.[4]

• Electron Beam Interaction: A high-energy beam of electrons is directed through the gas-phase molecules.

• Diffraction Pattern Generation: The electrons are scattered by the electrostatic potential of the atoms in the Al₂Br₆ molecules, creating a diffraction pattern of concentric rings.

• Data Collection: The intensity of the scattered electrons is recorded as a function of the scattering angle using a photographic plate or a CCD detector.

• Structural Refinement: The experimental diffraction pattern is compared with theoretical patterns calculated for various molecular models. The structural parameters (bond lengths, angles) of the model are refined to achieve the best possible fit with the experimental data. This process often involves the use of ab initio molecular orbital calculations to constrain and guide the refinement.[4]

X-ray Crystallography

X-ray crystallography is an essential technique for determining the arrangement of atoms in a solid-state crystal.[5][6][7]

Methodology:

• Crystal Growth: The first and often most challenging step is to grow a high-quality single crystal of Al₂Br₆. This can be achieved through methods such as sublimation or recrystallization from a suitable non-coordinating solvent.

• Crystal Mounting: A suitable crystal is mounted on a goniometer head.

• X-ray Diffraction: The crystal is irradiated with a monochromatic beam of X-rays. The electrons in the atoms of the crystal diffract the X-rays, producing a unique diffraction pattern of spots.[5]

• Data Collection: The intensities and positions of the diffracted spots are collected as the crystal is rotated.[6]

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the crystal. This map is then interpreted to determine the positions of the individual atoms. The atomic positions and other parameters are then refined to obtain the final crystal structure.

Vibrational Spectroscopy

Vibrational spectroscopy, including infrared (IR) and Raman spectroscopy, provides valuable insights into the bonding and structure of Al₂Br₆ by probing its molecular vibrations.[8][9] The observed vibrational frequencies can be assigned to specific stretching and bending modes within the molecule, further confirming the D₂h symmetry of the dimeric structure.

Visualizing the Dimeric Structure and Bonding

The following diagrams, generated using the DOT language, illustrate the molecular structure and bonding relationships within the Al₂Br₆ dimer.

Caption: Molecular structure of the Al₂Br₆ dimer.

Caption: Schematic of bonding types in Al₂Br₆.

Caption: Workflow for Gas-Phase Electron Diffraction.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminium_bromide [chemeurope.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Vibrational spectra of halogen-bridged systems. Part II. Au2Cl6, Al2Br6, Al2I6, and In2I6 - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. The vibrational spectra of Al2Br6, Al2I6, Ga2Br6, Ga2I6, and In2I6 - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

Initial Investigations into the Reactivity Profile of Aluminum Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the reactivity profile of aluminum bromide (AlBr₃), a powerful Lewis acid with significant applications in organic synthesis. The document elucidates its core physicochemical properties, details its synthesis, and examines its catalytic activity in key chemical transformations, including Friedel-Crafts reactions, aromatic bromination, and cationic polymerization. Experimental protocols for representative reactions are provided, alongside a comparative analysis of its reactivity with the more commonly used aluminum chloride. Safety and handling considerations for this highly reactive compound are also addressed.

Introduction

Aluminum bromide is a hygroscopic, colorless crystalline solid that exists predominantly as a dimer (Al₂Br₆) in the solid, liquid, and non-coordinating solvent phases.[1][2] Its potent Lewis acidity, exceeding that of aluminum chloride (AlCl₃), makes it a valuable catalyst and reagent in a diverse array of organic reactions.[3] This guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering a foundational understanding of aluminum bromide's reactivity and practical guidance for its application in the laboratory.

Physicochemical Properties

A thorough understanding of aluminum bromide's physical and chemical properties is paramount for its safe and effective use. Key data is summarized in the table below.

Property	Value	Reference
Molecular Formula	AlBr₃
Molar Mass	266.69 g/mol	[4]
Appearance	White to pale yellow crystalline solid	[2][5]
Melting Point	97.5 °C	[2][5]
Boiling Point	255 °C	[2][5]
Density	3.20 g/cm³ (anhydrous)	[2][5]
Solubility	Soluble in water (reacts violently), ethanol, diethyl ether, acetone, carbon disulfide	[6]
Standard Enthalpy of Formation (ΔfH⁰)	-527.5 kJ/mol	[5]

Synthesis of Anhydrous Aluminum Bromide

The synthesis of anhydrous aluminum bromide is a hazardous procedure that must be conducted with stringent safety precautions in a well-ventilated fume hood. The primary method involves the direct reaction of aluminum metal with liquid bromine.[7]

Experimental Protocol: Synthesis from Aluminum and Bromine

Materials:

• Aluminum granules

• Liquid bromine

• Glass wool

• Three-neck round-bottom flask

• Dropping funnel with pressure equalization

• Reflux condenser

• Heating mantle

• Distillation apparatus

• Dry nitrogen source

• Calcium chloride drying tube

Procedure:

• Place aluminum granules (e.g., 33 g) in a 1 L three-neck flask, with the bottom protected by a layer of glass wool.

• Equip the flask with a dropping funnel containing dried bromine (e.g., 185 g), a reflux condenser topped with a CaCl₂ drying tube, and a thermometer.

• Flush the entire apparatus with dry nitrogen.

• Initiate the reaction by adding a few drops of bromine to the aluminum. The reaction may have an induction period.

• Once the reaction begins, as evidenced by the evolution of white fumes, continue the addition of bromine dropwise, controlling the rate to maintain a steady reflux. The reaction is highly exothermic.

• After the addition is complete, replace the reflux condenser with a distillation apparatus.

• Heat the flask to distill the aluminum bromide. The initial fraction may be colored with excess bromine. Collect the colorless fraction.

• The yield of purified aluminum bromide is typically around 85% based on the bromine used.[4]

Safety Note: This reaction is extremely exothermic and produces toxic and corrosive fumes. Appropriate personal protective equipment (PPE), including a face shield, heavy-duty gloves, and a lab coat, is mandatory. The reaction should be performed in a fume hood with a blast shield. Have a solution of sodium thiosulfate (B1220275) readily available to neutralize any bromine spills.

Reactivity Profile and Key Applications

Aluminum bromide's high Lewis acidity is the cornerstone of its reactivity, enabling it to catalyze a variety of electrophilic reactions.

Friedel-Crafts Reactions

Aluminum bromide is a highly effective catalyst for Friedel-Crafts alkylation and acylation reactions, promoting the formation of carbocation and acylium ion electrophiles, respectively.

Friedel-Crafts acylation is a reliable method for the synthesis of aryl ketones. The reaction of an aromatic compound with an acyl halide or anhydride (B1165640) in the presence of a Lewis acid catalyst like aluminum bromide proceeds via an electrophilic aromatic substitution mechanism.[8]

Experimental Protocol: Acylation of Anisole (B1667542) with Propionyl Chloride [9]

Materials:

• Anisole

• Propionyl chloride

• Anhydrous aluminum bromide

• Dichloromethane (B109758) (anhydrous)

• Ice

• Concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with addition funnel and reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a fume hood, to a stirred suspension of anhydrous aluminum bromide (1.1 equiv.) in anhydrous dichloromethane at 0 °C, add propionyl chloride (1.0 equiv.) dropwise.

• After the addition is complete, add a solution of anisole (1.0 equiv.) in anhydrous dichloromethane dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 15 minutes.[2]

• Carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, 4-methoxypropiophenone.

• The crude product can be purified by distillation or column chromatography.

Expected Product and Spectroscopic Data:

• Product: 4-Methoxypropiophenone

• ¹H NMR (CDCl₃): δ 7.92 (d, 2H), 6.91 (d, 2H), 3.83 (s, 3H), 2.92 (q, 2H), 1.20 (t, 3H) ppm.[6]

• ¹³C NMR (CDCl₃): δ 199.0, 163.5, 130.5, 129.8, 113.7, 55.4, 31.2, 8.4 ppm.[1]

Reaction Workflow:

Figure 1: Experimental workflow for the Friedel-Crafts acylation of anisole.

Aromatic Bromination

Aluminum bromide is an excellent catalyst for the electrophilic bromination of aromatic compounds. It functions by polarizing the Br-Br bond, generating a potent electrophile that is then attacked by the aromatic ring.

Mechanism of Aromatic Bromination:

Figure 2: Simplified mechanism of AlBr₃-catalyzed aromatic bromination.

Cationic Polymerization

Aluminum bromide, often in conjunction with a protic co-initiator, is a potent initiator for the cationic polymerization of olefins such as isobutylene (B52900) and styrene.[10][11] The Lewis acid helps to generate a carbocationic species that propagates by adding to monomer units.

Quantitative Data for Isobutylene Polymerization:

The molecular weight (Mn) and conversion of polyisobutylene (B167198) are highly dependent on reaction conditions.

Initiator System	Temperature (°C)	Monomer Conc. (M)	Mn ( g/mol )	Conversion (%)	Reference
AlCl₃/H₂O/Veratrole	-80	-	1,117,000	High	[12]
AlCl₃/H₂O/Veratrole	-60	-	370,000	High	[12]
AlCl₃·ⁱPr₂O	0	7.8	4,370	-	[13]
iBuAlCl₂/Et₂O/ⁱPr₂O	10	5.8	~1,000	>90	[14]

Note: Data for AlBr₃ systems is less readily available in tabular format, but similar trends are expected.

Ring-Opening of Epoxides

As a strong Lewis acid, aluminum bromide can catalyze the ring-opening of epoxides. The reaction typically proceeds via coordination of the aluminum to the epoxide oxygen, followed by nucleophilic attack. The regioselectivity of the attack (at the more or less substituted carbon) is influenced by both steric and electronic factors, as well as the nature of the nucleophile.[15] While detailed protocols with AlBr₃ are scarce, the general principle follows that of other Lewis acid-catalyzed epoxide openings.[16][17][18]

Comparative Reactivity: AlBr₃ vs. AlCl₃

Aluminum bromide is generally considered a stronger Lewis acid than aluminum chloride. This difference in acidity can influence reaction rates and, in some cases, product distributions.

Reaction	Catalyst	Observation	Reference
Friedel-Crafts Acylation of Toluene with Benzoyl Halides	AlBr₃/BzBr vs. AlCl₃/BzCl	The rate constant for the AlBr₃-catalyzed reaction is only 20% greater than the AlCl₃-catalyzed reaction under similar conditions.	[19]
Hydroarylation of 3-arylpropynenitriles	AlBr₃ vs. AlCl₃	AlBr₃ at room temperature gives moderate yields (20-64%), while AlCl₃ results in mainly oligomeric material with a lower yield of the desired product (20%).	[20]

Experimental Protocols: Handling and Analysis

Handling Anhydrous Aluminum Bromide

Anhydrous aluminum bromide is highly moisture-sensitive and reacts violently with water.[21] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques or in a glovebox. Glassware must be thoroughly dried before use.

Quenching of Aluminum Bromide-Catalyzed Reactions

Reactions catalyzed by aluminum bromide must be quenched carefully to deactivate the Lewis acid. This is typically achieved by the slow addition of the reaction mixture to a cold, dilute acid solution (e.g., HCl) or a saturated aqueous solution of a mild base like sodium bicarbonate.[4][22] The quenching process is often exothermic and may release hydrogen bromide gas, requiring it to be performed in a well-ventilated fume hood.

Product Analysis by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of products from aluminum bromide-catalyzed reactions, such as Friedel-Crafts alkylations and acylations.[23][24]

General GC-MS Protocol:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate).

• Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC.

• Separation: The components of the mixture are separated on a capillary column based on their boiling points and polarity. A typical temperature program might start at a low temperature and ramp up to a higher temperature to elute all components.

• Detection (MS): As components elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound by comparison to a library of known spectra.

Safety and Hazard Profile

Aluminum bromide is a corrosive and toxic substance. It causes severe burns to the skin and eyes and can cause respiratory tract irritation upon inhalation. It reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.

• Handling: Always handle in a fume hood, wearing appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from water and other incompatible substances. The container should be tightly sealed.

• Spills: Small spills can be neutralized with a suitable absorbent material. For larger spills, evacuate the area and consult safety protocols.

• Disposal: Dispose of waste aluminum bromide and quenched reaction mixtures in accordance with local, state, and federal regulations.

Conclusion

Aluminum bromide is a potent Lewis acid with a rich and diverse reactivity profile. Its utility in promoting key organic transformations, particularly Friedel-Crafts reactions, makes it an important tool for synthetic chemists. While its handling requires stringent safety precautions due to its reactivity and toxicity, a thorough understanding of its properties and reaction mechanisms, as outlined in this guide, will enable researchers to harness its synthetic potential effectively and safely. Further investigations into its application in areas such as epoxide ring-opening and asymmetric catalysis are warranted to fully exploit its capabilities.

References

• 1. spectrabase.com [spectrabase.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Methoxypropiophenone(121-97-1) 1H NMR [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 傅-克酰基化反应 [sigmaaldrich.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. spectrabase.com [spectrabase.com]
• 12. SYNTHESIS OF HIGH MOLECULAR WEIGHT POLYISOBUTYLENE VIA CATIONIC POLYMERIZATION AT ELEVATED TEMPERATURES [ccspublishing.org.cn]
• 13. mdpi.com [mdpi.com]
• 14. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 15. scielo.br [scielo.br]
• 16. GraphViz Examples and Tutorial [graphs.grevian.org]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 19. 4'-Methoxypropiophenone | C10H12O2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 20. d-nb.info [d-nb.info]
• 21. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 22. How To Run A Reaction [chem.rochester.edu]
• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Appearance and Color of Aluminum Bromide and Its Impure Samples

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical appearance and color of aluminum bromide (AlBr₃), with a particular focus on the characteristics of impure samples. Understanding these properties is crucial for assessing the purity of the compound, which is vital for its application in various chemical syntheses, including Friedel-Crafts reactions and as a brominating agent.

Pure aluminum bromide is a colorless, sublimable hygroscopic solid.[1][2] It typically exists as a white or pale yellow powder.[1][2] However, in practice, aluminum bromide samples often exhibit a range of colors due to the presence of impurities. These color variations can be indicative of the sample's purity and the specific contaminants present.

Color of Impure Samples

The most common form of aluminum bromide is aluminum tribromide (AlBr₃), which often appears as Al₂Br₆ in its dimeric form.[1][3] Impure samples of aluminum bromide are typically described as yellowish or even red-brown.[1][3] This discoloration is most frequently attributed to the presence of iron-containing impurities.[1][3][4] Samples can also appear as a whitish to yellow-red, lumpy solid.[5][6] Another potential source of a yellowish tint in impure samples is the presence of trace amounts of bromine.[6] Due to its hygroscopic nature, old samples of aluminum bromide tend to be hydrated, which can also affect their appearance.[1]

Data Presentation: Appearance and Color of Aluminum Bromide

Sample Purity	Common Appearance	Typical Color	Primary Cause of Color (if impure)
Pure	Crystalline solid, powder	Colorless, white, pale yellow[1][2][6]	N/A
Impure	Lumpy solid, powder	Yellowish, red-brown, whitish to yellow-red[1][3][4][5]	Iron-containing impurities, trace bromine[1][3][6]

Experimental Protocols

1. Synthesis of Aluminum Bromide via Direct Bromination

This protocol describes the synthesis of aluminum bromide from aluminum and liquid bromine. This reaction is highly exothermic and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Aluminum (powdered or foil)

• Liquid bromine (Br₂)

• Reaction vessel (e.g., a beaker or flask)

Procedure:

• Place powdered aluminum or small pieces of aluminum foil into the reaction vessel.

• Carefully add liquid bromine to the vessel containing the aluminum.

• The reaction will proceed exothermically, generating heat and producing aluminum bromide.[5] The reaction is represented by the following equation: 2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s).[1]

• During the reaction, a white-orange cloud may be observed as the compound is exposed to air.[5]

• The resulting crude aluminum bromide will likely be discolored due to unreacted bromine and potential impurities from the starting materials.

2. Purification of Aluminum Bromide by Sublimation

Impure aluminum bromide can be purified by sublimation, which takes advantage of its ability to transition directly from a solid to a gas phase.

Materials:

• Impure aluminum bromide

• Sublimation apparatus

• Vacuum source

• Heating mantle

Procedure:

• Place the impure aluminum bromide into the sublimation apparatus.

• Assemble the apparatus and connect it to a vacuum source.

• Gently heat the apparatus using a heating mantle while under vacuum.

• The aluminum bromide will sublime and then deposit as purified, colorless crystals on the cold finger or cooler parts of the apparatus.

• Impurities, such as iron salts, are generally non-volatile and will remain in the bottom of the apparatus.

• Once the sublimation is complete, carefully disconnect the apparatus and collect the purified aluminum bromide in a dry, inert atmosphere to prevent hydration.

Visualization of Aluminum Bromide Purity and Color

The following diagram illustrates the relationship between the purity of aluminum bromide and its resulting appearance.

Caption: Relationship between AlBr₃ purity and its appearance.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. Aluminium_bromide [chemeurope.com]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Video | Study.com [study.com]
• 5. study.com [study.com]
• 6. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Aluminum Bromide as a Catalyst in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts reactions, discovered by Charles Friedel and James Crafts in 1877, are a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings.[1] These reactions are broadly categorized into Friedel-Crafts alkylation and Friedel-Crafts acylation, both of which proceed via electrophilic aromatic substitution.[1] A key component of these reactions is the use of a strong Lewis acid catalyst to activate the electrophile.[1] While aluminum chloride (AlCl₃) is the most commonly employed catalyst, aluminum bromide (AlBr₃) serves as a powerful and often more reactive alternative.[2]

Aluminum bromide's higher reactivity can be advantageous in reactions involving less reactive aromatic systems or when milder reaction conditions are desired.[2] This document provides detailed application notes and protocols for the use of aluminum bromide as a catalyst in Friedel-Crafts reactions, with a focus on applications relevant to pharmaceutical and chemical synthesis.

Application Notes

Catalyst Activity and Scope:

Aluminum bromide is a highly effective Lewis acid catalyst for both Friedel-Crafts alkylation and acylation reactions. Its reactivity is generally considered to be greater than that of aluminum chloride.[2] This increased reactivity can be attributed to the lower electronegativity and greater polarizability of bromine compared to chlorine, which enhances the Lewis acidity of the aluminum center.

The choice between aluminum bromide and aluminum chloride can depend on the specific substrates and the desired reactivity. For many standard transformations, AlCl₃ is sufficient and more economical. However, for deactivated aromatic rings or with less reactive alkylating or acylating agents, AlBr₃ can provide superior yields and reaction rates.

Friedel-Crafts Alkylation:

In Friedel-Crafts alkylation, an alkyl group is introduced onto an aromatic ring using an alkyl halide as the alkylating agent.[1] The reaction proceeds through the formation of a carbocation or a carbocation-like complex, which then acts as the electrophile.[3]

• Advantages of AlBr₃ in Alkylation: Due to its high reactivity, AlBr₃ can effectively generate carbocations from a wide range of alkyl bromides and chlorides.[2]

• Limitations: A significant drawback of Friedel-Crafts alkylation is the propensity for carbocation rearrangements to form more stable carbocations, leading to a mixture of products.[4] Additionally, the alkylated product is often more reactive than the starting material, which can result in polyalkylation.[4] The use of a sterically hindered aromatic substrate can sometimes limit overalkylation.[5]

Friedel-Crafts Acylation:

Friedel-Crafts acylation involves the introduction of an acyl group onto an aromatic ring using an acyl halide or anhydride.[1] This reaction is of great importance in the synthesis of aromatic ketones, which are valuable intermediates in drug development and the production of fine chemicals.[6]

• Advantages of AlBr₃ in Acylation: Aluminum bromide is an excellent catalyst for Friedel-Crafts acylation, readily forming the highly electrophilic acylium ion from acyl bromides or chlorides.[6] A key advantage of acylation over alkylation is that the resulting ketone is less reactive than the starting aromatic compound, thus preventing multiple acylations.[1] Furthermore, the acylium ion is resonance-stabilized and does not undergo rearrangement.[3]

• Stoichiometry: In contrast to the catalytic amounts used in some alkylations, Friedel-Crafts acylation typically requires stoichiometric or even super-stoichiometric amounts of the Lewis acid catalyst. This is because the product ketone is a Lewis base and forms a stable complex with the aluminum bromide, rendering it inactive.[1] An aqueous workup is necessary to break this complex and isolate the ketone product.[1]

Applications in Drug Development:

Friedel-Crafts reactions are pivotal in the synthesis of numerous pharmaceutical compounds. The formation of specific carbon-carbon bonds on aromatic scaffolds is a common strategy in the construction of complex drug molecules. For instance, the synthesis of intermediates for anti-inflammatory drugs, antibacterial agents, and other bioactive molecules often relies on these reactions.[7] The enhanced reactivity of AlBr₃ can be particularly useful in the synthesis of complex, polyfunctionalized aromatic compounds that are common in medicinal chemistry.

Quantitative Data Summary

While specific comparative data for aluminum bromide is less commonly published than for aluminum chloride, the following table provides a general overview of expected outcomes for Friedel-Crafts acylation reactions. Yields are highly dependent on the specific substrates, reaction conditions, and workup procedures.

Aromatic Substrate	Acylating Agent	Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Product	Reported Yield (%)
Benzene	Acetyl Chloride	AlCl₃	CS₂	25	1	Acetophenone	~95
Toluene	Acetyl Chloride	AlCl₃	CS₂	25	1	p-Methylacetophenone	~90
Anisole	Acetyl Chloride	AlCl₃	CS₂	0 - 25	1-2	p-Methoxyacetophenone	~92
Naphthalene	Acetyl Chloride	AlCl₃	Nitrobenzene	25	1	1-Acetonaphthone & 2-Acetonaphthone	Mixture
Benzene	Benzoyl Chloride	AlCl₃/Al	Benzene	Reflux	2	Benzophenone	66[4]

Note: The data presented is primarily for reactions catalyzed by AlCl₃, as detailed quantitative data for AlBr₃ is less readily available in the cited literature. However, due to its higher reactivity, AlBr₃ is expected to produce similar or higher yields, potentially under milder conditions.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation using Aluminum Bromide

This protocol describes a general method for the acylation of an aromatic compound using an acyl bromide and aluminum bromide.

Materials:

• Aromatic substrate (e.g., anisole)

• Acyl bromide (e.g., propionyl bromide)

• Anhydrous aluminum bromide (AlBr₃)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Anhydrous workup reagents (ice, concentrated HCl, saturated sodium bicarbonate solution, anhydrous magnesium sulfate)

• Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride) to protect the reaction from atmospheric moisture.

• Reagent Charging: In a fume hood, suspend anhydrous aluminum bromide (1.1 equivalents) in the anhydrous solvent (e.g., dichloromethane) in the reaction flask. Cool the suspension to 0 °C in an ice bath.

• Addition of Acyl Bromide: Dissolve the acyl bromide (1.0 equivalent) in a small amount of the anhydrous solvent and add it to the addition funnel. Add the acyl bromide solution dropwise to the stirred suspension of aluminum bromide over 10-15 minutes. The formation of the acylium ion is often accompanied by a color change.

• Addition of Aromatic Substrate: After the addition of the acyl bromide is complete, dissolve the aromatic substrate (1.0 equivalent) in the anhydrous solvent and add it to the addition funnel. Add the aromatic substrate solution dropwise to the reaction mixture over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will hydrolyze the aluminum complexes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of dichloromethane.

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography to yield the pure aromatic ketone.

Visualizations

Reaction Mechanism of Friedel-Crafts Acylation

Caption: Mechanism of AlBr₃-catalyzed Friedel-Crafts Acylation.

Experimental Workflow for Friedel-Crafts Acylation

Caption: Workflow for a typical Friedel-Crafts acylation experiment.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. cerritos.edu [cerritos.edu]
• 6. benchchem.com [benchchem.com]
• 7. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]

protocols for the synthesis of aluminum bromide in the laboratory

Application Notes: Synthesis of Anhydrous Aluminum Bromide

Introduction

Aluminum bromide (AlBr₃) is a strong Lewis acid widely employed as a catalyst in organic synthesis, most notably in Friedel-Crafts alkylation and acylation reactions.[1][2] It also serves as a brominating agent and an isomerization catalyst.[3] The anhydrous form is a colorless, hygroscopic solid that exists predominantly as the dimer Al₂Br₆ in the solid state, in non-coordinating solvents, and in the gas phase.[4] Due to its high reactivity and hygroscopic nature, the synthesis and handling of anhydrous aluminum bromide require careful execution in a moisture-free environment.[1]

Challenges in Synthesis

The primary challenge in the laboratory synthesis of aluminum bromide is controlling the highly exothermic reaction between aluminum metal and elemental bromine.[3][5] The reaction can be vigorous and sporadic, sometimes accompanied by flashes and sparks.[5] Uncontrolled addition of reactants can lead to a runaway reaction, posing a significant safety hazard.[6] Furthermore, the product, AlBr₃, reacts violently with water, releasing corrosive hydrogen bromide (HBr) gas.[4][7] Therefore, all reagents and apparatus must be scrupulously dried, and the reaction should be conducted under an inert atmosphere.

Synthetic Approaches

Two primary methods for the laboratory preparation of anhydrous aluminum bromide from its elements are presented below.

• Direct Reaction with Liquid Bromine: This is the most common approach, where liquid bromine is added gradually to aluminum metal.[4] The reaction rate is controlled by the slow, dropwise addition of bromine and by managing the reaction temperature.[5][8]

• Reaction with Bromine Vapor: This method offers a way to moderate the vigorous reaction by reacting aluminum metal with dilute bromine vapor instead of liquid bromine.[9] This approach provides better control over the reaction's exothermicity.

Purification of the synthesized aluminum bromide is typically achieved through distillation or sublimation, yielding a colorless, crystalline solid.[8][10]

Experimental Protocols

Protocol 1: Synthesis via Direct Reaction with Liquid Bromine

This protocol details the direct reaction of aluminum granules with liquid bromine, followed by purification via distillation. The procedure is adapted from established laboratory methods.[5][8]

Materials:

• Aluminum (Al) granules or turnings (30-mesh): 10 g[8]

• Liquid Bromine (Br₂), dried over concentrated H₂SO₄: 60 g[8]

• Dry glass wool

• Calcium chloride (CaCl₂) for drying tube

• Dry nitrogen (N₂) gas (optional, for inert atmosphere)

Equipment:

• 250 mL three-neck round-bottom flask or retort[8]

• Dropping funnel with pressure-equalizing arm and long delivery tube[8]

• Reflux condenser

• Thermometer

• Heating mantle

• Distillation apparatus

• Schlenk line or similar setup for inert atmosphere

• All glassware must be oven-dried before use.

Procedure:

• Setup: Assemble the 250 mL three-neck flask with the dropping funnel, reflux condenser, and a thermometer. Place 10 g of aluminum granules into the flask.[8] If desired, a thin layer of glass wool can be placed at the bottom of the flask to protect it.[5]

• Inert Atmosphere: Attach a CaCl₂ drying tube to the top of the condenser to protect the system from atmospheric moisture.[5] Flush the entire apparatus with dry nitrogen gas.[5]

• Reactant Preparation: Carefully place 60 g of dry bromine into the dropping funnel.[8] Ensure the stopcock is closed.

• Reaction Initiation: Begin adding the bromine to the aluminum drop by drop. The reaction is highly exothermic and may take a few moments to initiate, often indicated by the evolution of white fumes.[3][5]

• Controlled Addition: Continue the slow, dropwise addition of bromine over a period of 30-60 minutes.[8] Maintain control of the reaction rate by adjusting the addition speed and, if necessary, by cooling the flask in an ice bath. The reaction mixture should remain liquid.[8] The temperature should be monitored and ideally kept in a manageable range.

• Completion: Towards the end of the bromine addition, gentle warming with a heating mantle may be necessary to ensure the reaction goes to completion.[8]

• Purification (Distillation): Once the reaction is complete, reconfigure the apparatus for distillation. Heat the flask to distill the crude aluminum bromide. The pale-yellow liquid product will distill at approximately 255-270°C.[8]

• Collection and Storage: Collect the distilled, colorless AlBr₃ in a pre-dried, wide-necked, glass-stoppered bottle.[8] The product should be stored under an inert atmosphere in a tightly sealed container to prevent contact with moisture.[7][11]

Protocol 2: Synthesis via Reaction with Bromine Vapor

This protocol is a safer alternative that moderates the reaction by using bromine in the vapor phase.[9]

Materials:

• Aluminum (Al) metal

• Liquid Bromine (Br₂)

• Dry nitrogen (N₂) gas

Equipment:

• A sealed glass apparatus consisting of a flask for bromine, a reaction tube for aluminum, and a collection vessel. The entire system must be capable of being flushed with inert gas.

• Heating elements for the reaction tube and collection vessel.

• Cooling bath (ice-water or ice-salt mixture).

Procedure:

• Setup: Place the aluminum metal into the reaction tube section of the sealed glass apparatus.

• Inert Atmosphere: Purge the entire system thoroughly with dry nitrogen gas to remove air and moisture.

• Reactant Introduction: Introduce liquid bromine into its designated flask, which should be cooled with an ice-salt mixture to reduce its vapor pressure.[9]

• Reaction: Gently warm the reaction tube containing the aluminum. Pass a slow stream of dry nitrogen gas over the cooled bromine and then into the reaction tube. The nitrogen stream will carry dilute bromine vapor to the aluminum.[9]

• Control: The reaction rate is controlled by adjusting the nitrogen flow rate and the temperature of the bromine flask. This method prevents the violent reaction seen with liquid bromine.[9]

• Purification (Sublimation/Distillation): The synthesized aluminum bromide can be purified by heating the reaction tube while cooling a collection vessel. The AlBr₃ will distill or sublime into the cold collector, separating it from any unreacted aluminum.[9]

• Collection and Storage: Once cooled, the purified AlBr₃ is collected from the apparatus in a dry, inert atmosphere (e.g., a glove box) and transferred to a suitable storage container.

Safety Precautions:

• Warning: The reaction between aluminum and bromine is extremely exothermic and potentially hazardous.[5]

• Both bromine and hydrogen bromide are highly toxic and corrosive.[5][7] All manipulations must be performed in a well-ventilated chemical fume hood.[12]

• Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile rubber), splash goggles, and a face shield.[5][12][13]

• Ensure all glassware is completely dry, as AlBr₃ reacts violently with water.[7] Never add water to the product or reaction mixture.[12]

• Have an emergency plan and appropriate spill kits (e.g., aqueous sodium thiosulfate (B1220275) for bromine spills) readily available.[5]

• Store aluminum bromide in a cool, dry, well-ventilated area, away from incompatible substances like water, alcohols, and strong acids.[7][11]

Quantitative Data Summary

Parameter	Protocol 1 (Value)	Source(s)
Reactants	10 g Aluminum, 60 g Bromine	[8]
Theoretical Yield	~67 g	-
Actual Yield	52-55 g	[8]
Percent Yield	~78-82%	[8]
Product Appearance	Colorless to pale-yellow solid	[4][8][14]
Melting Point	97.5 °C	[4][8]
Boiling Point	255 °C	[4][8][14]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of AlBr₃.

References

• 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 2. AlBr3-Promoted stereoselective anti-hydroarylation of the acetylene bond in 3-arylpropynenitriles by electron-rich arenes: synthesis of 3,3-diarylpropenenitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. study.com [study.com]
• 4. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 5. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. CN106430269A - Preparation method of aluminium bromide - Google Patents [patents.google.com]
• 7. nj.gov [nj.gov]
• 8. prepchem.com [prepchem.com]
• 9. zenodo.org [zenodo.org]
• 10. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 11. und-nd.newlook.safeschoolssds.com [und-nd.newlook.safeschoolssds.com]
• 12. prochemonline.com [prochemonline.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. chemicalbook.com [chemicalbook.com]

safe handling and storage procedures for anhydrous aluminum bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and storage of anhydrous aluminum bromide (AlBr₃). Strict adherence to these protocols is essential to ensure personnel safety and maintain the integrity of the material.

Hazard Summary

Anhydrous aluminum bromide is a highly reactive and corrosive solid. It reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.[1][2][3] It can cause severe burns to the skin, eyes, and respiratory tract.[1][4] Ingestion can be harmful and may cause significant damage to the digestive system.[1][2] It is also corrosive to many metals.[1][4]

Quantitative Data Summary

Parameter	Value	Source
Recommended Storage Temperature	2 - 8 °C (36 - 46 °F)	[4]
ACGIH Exposure Limit (as Al)	2 mg/m³ TWA	[2][3]
NIOSH Exposure Limit (as Al)	2 mg/m³ TWA	[2]
Oral LD50 (Rat)	1598 mg/kg	[1][2]
Density	3.205 g/cm³ at 25 °C	[4]
Melting Point	94 - 98 °C	[4]
Boiling Point	265 °C	[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling anhydrous aluminum bromide. The following PPE is mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield are required.[1][2]

• Skin Protection: A chemical-resistant and flame-retardant suit or lab coat should be worn.[1] Nitrile rubber gloves are recommended, and all clothing should be clean daily.[1][3]

• Respiratory Protection: When dust is generated or in case of insufficient ventilation, a self-contained breathing apparatus (SCBA) or a respirator with a suitable filter (e.g., Filter B-(P3)) should be used.[1][4]

Safe Handling and Storage Protocols

Engineering Controls

• Ventilation: All handling of anhydrous aluminum bromide must be performed in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Emergency Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[2][5]

Handling Procedures

• Training: All personnel must be trained on the proper handling and storage of anhydrous aluminum bromide before use.[3]

• Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.[2] Do not breathe the dust.[1]

• Moisture Control: Anhydrous aluminum bromide reacts violently with water.[1][2][3] Ensure that all equipment and the handling environment are scrupulously dry. Never add water to this product.[1]

• Inert Atmosphere: For prolonged handling or when the material is transferred, an inert atmosphere (e.g., nitrogen or argon) is recommended.

• Hygiene: Wash hands and face thoroughly after handling.[4] Contaminated clothing should be removed immediately.[4] Do not eat, drink, or smoke in the handling area.[3][4]

Storage Procedures

• Container: Store in the original, tightly closed container.[1][2][4] Suitable materials include amber glass bottles.[4] Metal containers are not suitable.[4]

• Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2][5] Refrigerated storage at 2-8°C is recommended.[2][4]

• Incompatibilities: Keep away from water, moisture, acids, alcohols, strong oxidizing agents, and certain metals.[1][2][3][5] Violent reactions can occur with sodium and potassium.[3]

• Security: Store in a locked and corrosive-resistant area.[4][6]

Emergency Procedures

Spill Response

• Immediate Actions: Evacuate the area and ensure adequate ventilation.[4] Do not touch spilled material.[1]

• Small Spills:

  • Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials.

  • Carefully sweep up the absorbed material and place it into a suitable, dry, and labeled container for disposal.[2][5]

  • Do not add water to the spill site.[2][5]

• Large Spills:

  • Evacuate the laboratory and notify emergency personnel.

  • Isolate the spill area.

  • If possible and safe to do so, stop the leak.[1]

First Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][7]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][7]

Experimental Protocol: Friedel-Crafts Acylation

The following is a representative protocol for a Friedel-Crafts acylation reaction. All safety precautions outlined in this document must be strictly followed.

Reaction: Acylation of an aromatic compound (e.g., benzene) with an acylating agent (e.g., acetyl chloride) using anhydrous aluminum bromide as a catalyst.

Materials:

• Anhydrous aluminum bromide

• Anhydrous benzene (B151609) (or other suitable aromatic substrate)

• Acetyl chloride (or other suitable acylating agent)

• Anhydrous solvent (e.g., dichloromethane)

• Concentrated hydrochloric acid

• 5% Sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate

• Ice

Procedure:

• Setup: Assemble a clean, dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from atmospheric moisture using drying tubes.

• Catalyst Addition: In a fume hood, carefully add anhydrous aluminum bromide to the flask containing the anhydrous solvent.

• Substrate Addition: Add the anhydrous aromatic substrate to the flask.

• Acylating Agent Addition: Slowly add the acylating agent dropwise from the dropping funnel while stirring the mixture. The reaction is exothermic, so control the rate of addition to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to maintain a gentle reflux for approximately 30 minutes, or until the evolution of hydrogen bromide gas ceases. An outlet for the gas should be directed to a gas trap containing a dilute sodium hydroxide solution.

• Quenching: Cool the reaction mixture to room temperature. In a well-ventilated fume hood, slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the aluminum bromide complex.

• Workup:

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water, 5% sodium hydroxide solution, and then with water again.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the solvent by distillation and purify the product by fractional distillation or recrystallization.

Visualizations

Caption: Workflow for the safe handling of anhydrous aluminum bromide.

Caption: Decision tree for responding to an anhydrous aluminum bromide spill.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]

Application Notes and Protocols: Aluminum Bromide in the Bromination of Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a powerful Lewis acid that serves as a highly effective catalyst in the bromination of a variety of organic compounds. Its ability to polarize the bromine molecule, thereby increasing its electrophilicity, makes it an indispensable tool in organic synthesis, particularly in the functionalization of aromatic systems and the α-bromination of carbonyl compounds. These brominated products are crucial intermediates in the development of pharmaceuticals and other fine chemicals. This document provides detailed application notes and experimental protocols for the use of aluminum bromide in key bromination reactions.

Mechanism of Action in Electrophilic Aromatic Bromination

Aluminum bromide facilitates the electrophilic aromatic substitution of bromine onto an aromatic ring through the activation of molecular bromine (Br₂). The Lewis acidic aluminum center coordinates with one of the bromine atoms, creating a polarized complex that effectively generates a bromonium ion (Br⁺) equivalent. This highly electrophilic species is then attacked by the electron-rich aromatic ring, leading to the formation of a sigma complex (also known as an arenium ion). Subsequent deprotonation of the sigma complex by the resulting tetrabromoaluminate anion ([AlBr₄]⁻) restores the aromaticity of the ring and regenerates the aluminum bromide catalyst, yielding the brominated aromatic product and hydrogen bromide (HBr) as a byproduct.[1][2]

Caption: Mechanism of AlBr₃-catalyzed aromatic bromination.

Applications in the Bromination of Aromatic Compounds

Aluminum bromide is widely used for the bromination of a range of aromatic substrates, from simple arenes to more complex, functionalized systems.

Bromination of Benzene and Toluene (B28343)

The bromination of simple aromatic hydrocarbons like benzene and toluene proceeds efficiently in the presence of aluminum bromide. These reactions are foundational in providing key building blocks for further synthetic transformations.

Substrate	Brominating Agent	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Benzene	Bromine	Catalytic	None	Reflux	1	Bromobenzene	~75	N/A
Toluene	Bromine	Catalytic	Hexane	Room Temp	0.03	p-Bromotoluene, o-Bromotoluene	67.4 (p), 27.8 (o)	[3]

Experimental Protocol: Bromination of Toluene

• Setup: To a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to absorb HBr gas), add toluene (9.4 mmol) and a catalytic amount of anhydrous aluminum bromide.

• Reagent Addition: Add bromine (9.4 mmol) dropwise from the dropping funnel at room temperature with vigorous stirring. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, continue stirring at room temperature. The reaction is typically rapid and can be monitored by gas chromatography (GC).

• Work-up: Upon completion, the reaction mixture is diluted with a suitable organic solvent (e.g., dichloromethane) and washed sequentially with water, 10% aqueous sodium bisulfite solution (to remove excess bromine), and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by distillation to yield a mixture of o- and p-bromotoluene.[3]

Caption: General workflow for aromatic bromination.

Bromination of Activated and Deactivated Aromatic Rings

Aluminum bromide is also effective in the bromination of both electron-rich (activated) and electron-poor (deactivated) aromatic rings. For highly activated substrates like phenols and anilines, the reaction is often rapid and may lead to polybromination if not carefully controlled. In such cases, milder reaction conditions are employed. Conversely, for deactivated substrates, harsher conditions or co-reagents may be necessary.

A notable application is the oxidative bromination of non-activated aromatic compounds using a mixture of aluminum bromide and potassium nitrate (B79036) (KNO₃). In this system, AlBr₃ not only acts as a catalyst and a source of bromide ions but also creates an acidic environment upon hydrolysis, which enhances the oxidizing properties of the nitrate ions.[1][4]

Substrate	Brominating System	Solvent	Temperature (°C)	Product	Yield (%)	Reference
4-Nitroaniline	AlBr₃/Br₂ (aq)	Water	Room Temp	2,6-Dibromo-4-nitroaniline	High	[5][6]
Phenols	PIDA/AlBr₃	Acetonitrile	23	Brominated Phenols	Good to Excellent	[7]

Applications in the α-Bromination of Ketones

The α-bromination of ketones provides valuable synthetic intermediates. While various reagents can effect this transformation, Lewis acids like aluminum bromide can catalyze the reaction, typically proceeding through an enol or enolate intermediate.

Experimental Protocol: α-Bromination of Acetophenone (B1666503) (Conceptual)

While specific literature protocols for the α-bromination of acetophenone using AlBr₃ are not as common as those using AlCl₃ or other reagents, a general procedure can be adapted based on its Lewis acidity.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve acetophenone in a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane).

• Catalyst Addition: Add a catalytic amount of anhydrous aluminum bromide to the solution.

• Reagent Addition: Cool the mixture in an ice bath and add a solution of bromine in the same solvent dropwise with stirring. The rate of addition should be controlled to maintain a low temperature.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC.

• Work-up: Quench the reaction by pouring it into cold water. Separate the organic layer and wash it with a dilute solution of sodium bisulfite to remove unreacted bromine, followed by a wash with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent in vacuo. The crude product can be purified by recrystallization or column chromatography.

Caption: Workflow for α-bromination of ketones.

Safety Considerations

Aluminum bromide is a highly corrosive and moisture-sensitive solid. It reacts violently with water, releasing hydrogen bromide gas, which is also corrosive and toxic. All manipulations involving aluminum bromide should be carried out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Anhydrous conditions must be strictly maintained throughout the experimental setup and procedure.

Conclusion

Aluminum bromide is a versatile and potent catalyst for the bromination of organic compounds. Its primary application lies in the electrophilic bromination of aromatic rings, where it effectively activates molecular bromine. By carefully controlling reaction conditions, a wide range of brominated aromatics can be synthesized in good to excellent yields. While its use in the α-bromination of ketones is less documented, its Lewis acidic nature suggests its utility in this transformation as well. The protocols and data presented here provide a valuable resource for researchers in organic synthesis and drug development, enabling the efficient preparation of key brominated intermediates.

References

• 1. Oxidative bromination of non-activated aromatic compounds with AlBr3/KNO3 mixture | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. EP0866046A1 - Catalytic process for selective aromatic bromination - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Bromination of Deactivated Aromatics: A Simple and Efficient Method [organic-chemistry.org]

Application Notes and Protocols for Aluminum Bromide Catalyzed Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a powerful Lewis acid that serves as a potent catalyst for cationic polymerization reactions. Its ability to initiate the polymerization of a variety of monomers, particularly olefins and vinyl ethers, makes it a valuable tool in polymer synthesis. The resulting polymers find applications in diverse fields, including the development of novel drug delivery systems, where precise control over polymer properties is crucial.

Cationic polymerization initiated by AlBr₃ proceeds via the formation of a carbocationic intermediate, which then propagates by adding monomer units. The molecular weight, polydispersity, and microstructure of the final polymer are highly dependent on the reaction conditions, including temperature, solvent polarity, and the presence of co-initiators or proton scavengers. These application notes provide an overview of AlBr₃ catalyzed polymerization and detailed protocols for key reactions.

General Principles of Aluminum Bromide Catalyzed Cationic Polymerization

Aluminum bromide's efficacy as a polymerization catalyst stems from its strong electrophilic character. The central aluminum atom has an incomplete octet and readily accepts a pair of electrons from a co-initiator or the monomer itself. The initiation process can occur through several mechanisms:

• Initiation with a Protic Co-initiator (e.g., Water): In the presence of trace amounts of a protic substance like water, AlBr₃ forms a complex that releases a proton. This proton then adds to the monomer, generating the initial carbocation.

• Initiation with a Cationogen (e.g., Alkyl Halide): An alkyl halide can react with AlBr₃ to form a carbocation and a complex counter-ion ([AlBr₃X]⁻).

• Direct Initiation: In some cases, AlBr₃ may directly abstract a hydride ion from the monomer, although this is less common.

Once initiated, the carbocationic chain end propagates by sequentially adding monomer molecules. The process is typically rapid and highly exothermic, necessitating careful temperature control to achieve well-defined polymers. Termination and chain transfer reactions can also occur, influencing the final molecular weight and polydispersity of the polymer.

Applications in Drug Delivery

Polymers synthesized via cationic polymerization are attractive for drug delivery applications due to the potential for creating well-defined architectures and functionalities. For instance, polyisobutylene (B167198) (PIB), known for its biocompatibility and chemical inertness, can be synthesized using AlBr₃. Functionalized PIBs can be used to create drug-polymer conjugates or as hydrophobic blocks in amphiphilic block copolymers for micellar drug delivery systems. The ability to control the molecular weight of the polymer is critical for tuning its pharmacokinetic and pharmacodynamic properties.

Data Presentation

The following tables summarize typical quantitative data for the polymerization of common monomers catalyzed by aluminum bromide and its close analog, aluminum chloride. Note that results can vary significantly based on specific experimental conditions.

Table 1: Polymerization of Isobutylene (B52900)

Catalyst System	Monomer Concentration (mol/L)	Temperature (°C)	Reaction Time	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
AlBr₃	0.75	-60 to +20	-	High	-	-
AlCl₃/H₂O	0.75	-	60 s	-	-	-
AlCl₃/Et₂O	0.75	-	-	-	-	-
TiCl₄-AlBr₃	-	-	-	-	-	-

Table 2: Polymerization of Styrene (B11656)

Catalyst System	Monomer Concentration (mol/L)	Temperature (°C)	Solvent	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
AlCl₃/H₂O	0.82	-10	Methylene Dichloride	-	-	-
Et₃NHCl-AlCl₃	-	-5	CHCl₃	65.6	-	-

Experimental Protocols

The following are detailed protocols for the polymerization of isobutylene and styrene. These protocols are based on established procedures for cationic polymerization and may require optimization for specific laboratory conditions and desired polymer characteristics.

Protocol 1: Synthesis of Polyisobutylene (PIB) via AlBr₃ Catalysis

This protocol describes the solution polymerization of isobutylene using aluminum bromide as the catalyst. Strict anhydrous conditions are crucial for the success of this reaction.

Materials:

• Isobutylene (polymerization grade)

• Aluminum bromide (AlBr₃), anhydrous

• Hexane (B92381) (anhydrous, polymerization grade)

• Methanol (B129727)

• Nitrogen or Argon gas (high purity)

• Schlenk line and glassware (flame-dried)

Procedure:

• Reactor Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a gas inlet, a thermometer, and a rubber septum. Purge the entire system with dry nitrogen or argon for at least 30 minutes to ensure an inert atmosphere.

• Solvent and Monomer Addition: Transfer 100 mL of anhydrous hexane into the reaction flask via a cannula. Cool the flask to the desired reaction temperature (e.g., -30 °C) using a suitable cooling bath (e.g., dry ice/acetone). Condense a known amount of isobutylene gas (e.g., 10 g) into the cooled hexane.

• Catalyst Solution Preparation: In a separate flame-dried and nitrogen-purged flask, prepare a stock solution of AlBr₃ in anhydrous hexane (e.g., 0.1 M). Handle AlBr₃ in a glovebox or under a stream of inert gas due to its hygroscopic nature.

• Initiation: Using a gas-tight syringe, rapidly inject the desired amount of the AlBr₃ catalyst solution into the vigorously stirred monomer solution. The amount of catalyst will influence the molecular weight of the resulting polymer; a typical starting point is a monomer-to-catalyst molar ratio of 500:1.

• Polymerization: An exothermic reaction should be observed, indicated by a rise in temperature. Maintain the desired reaction temperature by adjusting the cooling bath. Allow the polymerization to proceed for the desired time (e.g., 30 minutes). The solution will become more viscous as the polymer forms.

• Quenching: Terminate the polymerization by adding 10 mL of pre-chilled methanol to the reaction mixture. The addition of methanol will react with the active cationic species and the AlBr₃ catalyst.

• Polymer Isolation and Purification:

  • Allow the mixture to warm to room temperature.

  • Wash the polymer solution with deionized water three times in a separatory funnel to remove the catalyst residues.

  • Precipitate the polyisobutylene by slowly pouring the hexane solution into a large excess of vigorously stirred methanol.

  • Collect the white, gummy polymer by decantation or filtration.

  • Redissolve the polymer in a minimal amount of hexane and re-precipitate it into methanol to further purify it.

  • Dry the final polymer product under vacuum at room temperature to a constant weight.

• Characterization: Characterize the resulting polyisobutylene for its molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) using gel permeation chromatography (GPC). The microstructure can be analyzed using ¹H NMR spectroscopy.

Protocol 2: Synthesis of Polystyrene via AlBr₃ Catalysis

This protocol outlines the polymerization of styrene using aluminum bromide. As with the polymerization of isobutylene, maintaining anhydrous conditions is critical.

Materials:

• Styrene (inhibitor removed by passing through a column of basic alumina)

• Aluminum bromide (AlBr₃), anhydrous

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous, polymerization grade)

• Methanol

• Nitrogen or Argon gas (high purity)

• Schlenk line and glassware (flame-dried)

Procedure:

• Reactor Setup: Set up a flame-dried, three-neck round-bottom flask with a magnetic stirrer, gas inlet, thermometer, and rubber septum under a positive pressure of dry nitrogen or argon.

• Solvent and Monomer Addition: Add 100 mL of anhydrous dichloromethane to the flask. Add 10 mL of freshly purified styrene to the solvent. Cool the solution to the desired temperature (e.g., 0 °C) in an ice bath.

• Catalyst Addition: In a glovebox or under a stream of inert gas, weigh the desired amount of anhydrous AlBr₃ (e.g., to achieve a monomer-to-catalyst molar ratio of 200:1) into a separate, dry container. Dissolve the AlBr₃ in a small amount of anhydrous dichloromethane.

• Initiation: Slowly add the AlBr₃ solution to the stirred styrene solution via a syringe. An immediate color change and an increase in temperature are typically observed.

• Polymerization: Allow the reaction to proceed for the desired duration (e.g., 1 hour), maintaining the temperature with the cooling bath. The viscosity of the solution will increase as polystyrene is formed.

• Quenching: Terminate the reaction by adding 10 mL of methanol.

• Polymer Isolation and Purification:

  • Pour the reaction mixture into a beaker containing a large excess (e.g., 500 mL) of vigorously stirred methanol. A white precipitate of polystyrene will form.

  • Collect the polymer by vacuum filtration using a Büchner funnel.

  • Wash the collected polymer with fresh methanol.

  • Dry the polystyrene in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Characterization: Analyze the molecular weight (Mn and Mw) and polydispersity index (PDI) of the polystyrene using GPC. The tacticity of the polymer can be determined by ¹³C NMR spectroscopy.

Mandatory Visualizations

The following diagrams illustrate the key mechanistic pathways and a general experimental workflow for aluminum bromide catalyzed polymerization.

Caption: Cationic polymerization mechanism initiated by AlBr₃.

Caption: General experimental workflow for AlBr₃ catalyzed polymerization.

Application Notes and Protocols for Ether Cleavage Using Aluminum Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ether cleavage is a fundamental transformation in organic synthesis, particularly crucial in the deprotection of hydroxyl functional groups during the synthesis of complex molecules and active pharmaceutical ingredients. Aryl methyl ethers, for instance, are common intermediates, and their demethylation is a key step in accessing the corresponding phenols. Aluminum bromide (AlBr₃), a strong Lewis acid, is an effective reagent for the cleavage of a variety of ethers. Its utility is often enhanced when used in combination with a nucleophilic source, such as sodium iodide. This document provides detailed application notes, experimental protocols, and mechanistic insights into ether cleavage methodologies employing aluminum bromide.

Mechanism of Action

The cleavage of ethers by aluminum bromide proceeds via a Lewis acid-catalyzed nucleophilic substitution mechanism. The reaction pathway, either Sₙ1 or Sₙ2, is largely dependent on the structure of the ether's alkyl groups.[1][2][3][4]

• Lewis Acid Activation: The reaction initiates with the coordination of the Lewis acidic aluminum bromide to the ether oxygen atom. This coordination weakens the C-O bond and transforms the alkoxy group into a better leaving group.

• Nucleophilic Attack: A nucleophile, either a bromide ion from AlBr₃ or another nucleophile present in the reaction mixture (like iodide), attacks one of the alkyl carbons of the ether.

  • Sₙ2 Pathway: For ethers with methyl or primary alkyl groups, the reaction typically proceeds through an Sₙ2 mechanism. The nucleophile attacks the less sterically hindered carbon, leading to the displacement of the aluminum-coordinated alcohol.[3][4]

  • Sₙ1 Pathway: For ethers with tertiary, benzylic, or other alkyl groups that can form stable carbocations, the reaction follows an Sₙ1 pathway. The aluminum-activated ether cleaves to form a carbocation intermediate, which is then trapped by the nucleophile.[1][2][3]

Data Presentation

Table 1: Demethylation of Aryl Methyl Ethers using AlCl₃/NaI in Acetonitrile (B52724)

Entry	Substrate	Product	Time (h)	Yield (%)
1	Guaiacol	Catechol	0.5	93
2	Vanillin	Protocatechuic aldehyde	0.5	95
3	o-Vanillin	2,3-Dihydroxybenzaldehyde	1	96
4	Acetovanillone	3,4-Dihydroxyacetophenone	0.5	98
5	Eugenol	4-Allylcatechol	0.5	99
6	Methyl 2-anisate	Methyl salicylate	1	68
7	2-Methoxy-5-nitrophenol	5-Nitrocatechol	2	65

Experimental Protocols

The following protocols are based on established procedures for ether cleavage using aluminum halide/sodium iodide systems and can be adapted for specific substrates.

General Protocol for the Demethylation of Aryl Methyl Ethers

Materials:

• Aryl methyl ether (1.0 equiv)

• Anhydrous aluminum bromide (AlBr₃) (1.1 equiv)

• Sodium iodide (NaI) (3.0 equiv)

• Anhydrous acetonitrile (CH₃CN)

• Hydrochloric acid (1 M)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium thiosulfate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for extraction and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aryl methyl ether (1.0 equiv), anhydrous aluminum bromide (1.1 equiv), and sodium iodide (3.0 equiv).

• Add anhydrous acetonitrile to the flask.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated aqueous sodium thiosulfate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired phenol.

Visualizations

Reaction Mechanisms

Caption: Sₙ2 pathway for AlBr₃-mediated ether cleavage.

Caption: Sₙ1 pathway for AlBr₃-mediated ether cleavage.

Experimental Workflow

Caption: General workflow for AlBr₃-mediated ether cleavage.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 18.3 Reactions of Ethers: Acidic Cleavage – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]

Electrochemical Synthesis of High-Purity Aluminum Bromide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the electrochemical synthesis of high-purity aluminum bromide (AlBr₃). The methodologies described herein offer a controlled and efficient alternative to traditional chemical synthesis routes, which often involve hazardous reagents and elevated temperatures. These protocols are intended for use in a laboratory setting by trained professionals.

Introduction

Aluminum bromide is a versatile Lewis acid catalyst and reagent in organic synthesis, including in Friedel-Crafts reactions, and holds significance in pharmaceutical and materials science research. Traditional synthesis methods, such as the direct reaction of aluminum with bromine, can be highly exothermic and difficult to control.[1] Electrochemical synthesis provides a safer and more controlled alternative, allowing for the in-situ generation of reagents and precise control over reaction parameters.[2][3] This document outlines two primary electrochemical methods for producing high-purity aluminum bromide: the electrolysis of a hydrogen bromide solution in an aprotic solvent and a method utilizing bromoaluminate ionic liquids.

Electrochemical Synthesis via Hydrogen Bromide Electrolysis

This method involves the use of a consumable aluminum anode in an electrolyte solution of hydrogen bromide (HBr) dissolved in an aprotic solvent, such as N,N-dimethylformamide (DMF).[3] The application of an electric current initiates the reaction, which can then proceed without further electrical power.[2][3]

Reaction Mechanism

The electrochemical process involves the oxidation of the aluminum anode to Al³⁺ ions, which then react with bromide ions from the hydrogen bromide electrolyte to form aluminum bromide.[2]

• Anode Reaction: Al → Al³⁺ + 3e⁻

• Cathode Reaction: 3H⁺ + 3e⁻ → 1.5H₂

• Overall Reaction: Al + 3HBr → AlBr₃ + 1.5H₂

Experimental Protocol

Materials and Equipment:

• High-purity aluminum foil or rod (anode, ≥99.99%)

• Platinum wire or graphite (B72142) rod (cathode)

• Glass-lined electrochemical cell

• DC power supply

• Magnetic stirrer and stir bar

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous hydrogen bromide (gas or solution in a suitable solvent)

• Inert gas (Argon or Nitrogen) supply

• Schlenk line and appropriate glassware for inert atmosphere techniques

• Gas bubbler

Procedure:

• Cell Assembly:

  • Thoroughly dry all glassware in an oven at >120°C overnight and cool under an inert atmosphere.

  • Assemble the glass-lined electrochemical cell with the high-purity aluminum anode and the platinum or graphite cathode. Ensure a proper seal to maintain an inert atmosphere.

  • The aluminum anode should have a known surface area. A larger surface area can support higher reaction rates.[3]

• Electrolyte Preparation:

  • Under an inert atmosphere, transfer a measured volume of anhydrous DMF to the electrochemical cell. The water content of the electrolyte should be below 100 ppm.[3]

  • Carefully bubble anhydrous hydrogen bromide gas through the DMF while stirring until the desired concentration is reached. A saturated solution is often preferred.[3] The dissolution of HBr is exothermic, so cooling the cell in an ice bath may be necessary.

• Electrolysis:

  • Ensure the cell is under a positive pressure of inert gas, with the outlet connected to a gas bubbler.

  • Connect the aluminum electrode to the positive terminal (anode) and the platinum/graphite electrode to the negative terminal (cathode) of the DC power supply.

  • Initiate the reaction by applying a constant current. A typical initiation current is 0.5 A for a short duration (e.g., 9 minutes).[3]

  • After initiation, the reaction may proceed spontaneously without the need for continuous electrical input.[3] Monitor the reaction progress by observing the consumption of the aluminum anode.

• Product Isolation and Purification:

  • Upon completion of the reaction, the aluminum bromide will be present as a solid precipitate and dissolved in the DMF.[3]

  • Allow the solid AlBr₃ to settle.

  • Carefully decant the supernatant DMF solution under an inert atmosphere.[3]

  • The solid aluminum bromide can be washed with a dry, non-coordinating solvent like n-hexane to remove residual DMF.

  • For further purification, the crude AlBr₃ can be subjected to vacuum sublimation or recrystallization from a saturated hydrocarbon solvent.[4]

Data Presentation

Parameter	Value/Range	Reference
Anode	High-purity Aluminum (≥99.99%)	[3]
Cathode	Platinum wire or Graphite rod	[3]
Electrolyte	Saturated solution of HBr in anhydrous DMF	[3]
Water Content	< 100 ppm	[3]
Initiation Current	0.5 A	[3]
Initiation Time	9 minutes	[3]
Temperature	13 °C	[3]
Selectivity (based on consumed Al)	62%	[3]
Yield (based on total Al)	2% (in a 2.2-hour run)	[3]

Note: The provided yield and selectivity are from a specific patent example and may be optimized by adjusting reaction conditions.

Experimental Workflow

References

• 1. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 3. US3954577A - Electrochemical preparation of aluminum bromide - Google Patents [patents.google.com]
• 4. US2275465A - Purification of aluminum bromide - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Aluminum Bromide in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a powerful Lewis acid that serves as a crucial catalyst in various organic transformations, most notably the Friedel-Crafts reactions. Its ability to activate electrophiles makes it a valuable tool in the synthesis of key pharmaceutical intermediates. This document provides detailed application notes and experimental protocols for the use of aluminum bromide in the synthesis of precursors for widely used non-steroidal anti-inflammatory drugs (NSAIDs), Ibuprofen and Naproxen (B1676952). While aluminum chloride (AlCl₃) is more commonly cited in literature for these specific syntheses, aluminum bromide often serves as a potent alternative.

Core Applications: Friedel-Crafts Acylation

The primary role of aluminum bromide in pharmaceutical intermediate synthesis is as a catalyst in Friedel-Crafts acylation reactions. This reaction involves the addition of an acyl group to an aromatic ring, a fundamental step in building the core structures of many active pharmaceutical ingredients (APIs).

Key Intermediates Synthesized:

• 4'-Isobutylacetophenone (B122872): A direct precursor to Ibuprofen.

• 2-Acetyl-6-methoxynaphthalene: A key intermediate in the synthesis of Naproxen.

Logical Relationship of Synthesis

Caption: Synthetic pathways to Ibuprofen and Naproxen intermediates.

Data Presentation: Catalyst and Reaction Conditions

The choice of Lewis acid catalyst and reaction parameters significantly impacts the yield and purity of the desired pharmaceutical intermediate. The following tables summarize typical conditions for Friedel-Crafts acylation in the synthesis of Ibuprofen and Naproxen precursors.

Table 1: Synthesis of 4'-Isobutylacetophenone (Ibuprofen Intermediate)

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
AlCl₃	Acetyl chloride	Dichloromethane (B109758)	0 to rt	1	~90	[1]
AlCl₃	Acetic anhydride	Neat	80-100	2-4	85-95	[2]
AlBr₃	Acetyl bromide	Dichloromethane	0 to rt	1-2	Comparable to AlCl₃ *	Theoretical
Zeolite Beta	Acetic anhydride	Neat	130	3-6	72	[3]

Table 2: Synthesis of 2-Acetyl-6-methoxynaphthalene (Naproxen Intermediate)

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
AlCl₃	Acetyl chloride	Dichloromethane	0 to rt	1	High	[4]
H₃PW₁₂O₄₀	Acetic anhydride	[BPy]BF₄ (ionic liquid)	100	6	70.4	[5]
AlBr₃	Acetyl bromide	Nitrobenzene	rt	2-4	Comparable to AlCl₃ *	Theoretical

*Performance is inferred from general principles of Friedel-Crafts reactions. Nitrobenzene is a common solvent for reactions requiring a more deactivated aromatic substrate.

Experimental Protocols

Safety Precautions: Aluminum bromide is a highly corrosive and moisture-sensitive solid. It reacts violently with water, releasing hydrogen bromide gas. All manipulations should be carried out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves. The reaction apparatus must be thoroughly dried before use, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Synthesis of 4'-Isobutylacetophenone using Aluminum Bromide

This protocol is adapted from standard Friedel-Crafts acylation procedures.

Materials:

• Isobutylbenzene

• Acetyl bromide

• Anhydrous aluminum bromide (AlBr₃)

• Dichloromethane (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube (filled with calcium chloride)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Reagent Charging: In the flask, suspend anhydrous aluminum bromide (1.2 equivalents) in anhydrous dichloromethane. Cool the mixture to 0°C using an ice bath.

• Addition of Acylating Agent: Dissolve acetyl bromide (1.1 equivalents) in anhydrous dichloromethane and add it to the dropping funnel. Add the acetyl bromide solution dropwise to the stirred suspension of aluminum bromide over 30 minutes, maintaining the temperature at 0°C.

• Addition of Substrate: After the addition of acetyl bromide is complete, add isobutylbenzene (1.0 equivalent) dropwise via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and 1 M hydrochloric acid with vigorous stirring.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude 4'-isobutylacetophenone by vacuum distillation.

Experimental Workflow: Friedel-Crafts Acylation

Caption: General workflow for Friedel-Crafts acylation.

Alternative Applications of Aluminum Bromide

Beyond its primary role in Friedel-Crafts reactions, aluminum bromide can be utilized in other synthetic transformations relevant to pharmaceutical intermediate synthesis:

• Stereoselective Hydroarylation: Aluminum bromide can promote the addition of an aromatic ring to an activated alkyne. For instance, it has been used in the stereoselective anti-hydroarylation of 3-arylpropynenitriles to produce 3,3-diarylpropenenitriles, which are precursors to indenones.[6] In a specific example, the reaction of 3-phenylpropynenitrile with benzene (B151609) using 6 equivalents of AlBr₃ at room temperature for 0.5 hours yielded the product in a higher yield (64%) compared to when AlCl₃ was used (20%).[6]

• Lewis Acid Mediator in Redox Reactions: In combination with a reducing agent like aluminum metal, aluminum bromide can act as a mediator for electron transfer in multi-metal redox reactions, enabling various carbon-carbon bond formations.[7]

Conclusion

Aluminum bromide is a potent and versatile Lewis acid catalyst with significant applications in the synthesis of pharmaceutical intermediates. While often used interchangeably with aluminum chloride in Friedel-Crafts acylations, its distinct reactivity can offer advantages in specific transformations. A thorough understanding of its properties, coupled with stringent safety protocols, allows for its effective use in the development of robust and efficient synthetic routes for valuable pharmaceutical compounds. Further research into heterogeneous and recyclable catalyst systems continues to be an area of interest to improve the environmental footprint of these essential industrial processes.[3]

References

• 1. US5068448A - Process for the production of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 2. Recent Advances in the Synthesis of Ibuprofen and Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EP0301311B1 - Process for preparing naproxen - Google Patents [patents.google.com]
• 5. bcc.bas.bg [bcc.bas.bg]
• 6. AlBr3-Promoted stereoselective anti-hydroarylation of the acetylene bond in 3-arylpropynenitriles by electron-rich arenes: synthesis of 3,3-diarylpropenenitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Electroplating Steel with Aluminum using an AlBr₃-Based Molten Salt Electrolyte

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the electroplating of a uniform and adherent aluminum coating onto a steel substrate using a quaternary molten salt bath containing aluminum bromide (AlBr₃). This process offers a viable alternative to traditional coating methods, providing excellent corrosion resistance.

Data Presentation

The following tables summarize the key quantitative data for the electroplating process.

Table 1: Electrolyte Composition

Component	Function	Composition (wt. %)
LiBr-KBr-CsBr	Eutectic Solvent	20%
AlBr₃	Aluminum Source	80%

Table 2: Substrate Preparation Parameters

Step	Agent	Concentration (wt. %)	Temperature (°C)	Duration (min)
Degreasing	NaOH	20%	Ambient	10
Surface Activation	HCl	30%	Ambient	1-2

Table 3: Electroplating Parameters

Parameter	Value
Operating Temperature	325 - 350 °C
Cathode Current Density	0.1 - 0.5 A/cm²[1]
Anode Material	Pure Aluminum Rod
Atmosphere	Inert (e.g., Argon)
Plating Duration	60 - 120 minutes

Table 4: Post-Treatment Annealing Parameters

Parameter	Value
Annealing Temperature	350 - 550 °C
Annealing Duration	Up to 2 hours
Atmosphere	Inert or reducing

Experimental Protocols

This section outlines the detailed methodologies for the key experiments.

Substrate Preparation

Proper preparation of the steel substrate is critical for achieving a high-quality, adherent aluminum coating.

• Mechanical Polishing: Mechanically polish the steel substrate using successively finer grades of SiC paper (up to 1200 grit) to achieve a smooth and uniform surface.

• Degreasing: Immerse the polished substrate in a 20 wt.% solution of sodium hydroxide (B78521) (NaOH) for 10 minutes at ambient temperature to remove any grease or oils.

• Rinsing: Thoroughly rinse the substrate with deionized water.

• Surface Activation: Immerse the substrate in a 30 wt.% solution of hydrochloric acid (HCl) for 1-2 minutes at ambient temperature to remove any surface oxides and activate the surface.

• Final Rinse and Drying: Rinse the substrate again with deionized water and then with acetone (B3395972) or ethanol. Dry the substrate completely using a stream of inert gas or in a vacuum oven. The prepared substrate should be used immediately to prevent re-oxidation.

Electrolyte Preparation

The electrolyte is a molten salt mixture that is highly sensitive to moisture. All preparation steps should be carried out in an inert atmosphere (e.g., a glovebox with low moisture and oxygen levels).

• Eutectic Salt Mixture: Prepare the eutectic solvent by mixing high-purity, anhydrous lithium bromide (LiBr), potassium bromide (KBr), and cesium bromide (CsBr) in the appropriate weight ratios. A common eutectic composition is approximately 59.5 wt.% LiBr, 33.5 wt.% KBr, and 7.0 wt.% CsBr.[2]

• Melting the Eutectic: Place the salt mixture in a high-density alumina (B75360) crucible and heat it in a furnace under an inert atmosphere to a temperature above its melting point (approximately 236 °C) until a clear, homogenous molten salt is formed.

• Addition of AlBr₃: Gradually add anhydrous aluminum bromide (AlBr₃) to the molten eutectic salt mixture with gentle stirring until a final concentration of 80 wt.% AlBr₃ is achieved.[1][3] The addition of AlBr₃ will lower the melting point of the mixture.

• Homogenization: Maintain the molten electrolyte at the operating temperature (325-350 °C) and stir gently to ensure complete dissolution and homogenization of the AlBr₃.

Electroplating Procedure

The electroplating process must be conducted in an inert atmosphere to prevent the reaction of the molten salt and the deposited aluminum with air and moisture.

• Cell Assembly: Assemble the electroplating cell inside an inert atmosphere glovebox. The cell consists of a high-density alumina crucible containing the molten electrolyte, a pure aluminum rod as the anode, and the prepared steel substrate as the cathode. A thermocouple should be placed in the molten salt to monitor the temperature accurately.

• Pre-heating: Pre-heat the prepared steel substrate to the operating temperature before immersing it in the molten electrolyte to avoid thermal shock and solidification of the salt on the substrate.

• Immersion and Plating: Immerse the pre-heated substrate and the aluminum anode into the molten electrolyte. Connect the electrodes to a potentiostat/galvanostat.

• Galvanostatic Deposition: Apply a constant cathodic current density in the range of 0.1 - 0.5 A/cm² to the steel substrate.[1]

• Plating Duration: Continue the electroplating for a duration of 60 to 120 minutes, depending on the desired coating thickness.

• Withdrawal and Cooling: After the desired plating time, turn off the current and carefully withdraw the coated substrate from the molten salt bath. Allow excess salt to drain off. Let the coated sample cool to room temperature inside the inert atmosphere.

• Cleaning: Once cooled, the coated substrate can be cleaned of any adhering salt by washing with deionized water and then dried.

Post-Treatment Annealing

Annealing the aluminum-coated steel promotes the formation of a brittle Fe-Al intermetallic layer at the interface, which can improve the coating's adhesion and long-term performance at high temperatures.

• Furnace Setup: Place the cleaned, aluminum-coated steel sample in a tube furnace with a controlled atmosphere.

• Inert Atmosphere: Purge the furnace with an inert or reducing gas (e.g., argon or a nitrogen/hydrogen mixture) to prevent oxidation of the aluminum coating during heating.

• Heating and Soaking: Heat the sample to a temperature between 350 °C and 550 °C and hold for up to 2 hours. The exact temperature and time will influence the thickness and composition of the intermetallic layer.

• Cooling: After the soaking period, allow the sample to cool slowly to room temperature within the furnace under the protective atmosphere.

Mandatory Visualization

Caption: Workflow for aluminum electroplating on steel.

References

• 1. Aluminum electroplating on steel from a fused bromide electrolyte (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aluminum electroplating on steel from a fused bromide electrolyte [research.chalmers.se]

Application Notes and Protocols for Safe Handling of Aluminum Bromide in a Fume Hood

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a highly reactive and corrosive Lewis acid commonly used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions.[1] Its reactivity, however, necessitates stringent safety protocols to prevent harm to personnel and property. These application notes provide detailed procedures for the safe handling of aluminum bromide within a chemical fume hood. Adherence to these protocols is critical to mitigate risks associated with its hazardous properties, including its violent reaction with water.[2]

Hazard Identification and Engineering Controls

Aluminum bromide is a corrosive chemical that can cause severe burns to the skin and eyes.[2][3][4][5] Inhalation of its dust or vapors can lead to irritation of the nose, throat, and lungs, resulting in coughing, wheezing, and shortness of breath.[2] A critical hazard is its violent, exothermic reaction with water, which produces flammable hydrogen bromide gas and significant heat.[2][6] Therefore, all manipulations of aluminum bromide must be conducted within a properly functioning chemical fume hood to protect researchers from exposure to hazardous fumes and potential splashes.

Fume Hood Specifications and Operation:

• Verification: Before commencing any work, verify that the fume hood is operational. Check the airflow monitor; the face velocity should be between 0.3-0.6 m/s.[7] If an airflow monitor is not present, a light material like a tissue held at the sash opening should deflect inwards.[8]

• Sash Position: Keep the sash at the lowest possible position that allows for comfortable work, and never raise it above the marked maximum height (typically 18 inches).[9][10] This provides a physical barrier and maintains optimal airflow.

• Work Area: Conduct all work at least 6 inches inside the hood to ensure effective containment of fumes.[8][9]

• Airflow: Avoid rapid movements and external drafts from doors or windows, as these can disrupt the hood's airflow.[8][10] Do not block the baffle vents at the back of the hood with equipment or containers.[9][10] For large apparatus, elevate it on blocks to allow air to flow underneath.[9][10]

Quantitative Data Summary

The following tables summarize key quantitative data for aluminum bromide, essential for risk assessment and safe handling.

Table 1: Physical and Chemical Properties of Aluminum Bromide

Property	Value
Molecular Formula	AlBr₃
Molecular Weight	266.69 g/mol [3][5][11]
Appearance	White to yellowish solid/powder[3][11]
Melting Point	97.5 °C (207.5 °F)[3]
Boiling Point	255 °C (491 °F)[11]
Density	3.205 g/cm³[3][5]
Vapor Pressure	1 mm Hg at 81 °C (177.8 °F)[2]
Water Solubility	Reacts violently[2]

Table 2: Exposure Limits and Hazard Ratings for Aluminum Bromide

Parameter	Value	Agency/System
ACGIH TWA	2 mg/m³ (as Al)[2]	ACGIH
NIOSH TWA	2 mg/m³ (as Al)[12]	NIOSH
NFPA Health Rating	3 (Serious Hazard)[11]	NFPA
NFPA Flammability Rating	0 (Will not burn)[11]	NFPA
NFPA Reactivity Rating	2 (Moderate)[2]	NFPA
Special Hazard	W (Reacts with water)[11]	NFPA

Experimental Protocol: Handling Aluminum Bromide in a Fume Hood

This protocol outlines the standard operating procedure for safely handling solid aluminum bromide in a laboratory setting.

4.1. Pre-Experiment Preparation

• Risk Assessment: Conduct a thorough risk assessment for the specific experiment, considering the quantities of aluminum bromide to be used and potential reaction hazards.

• Fume Hood Check: Ensure the chemical fume hood is certified and functioning correctly. Check the airflow monitor and ensure the work area is clean and uncluttered.[13]

• Emergency Equipment: Locate and verify the functionality of the nearest safety shower, eyewash station, and fire extinguisher.[12] Have appropriate spill cleanup materials readily available.

• Personal Protective Equipment (PPE): Don the following mandatory PPE before handling aluminum bromide:

  • Eye Protection: Wear tightly fitting chemical safety goggles and a face shield.[2][11][12]

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[3] Inspect gloves for any signs of damage before use.[11]

  • Body Protection: Wear a flame-retardant lab coat or a chemical-resistant suit.[3][11]

  • Respiratory Protection: For situations with a potential for high exposure or if engineering controls are insufficient, a NIOSH-approved respirator or a self-contained breathing apparatus should be used.[3][11]

4.2. Handling and Dispensing

• Inert Atmosphere: Whenever possible, handle solid aluminum bromide under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture.

• Container Handling: Keep the aluminum bromide container tightly closed when not in use.[12] Store it in a cool, dry, and well-ventilated area away from water and incompatible materials like alcohols and strong acids.[1][2]

• Dispensing:

  • Perform all dispensing activities deep within the fume hood (at least 6 inches from the sash).[9]

  • Use non-sparking tools for transferring the solid.[11]

  • Minimize the generation of dust.[12] If dust is unavoidable, ensure the fume hood's capture velocity is adequate.

  • Close the container immediately after dispensing the required amount.

4.3. Post-Experiment Procedures

• Decontamination: Carefully decontaminate any equipment that has come into contact with aluminum bromide. This should be done within the fume hood.

• Waste Disposal:

  • Dispose of aluminum bromide waste and contaminated materials in a designated, properly labeled, and sealed waste container.

  • Do not mix aluminum bromide waste with other waste streams, especially aqueous waste.

  • Follow all institutional and local regulations for hazardous waste disposal. The material may be sent to a licensed chemical destruction plant.[11]

• Cleanup: Clean the work area within the fume hood thoroughly.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands and forearms thoroughly after removing gloves.[11]

Emergency Procedures

5.1. Spills

• Evacuation: Evacuate non-essential personnel from the immediate area.[2]

• Ventilation: Ensure the fume hood is drawing air to ventilate the area.

• Cleanup: For small spills, cover the material with a dry, inert absorbent such as sand, dry lime, or soda ash.[2] Do not use water.[2] Place the absorbed material into a sealed container for disposal.

• Reporting: Report the spill to the appropriate safety personnel.

5.2. Fire

• If a fire occurs within the fume hood, immediately lower the sash.[14]

• If the fire is small and you are trained to do so, use a dry chemical or carbon dioxide fire extinguisher. DO NOT USE WATER. [2][11]

• In case of a larger fire, activate the fire alarm, evacuate the area, and call emergency services.[14]

5.3. Personal Exposure

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][11]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[11]

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for safely handling aluminum bromide in a fume hood.

Caption: Workflow for handling aluminum bromide.

References

• 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 2. nj.gov [nj.gov]
• 3. prochemonline.com [prochemonline.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. The aluminum bromide reaction « When Chemists Attack [whenchemistsattack.com]
• 7. escolifesciences.com [escolifesciences.com]
• 8. General Work Practices for Laboratory Hoods | Office of Clinical and Research Safety [vumc.org]
• 9. ehs.fiu.edu [ehs.fiu.edu]
• 10. hvcc.edu [hvcc.edu]
• 11. chemicalbook.com [chemicalbook.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. Fume Hood Safety for Labs - LabDS | Lab Design | Laboratory Design and Supply [labds.com]
• 14. Fume Hood Safety Series: What to Do in Case of a Fume Hood Fire — Lab Design News [labdesignnews.com]

Application Notes and Protocols for Aluminum Bromide in Fine Chemical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aluminum bromide (AlBr₃) as a versatile and potent reagent in fine chemical manufacturing. Aluminum bromide, a strong Lewis acid, is a key catalyst and reagent in a variety of organic transformations crucial for the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2][3] This document details its primary applications, provides specific experimental protocols, and presents quantitative data to guide researchers in its effective use.

Key Applications of Aluminum Bromide

Aluminum bromide's high reactivity and strong Lewis acidity make it an effective catalyst for several important classes of reactions in organic synthesis.[1][2]

• Friedel-Crafts Reactions: Aluminum bromide is widely employed as a catalyst in both Friedel-Crafts alkylation and acylation reactions.[1][4] It facilitates the formation of carbocation or acylium ion electrophiles, which then undergo electrophilic aromatic substitution to form new carbon-carbon bonds.[5] These reactions are fundamental in the synthesis of aromatic ketones and alkylated aromatics, which are common structural motifs in pharmaceuticals and other fine chemicals.[1][4]

• Isomerization of Alkanes: In the petrochemical and fine chemical industries, aluminum bromide is used to catalyze the isomerization of n-alkanes to their branched isomers.[2][6] This is particularly important for producing high-octane gasoline components and for obtaining specific branched structures required in organic synthesis.[2][7]

• Bromination Reactions: Aluminum bromide can act as both a catalyst and a source of bromide for the bromination of aromatic and aliphatic compounds.[1][2] It polarizes the bromine molecule, increasing its electrophilicity and facilitating the substitution reaction on aromatic rings.[8] Brominated compounds are valuable intermediates in organic synthesis, often used in cross-coupling reactions to build molecular complexity.

Quantitative Data Presentation

The following tables summarize typical yields for various reactions catalyzed by aluminum halides, providing a reference for expected outcomes under specific conditions.

Reaction Type	Aromatic Substrate	Acylating/Alkylating Agent	Catalyst	Yield (%)	Reference
Friedel-Crafts Acylation	Bromobenzene	Acetic Anhydride	AlCl₃	69-79
Friedel-Crafts Acylation	Chlorobenzene	Acetic Anhydride	AlCl₃	74-78
Friedel-Crafts Acylation	Benzene	Acetic Anhydride	AlCl₃	76-83
Friedel-Crafts Acylation	Toluene (B28343)	Acetic Anhydride	AlCl₃	85-89
Friedel-Crafts Acylation	Anisole (B1667542)	Acetic Anhydride	AlCl₃	90-94
Hydroarylation	3-Arylpropynenitriles	Arenes	AlBr₃	20-64

Note: While some of these examples use aluminum chloride (AlCl₃), aluminum bromide (AlBr₃) can be used similarly, often exhibiting higher activity due to its stronger Lewis acidity.[4]

Experimental Protocols

Safety Precautions: Aluminum bromide is a corrosive and moisture-sensitive solid.[3] It reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.[4] All manipulations should be carried out in a well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon), and using dry glassware and solvents. Appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, must be worn at all times.

Protocol 1: Friedel-Crafts Acylation of Anisole with Acetyl Bromide

This protocol describes the synthesis of 4-methoxyacetophenone, a common intermediate in the synthesis of pharmaceuticals and fragrances.

Reaction Scheme:

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• Anisole

• Acetyl Bromide

• Anhydrous Dichloromethane (B109758) (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb HBr), suspend anhydrous aluminum bromide (1.2 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere.

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl bromide (1.1 equivalents) dropwise via the dropping funnel. After the addition is complete, add a solution of anisole (1.0 equivalent) in anhydrous dichloromethane dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition of anisole is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid. Stir vigorously until the solid dissolves. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction and Drying: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like ethanol.

Protocol 2: Bromination of Toluene

This protocol outlines the regioselective bromination of toluene to produce a mixture of o- and p-bromotoluene, which are important industrial intermediates.

Reaction Scheme:

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• Toluene

• Bromine (Br₂)

• Anhydrous Carbon Tetrachloride (CCl₄) or Dichloromethane (DCM)

• Sodium Thiosulfate (B1220275) (Na₂S₂O₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, place anhydrous aluminum bromide (catalytic amount, e.g., 0.05 equivalents) and anhydrous carbon tetrachloride.

• Reagent Addition: Add toluene (1.0 equivalent) to the flask. Cool the mixture in an ice bath. Slowly add bromine (1.0 equivalent) dropwise from the dropping funnel. Control the addition rate to maintain the reaction temperature below 10 °C.

• Reaction: After the addition of bromine is complete, allow the mixture to stir at room temperature for 1 hour. The disappearance of the bromine color indicates the completion of the reaction.

• Workup: Quench the reaction by carefully adding it to an ice-cold solution of sodium thiosulfate to destroy any unreacted bromine.

• Extraction and Drying: Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent by distillation. The resulting mixture of o- and p-bromotoluene can be separated by fractional distillation.

Protocol 3: Isomerization of n-Hexane

This protocol provides a general procedure for the isomerization of n-hexane to its branched isomers using aluminum bromide.

Reaction Scheme:

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• n-Hexane

• Hydrogen Bromide (HBr) gas (or a co-catalyst that generates HBr in situ)

Procedure:

• Catalyst Preparation: In a high-pressure reactor, place anhydrous aluminum bromide.

• Reaction Setup: Add dry n-hexane to the reactor.

• Reaction: Introduce a stream of dry hydrogen bromide gas into the reactor while stirring. Heat the reactor to the desired temperature (e.g., 100-150 °C) and maintain a constant pressure.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by Gas Chromatography (GC) to determine the ratio of isomers.

• Workup: After the desired conversion is achieved, cool the reactor and carefully vent the HBr gas through a scrubber. Quench the reaction mixture with ice-water.

• Purification: Separate the organic layer, wash with a dilute base solution to neutralize any remaining acid, then with water, and dry over a suitable drying agent. The isomerized product can be purified by distillation.

Pharmaceutical Application Example: Synthesis of 2-Amino-5-bromobenzophenone

2-Amino-5-bromobenzophenone is a key intermediate in the synthesis of several anxiolytic drugs, such as bromazolam. The following is a representative protocol for its synthesis via a Friedel-Crafts acylation, a reaction for which aluminum bromide is a suitable catalyst.

Reaction Scheme:

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• 4-Bromoaniline (B143363)

• Benzoyl Chloride

• Anhydrous Dichloromethane (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (B78521) (NaOH) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried three-necked flask under a nitrogen atmosphere, suspend anhydrous aluminum bromide (2.2 equivalents) in anhydrous dichloromethane.

• Reagent Addition: Add 4-bromoaniline (1.0 equivalent) portion-wise to the stirred suspension. After the addition is complete, add benzoyl chloride (1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (around 40 °C) and maintain for 2-4 hours, monitoring the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated HCl. Stir until all the solids dissolve.

• Extraction and Neutralization: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers and wash with water. Neutralize the acidic solution with a sodium hydroxide solution.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Visualizations

References

• 1. prepchem.com [prepchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A new and efficient synthetic route for the anxiolytic agent CL285032 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Friedel-Crafts Acylation and Alkylation | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. 2-AMINO-5-BROMOBENZOPHENONE synthesis - chemicalbook [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. caymanchem.com [caymanchem.com]

Application Notes and Protocols for the Reaction of Aluminum Foil with Liquid Bromine

Introduction

The reaction between aluminum (Al) and liquid bromine (Br₂) is a highly exothermic synthesis reaction that produces aluminum bromide (AlBr₃).[1][2] This reaction is a powerful demonstration of the reactivity of a metal with a halogen. The balanced chemical equation for this reaction is:

2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s) [1][3][4]

Due to the vigorous and hazardous nature of this reaction, it is imperative that strict safety protocols are followed.[5][6][7] This document provides detailed application notes and experimental protocols for conducting this reaction on a laboratory scale, intended for researchers, scientists, and drug development professionals. The resulting aluminum bromide is a useful Lewis acid catalyst in various organic reactions, such as the Friedel-Crafts acylation and isomerization.[2][8][9]

Safety Precautions

Extreme caution must be exercised when handling liquid bromine.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a lab coat, and heavy-duty nitrile or fluorinated rubber gloves.[7] Standard disposable gloves are not sufficient.

• Fume Hood: This experiment must be performed in a certified chemical fume hood with external ducting to prevent inhalation of toxic and corrosive bromine vapors and hydrogen bromide fumes.[6][7]

• Spill Kit: A bromine spill kit containing a 1 M sodium thiosulfate (B1220275) solution must be readily available to neutralize any spills.[6][10]

• Water Reactivity: Anhydrous aluminum bromide reacts violently with water, producing toxic and corrosive hydrogen bromide (HBr) gas.[5][11] Do not add water to the hot reaction vessel.[6]

• Waste Disposal: After the reaction is complete and the apparatus has cooled, any remaining bromine should be neutralized with a sodium thiosulfate solution before disposal.[6]

Materials and Equipment

Chemicals

• Aluminum foil (Al)

• Liquid bromine (Br₂)

• 1 M Sodium thiosulfate (Na₂S₂O₃) solution (for neutralization)[6]

• Concentrated sulfuric acid (H₂SO₄) (optional, for drying bromine)[12]

• Calcium chloride (CaCl₂) (for drying tube)[13]

• Dry nitrogen gas (optional, for inert atmosphere)[13]

Equipment

• Gas jar with lid or a borosilicate boiling tube/test tube[5][6]

• Dropper or dropping funnel[5][13]

• Beaker

• Watch glass[11]

• Forceps

• Analytical balance

• Clamp stand and clamps

Experimental Protocols

Two protocols are provided below: a small-scale demonstration and a controlled synthesis setup.

Protocol 1: Small-Scale Demonstration

This protocol is adapted for a qualitative demonstration of the reaction's vigor.

Procedure:

• Set up the experiment in a chemical fume hood.

• Tear a piece of aluminum foil (approximately 0.25 g) and loosely form it into a ball.[6]

• Pour no more than 1 mL of liquid bromine into a gas jar or a large borosilicate test tube.[6]

• Using forceps, carefully drop the aluminum foil ball into the liquid bromine.[6]

• Cover the gas jar with its lid or place a loose stopper in the test tube.[6]

• Observe the reaction from a safe distance behind the fume hood sash. There is often an induction period of a minute or two before the reaction begins, which is attributed to the protective oxide layer on the aluminum.[5][11]

• Once initiated, the reaction will proceed vigorously with the evolution of heat, sparks, and the formation of white aluminum bromide smoke and brown bromine vapor.[1][6]

• Allow the reaction to subside completely and the apparatus to cool for at least five minutes before proceeding with neutralization.[6]

• Carefully add 1 M sodium thiosulfate solution to neutralize any unreacted bromine.[6]

Protocol 2: Controlled Synthesis of Aluminum Bromide

This protocol is for the synthesis of aluminum bromide with more control over the reaction rate.

Procedure:

• Assemble a three-neck flask equipped with a dropping funnel (with pressure equalization), a thermometer, and a reflux condenser in a chemical fume hood.[13] Protect the setup from atmospheric moisture with a calcium chloride drying tube.[13]

• Place approximately 10 g of aluminum turnings or granules into the flask.[12]

• Carefully measure 60 g of liquid bromine and place it in the dropping funnel. If required, the bromine can be dried by shaking with concentrated sulfuric acid beforehand.[12]

• Flush the apparatus with dry nitrogen gas if an inert atmosphere is desired.[13]

• Begin the reaction by adding a few drops of bromine from the funnel onto the aluminum.[13] Wait for the evolution of white fumes, which indicates the reaction has started.[13]

• Continue to add the bromine dropwise, controlling the addition rate to maintain a steady reaction. The temperature should be monitored and kept within a safe range.[13]

• The reaction is highly exothermic and may be accompanied by sparks and flashes.[13]

• After all the bromine has been added, the resulting liquid aluminum bromide can be purified by distillation if required.[12]

• Allow the apparatus to cool completely before dismantling and neutralizing any residual chemicals.

Data Presentation

The following table summarizes typical quantitative data for the small-scale demonstration protocol.

Parameter	Value	Reference
Mass of Aluminum Foil	~ 0.25 g	[6]
Volume of Liquid Bromine	~ 1 mL	[6]
Molar Mass of Aluminum	26.98 g/mol	[14]
Molar Mass of Bromine (Br₂)	159.808 g/mol
Density of Bromine	~ 3.1 g/cm³
Moles of Aluminum	~ 0.0093 mol
Moles of Bromine	~ 0.0194 mol
Theoretical Yield of AlBr₃	~ 2.48 g
Enthalpy of Reaction (ΔH°)	-1022 kJ	[1]

Note: The reaction is typically performed with an excess of bromine to ensure complete reaction of the aluminum.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the reaction of aluminum foil with liquid bromine.

Logical Relationship of Safety Precautions

Caption: Key components for ensuring a safe experimental procedure.

References

• 1. Reaction Between Aluminum and Bromine [chemed.chem.purdue.edu]
• 2. study.com [study.com]
• 3. webqc.org [webqc.org]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Video | Study.com [study.com]
• 5. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 6. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 7. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 8. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 9. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 10. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 11. Reaction of Aluminum with Bromine [chemedx.org]
• 12. prepchem.com [prepchem.com]
• 13. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. brainly.com [brainly.com]

Technical Notes & Optimization

Aluminum Bromide Purification via Sublimation: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of aluminum bromide (AlBr₃) using sublimation. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure a successful and safe purification process.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind purifying aluminum bromide by sublimation?

A1: Sublimation is a purification technique where a solid is heated under vacuum, transitioning directly into a gaseous state without passing through a liquid phase. This vapor is then condensed back into a pure solid on a cooled surface, leaving non-volatile impurities behind. This method is particularly effective for aluminum bromide as it has a relatively high vapor pressure at temperatures below its melting point.

Q2: What are the typical impurities in crude aluminum bromide?

A2: Impure aluminum bromide can be yellowish or reddish-brown due to the presence of iron-containing impurities. Other common impurities include non-volatile aluminum salts and oxides formed from exposure to moisture and air.

Q3: Why is vacuum sublimation preferred over atmospheric pressure sublimation for aluminum bromide?

A3: Vacuum sublimation allows the process to be carried out at a lower temperature. This is crucial for preventing the decomposition of aluminum bromide at higher temperatures and minimizes the risk of side reactions.

Q4: What are the key safety precautions when handling and sublimating aluminum bromide?

A4: Aluminum bromide is a corrosive and moisture-sensitive compound. It reacts violently with water, releasing hydrogen bromide gas.[1][2][3] Always handle anhydrous aluminum bromide in a dry, inert atmosphere, such as in a glovebox or under a stream of dry nitrogen. Personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, is mandatory.[1][4]

Q5: How should I store purified aluminum bromide?

A5: Purified aluminum bromide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible substances like acids and alcohols.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the sublimation of aluminum bromide.

Problem	Potential Cause(s)	Solution(s)
Low or No Sublimate Collection	1. Inadequate Heating: The temperature of the crude material is too low to achieve a sufficient vapor pressure. 2. Vacuum Level is Insufficient: The pressure inside the apparatus is too high, hindering the sublimation process.	1. Gradually increase the temperature of the heating bath. Monitor for the first signs of sublimate formation on the cold finger. 2. Check all seals and connections for leaks. Ensure the vacuum pump is functioning correctly and can achieve the necessary low pressure.
Sublimate is Contaminated (e.g., with starting material)	1. Heating is Too Rapid: Aggressive heating can cause the crude material to splatter onto the cold finger. 2. System Overload: Too much crude material in the sublimation apparatus can lead to entrainment of impurities in the vapor stream.	1. Heat the sample slowly and evenly to ensure a controlled rate of sublimation. 2. Do not overfill the sublimation apparatus. A thin layer of crude material at the bottom is ideal.
Product Loss During Collection	1. Sudden Re-pressurization: Introducing air into the vacuum system too quickly can dislodge the purified crystals from the cold finger. 2. Moisture Contamination: Exposing the purified, cold sublimate to ambient air can lead to reaction and degradation.	1. Slowly and carefully vent the apparatus with a dry, inert gas (e.g., nitrogen or argon) before opening. 2. If possible, transfer the collected sublimate in an inert atmosphere (e.g., a glovebox).
Darkening or Charring of the Crude Material	Overheating: The temperature of the heating source is too high, causing decomposition of the aluminum bromide or impurities.	Reduce the heating temperature immediately. If charring has already occurred, it may be necessary to restart the purification with fresh material after cleaning the apparatus.

Experimental Protocol: Vacuum Sublimation of Aluminum Bromide

This protocol provides a general procedure for the purification of aluminum bromide by vacuum sublimation.

Materials and Equipment:

• Crude aluminum bromide

• Sublimation apparatus (including a flask for the crude material and a cold finger)

• High-vacuum pump

• Schlenk line or glovebox for inert atmosphere handling

• Heating mantle or oil bath

• Source of coolant for the cold finger (e.g., circulating chiller or ice/water mixture)

• Appropriate PPE (safety goggles, face shield, chemical-resistant gloves)

Procedure:

• Preparation:

  • Thoroughly dry all glassware in an oven and allow it to cool under a stream of dry nitrogen or in a desiccator.

  • In an inert atmosphere (glovebox or under a flow of nitrogen), charge the sublimation flask with the crude aluminum bromide. Do not fill the flask more than one-third full.

• Apparatus Assembly:

  • Lightly grease the ground glass joints of the sublimation apparatus with high-vacuum grease to ensure a good seal.

  • Assemble the sublimation apparatus, inserting the cold finger into the flask containing the crude aluminum bromide.

  • Securely clamp the assembled apparatus.

• Sublimation:

  • Connect the apparatus to a high-vacuum line and slowly evacuate the system.

  • Once a stable vacuum is achieved, begin circulating the coolant through the cold finger.

  • Gradually heat the bottom of the flask using a heating mantle or oil bath. The temperature required will depend on the vacuum level, but a starting point is often just below the melting point of aluminum bromide (97.5 °C).

  • Observe the cold finger for the formation of white, crystalline sublimate. Adjust the heating rate to maintain a steady but controlled rate of sublimation.

• Completion and Product Recovery:

  • Continue the sublimation until a sufficient amount of purified material has collected on the cold finger, or no more sublimate is observed forming.

  • Turn off the heating and allow the apparatus to cool to room temperature under vacuum.

  • Slowly and carefully vent the system with a dry, inert gas.

  • In an inert atmosphere, carefully remove the cold finger and scrape the purified aluminum bromide crystals onto a pre-weighed, dry container.

  • Seal the container and store it appropriately.

Quantitative Data

Parameter	Value	Notes
Melting Point	97.5 °C
Boiling Point	255 °C	(at atmospheric pressure)
Vapor Pressure Equation	log(p/Pa) = (14.78 ± 0.60) - (4700 ± 200)/(T/K)	Temperature range: 301.0 to 351.0 K[5]

Visualizations

Caption: Experimental workflow for the purification of aluminum bromide via sublimation.

Caption: Troubleshooting logic for common issues in aluminum bromide sublimation.

References

• 1. prochemonline.com [prochemonline.com]
• 2. nj.gov [nj.gov]
• 3. ALUMINUM BROMIDE, ANHYDROUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Controlling the Exothermic Reaction Between Aluminum and Bromine

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support for managing the highly exothermic reaction between aluminum and bromine. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and safety information to ensure controlled and safe experimentation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Delayed or No Reaction	Protective Oxide Layer: Aluminum naturally forms a thin, tough layer of aluminum oxide (Al₂O₃) that prevents the bromine from reaching the pure aluminum.[1][2][3]	- Mechanical Activation: Use aluminum powder or small granules to increase the surface area not fully protected by the oxide layer. - Chemical Activation: A small amount of a catalyst, such as iodine, can be used to disrupt the oxide layer. Exercise extreme caution as this can lead to a very rapid onset of the reaction.
Reaction is Too Vigorous or Uncontrolled (Runaway Reaction)	High Reactant Concentration: Using concentrated liquid bromine with high surface area aluminum (e.g., powder) can lead to a rapid, uncontrolled reaction. Poor Heat Dissipation: The reaction generates a significant amount of heat, and if not adequately cooled, the rate can accelerate exponentially.[1][4]	- Controlled Addition of Bromine: Use a dropping funnel to add liquid bromine slowly to the aluminum. This allows for the reaction rate to be controlled by the addition rate. - Use of Gaseous Bromine: Reacting aluminum with bromine vapor provides a much more controlled reaction. - Solvent Use: Performing the reaction in a suitable, non-reactive solvent can help to moderate the temperature. - Cooling Bath: Immerse the reaction vessel in an ice bath or other cooling medium to dissipate the heat generated.
Excessive Fume Production	High Reaction Temperature: The exothermic nature of the reaction can cause the bromine to boil, leading to the release of large amounts of bromine vapor and aluminum bromide fumes.[1][2][5]	- Temperature Control: Maintain a lower reaction temperature using a cooling bath and controlled reagent addition. - Reflux Condenser: Use a reflux condenser to return vaporized bromine to the reaction mixture.[4] - Fume Hood: Always perform this reaction in a well-ventilated fume hood.[1][4][5][6]
Inconsistent Results	Variable Purity of Reactants: Impurities in the aluminum or bromine can affect the reaction rate and outcome. Presence of Water: Water can react with the aluminum bromide produced, leading to the formation of hydrogen bromide gas and affecting the product purity.[1]	- Use High-Purity Reactants: Ensure the aluminum and bromine are of a known, high purity. - Dry Reactants and Glassware: Thoroughly dry all glassware and reactants before use. Consider using dried bromine.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the induction period often observed in this reaction?

A1: The delay is primarily due to the protective layer of aluminum oxide (Al₂O₃) on the surface of the aluminum.[1][2][3] Bromine must first penetrate this layer to react with the underlying aluminum metal. The length of this induction period can be inconsistent, making the reaction unpredictable if not properly controlled.

Q2: How can I safely quench the reaction in an emergency?

A2: If the reaction becomes uncontrollable, the primary goal is to cool it down rapidly. This can be achieved by adding a large volume of an inert, high-boiling point solvent to dilute the reactants and absorb the heat. Have a quenching plan in place before starting the reaction. Do not add water to a hot, ongoing reaction, as this can be explosive and will generate large volumes of corrosive hydrogen bromide gas.[1][6]

Q3: What are the main safety hazards associated with this reaction?

A3: The main hazards are:

• Extreme Exotherm: The reaction releases a large amount of heat, which can lead to a runaway reaction if not controlled.[1][4]

• Toxic and Corrosive Fumes: Bromine vapor and the aluminum bromide product are toxic and corrosive.[1][5][6] The reaction can also produce hydrogen bromide gas if moisture is present.[1]

• Chemical Burns: Liquid bromine can cause severe chemical burns upon contact with skin.[1][6]

Q4: Can this reaction be performed in any solvent?

A4: No. The choice of solvent is critical. It must be inert to both bromine and aluminum bromide. Non-coordinating solvents are often used.[7] Avoid water and alcohols as they react with the product.[8]

Q5: How does the physical form of the aluminum affect the reaction?

A5: The surface area of the aluminum has a significant impact on the reaction rate. Aluminum foil or powder will react much more vigorously than a solid piece of aluminum due to the larger surface area available for reaction.[9][10][11]

Quantitative Data

Parameter	Value	Source(s)
Enthalpy of Reaction (ΔH)	-1022 kJ/mol	[12]
Heat of Formation (for AlBr₃)	-526 kJ/mol	[13]
Melting Point of AlBr₃	97.5 °C
Boiling Point of AlBr₃	255 °C
Dissociation Enthalpy (Al₂Br₆ → 2AlBr₃)	59 kJ/mol	[7]

Experimental Protocols

Protocol 1: Controlled Synthesis of Aluminum Bromide with Liquid Bromine

This protocol is designed for a controlled reaction to synthesize aluminum bromide.

Materials:

• Aluminum granules or turnings

• Liquid bromine (dried over concentrated sulfuric acid if necessary)[4]

• A three-necked round-bottom flask

• Dropping funnel with pressure equalization[4]

• Reflux condenser[4]

• Thermometer

• Heating mantle

• Inert gas supply (e.g., nitrogen or argon)

• Glass wool[4]

Procedure:

• Set up the apparatus in a fume hood. Place a layer of glass wool at the bottom of the three-necked flask.[4]

• Add the aluminum granules to the flask.

• Fit the dropping funnel, reflux condenser, and thermometer to the flask.

• Flush the system with an inert gas.[4]

• Carefully add the dried bromine to the dropping funnel.

• Begin slowly adding the bromine to the aluminum dropwise. An initial induction period may be observed.

• Once the reaction begins, control the rate of bromine addition to maintain a steady reaction rate and temperature. Use a cooling bath as necessary to manage the exotherm.

• After all the bromine has been added, the mixture can be gently heated to ensure the reaction goes to completion.

• The resulting aluminum bromide can be purified by distillation.

Protocol 2: Synthesis of Aluminum Bromide with Gaseous Bromine

This method offers greater control over the reaction rate.

Materials:

• Aluminum blocks or granules

• Liquid bromine

• Reaction vessel with a grating plate

• Inert packing material (e.g., ceramic chips)

• Gas inlet tube

• Heating apparatus for vaporizing bromine

• Condenser for product collection

Procedure:

• In a suitable reaction vessel, place a layer of inert packing material on a grating plate.

• Place the aluminum blocks on top of the packing material.

• Gently heat the liquid bromine in a separate container to produce bromine vapor.

• Introduce the gaseous bromine into the reaction vessel. The reaction will occur on the surface of the aluminum.

• The product, aluminum bromide, will form and can be collected after cooling and condensation.

• The reaction rate can be controlled by adjusting the flow rate of the bromine vapor.

Visualizations

Caption: Workflow for the controlled synthesis of aluminum bromide using liquid bromine.

Caption: Troubleshooting decision tree for the aluminum-bromine reaction.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. Reaction of Aluminum with Bromine [chemedx.org]
• 3. gauthmath.com [gauthmath.com]
• 4. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Safety [chemedx.org]
• 6. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 7. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 8. nj.gov [nj.gov]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. emerginginvestigators.org [emerginginvestigators.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]

preventing moisture contamination during aluminum bromide synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to moisture contamination during aluminum bromide (AlBr₃) synthesis.

Troubleshooting Guide

This guide addresses specific issues encountered during aluminum bromide synthesis in a question-and-answer format, focusing on problems arising from moisture contamination.

Issue 1: The reaction between aluminum and bromine is sluggish or does not initiate.

• Question: My reaction between aluminum metal and liquid bromine isn't starting, or is extremely slow. What are the likely causes and how can I fix it?

• Answer: A delayed or non-existent reaction is often due to the passivating layer of aluminum oxide (Al₂O₃) on the surface of the aluminum metal, which prevents the bromine from reacting. Moisture in the reaction setup can also contribute to this issue.

  Troubleshooting Steps:

  • Activate the Aluminum: The protective oxide layer must be removed. This can be achieved by:

    • Mechanical Cleaning: Abrading the surface of the aluminum foil, granules, or turnings with a file or sandpaper immediately before use.

    • Chemical Activation: Treating the aluminum with a small amount of a gallium-indium eutectic can disrupt the oxide layer.[1] Another method involves heating the aluminum in the presence of an organometallic compound and hydrogen.[2]

  • Ensure Anhydrous Conditions: Any residual moisture will react with the aluminum surface and the aluminum bromide product. Ensure all glassware is rigorously dried (flame-dried or oven-dried at >120°C for several hours) and the reaction is assembled hot under a stream of dry, inert gas (nitrogen or argon).[3]

  • Initiate with Heat: Gentle heating of a small portion of the reactants can sometimes initiate the highly exothermic reaction. This should be done with extreme caution behind a blast shield.

  • Use a Catalyst: The addition of a crystal of iodine can help to initiate the reaction.

Issue 2: The reaction is violent and difficult to control.

• Question: The reaction between aluminum and bromine is extremely exothermic and proceeds too quickly, leading to the sublimation of reactants and product. How can I moderate the reaction rate?

• Answer: The direct reaction of aluminum with liquid bromine is notoriously vigorous.[4] Controlling the rate of addition of the limiting reagent is key to maintaining a manageable reaction temperature.

  Troubleshooting Steps:

  • Controlled Addition of Bromine: Use a pressure-equalizing dropping funnel to add the bromine to the aluminum metal dropwise. This allows for precise control over the reaction rate.

  • Use of a Solvent: Performing the reaction in an anhydrous, inert solvent can help to dissipate the heat generated. Suitable solvents include saturated hydrocarbons like hexane.[5] Avoid halogenated solvents like dichloromethane, as they can react with aluminum.[5]

  • Cooling: Immerse the reaction flask in a cooling bath (e.g., an ice-water bath) to help manage the temperature.

  • Diluted Bromine Vapor: A safer method involves reacting aluminum with dilute bromine vapor, which can be achieved by passing a stream of inert gas through liquid bromine and then over the aluminum.[6]

Issue 3: The final aluminum bromide product is discolored (yellow or brown).

• Question: My synthesized aluminum bromide is not the expected white or colorless solid, but instead has a yellow or reddish-brown tint. What causes this discoloration and how can I purify it?

• Answer: The discoloration of aluminum bromide is typically due to the presence of unreacted bromine or iron-containing impurities.[7][8][9]

  Troubleshooting Steps:

  • Ensure Complete Reaction: Make sure the bromine has fully reacted. This can be achieved by using a slight excess of aluminum.

  • Purification by Sublimation or Distillation: Aluminum bromide can be purified by vacuum sublimation or distillation.[9] Heating the crude product under vacuum will cause the aluminum bromide to sublime, leaving behind less volatile impurities.

Issue 4: Low yield of aluminum bromide.

• Question: I am experiencing a significantly lower yield of aluminum bromide than expected. What are the potential reasons for this?

• Answer: Low yields are most commonly attributed to moisture contamination, which consumes the reactants and the product. Other factors include incomplete reaction and loss of product during workup. The presence of water can deactivate the Lewis acid catalyst in subsequent reactions like Friedel-Crafts alkylation.[10][11][12][13][14]

  Troubleshooting Steps:

  • Rigorous Moisture Exclusion: This is the most critical factor.

    • Dry Glassware: Flame-dry all glassware under vacuum or oven-dry at a high temperature (e.g., 150°C) for several hours and assemble while hot under a flow of inert gas.

    • Anhydrous Reactants and Solvents: Use high-purity aluminum. Dry the bromine by shaking it with concentrated sulfuric acid.[15] Solvents must be rigorously dried and stored over molecular sieves. The water content of anhydrous solvents should ideally be below 50 ppm.[16]

    • Inert Atmosphere: Conduct the entire synthesis under a positive pressure of a dry inert gas (nitrogen or argon) using a Schlenk line or in a glovebox.[17][18][19]

  • Ensure Complete Reaction: As mentioned previously, ensure the limiting reagent has been fully consumed.

  • Minimize Transfer Losses: Aluminum bromide is highly hygroscopic and will fume in moist air.[4] Handle the product under an inert atmosphere and minimize its exposure to the air during transfer and storage.

Frequently Asked Questions (FAQs)

Q1: Why is moisture so detrimental to aluminum bromide synthesis?

A1: Moisture is highly detrimental for several reasons:

• Reaction with Aluminum: Water reacts with aluminum metal to form aluminum hydroxide (B78521), passivating the surface and preventing it from reacting with bromine.

• Hydrolysis of Aluminum Bromide: Aluminum bromide reacts violently with water in an exothermic reaction to form aluminum hydroxide and hydrogen bromide gas.[4] This not only consumes the desired product but also creates hazardous byproducts.

• Reduced Lewis Acidity: For its primary application as a Lewis acid catalyst, any hydrated form of aluminum bromide is significantly less effective.[10]

Q2: What is the acceptable level of moisture in solvents and reactants for this synthesis?

A2: While there is no universally agreed-upon maximum, for moisture-sensitive reactions, the water content in anhydrous solvents should be kept as low as possible, ideally below 50 ppm.[16] For high-purity applications, some suppliers offer solvents with water content as low as <10 ppm.[4] The moisture content of reactants should also be minimized through appropriate drying procedures.

Q3: How can I quantitatively measure the water content in my solvents?

A3: The most accurate and widely used method for determining trace amounts of water in organic solvents is the Karl Fischer titration .[5][7][17][20] This technique is highly sensitive and can detect water content in the ppm range.

Q4: What are the best practices for setting up a moisture-free reaction?

A4: The gold standards for conducting moisture-sensitive reactions are the use of a Schlenk line or a glovebox .[17][18][19]

• Schlenk Line: This apparatus allows for the manipulation of reagents under an inert atmosphere. Key steps include purging the glassware with an inert gas and using vacuum-inert gas cycles to remove atmospheric moisture.

• Glovebox: A glovebox provides a sealed environment with a continuously purified inert atmosphere, offering excellent protection from moisture and oxygen.

Q5: How should I store anhydrous aluminum bromide?

A5: Anhydrous aluminum bromide must be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), in a cool, dry place.[21] The container should be made of a material that will not be corroded by aluminum bromide, such as glass.

Data Presentation

Table 1: Efficiency of Common Drying Agents for Inert Gas Streams

Drying Agent	Residual Water (mg/L of air)
Calcium Sulfate (Drierite)	0.005
Aluminum Oxide	0.005
Magnesium Perchlorate	0.002
Phosphorus Pentoxide	<0.00002

Data adapted from literature on drying agents.

Table 2: Typical Water Content in Anhydrous Solvents

Solvent Grade	Typical Water Content (ppm)
Standard Anhydrous	< 50
High-Purity/Specialty Anhydrous	< 10

These values are general guidelines; always refer to the supplier's certificate of analysis.[4][16]

Experimental Protocols

Protocol 1: Drying of Bromine

• In a fume hood, carefully add the required volume of bromine to a separatory funnel.

• Add an equal volume of concentrated sulfuric acid.

• Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting the pressure.

• Allow the layers to separate completely. The lower layer is the dried bromine.

• Carefully drain the dried bromine into a dry, clean storage vessel.

Protocol 2: Setup of a Moisture-Free Reaction using a Schlenk Line

• Glassware Preparation: Ensure all glassware (reaction flask, condenser, dropping funnel) is thoroughly cleaned and oven-dried at >120°C for at least 4 hours.

• Assembly: Assemble the apparatus while it is still hot and immediately place it under a positive pressure of a dry inert gas (nitrogen or argon) from the Schlenk line.

• Purging: Perform at least three vacuum-inert gas cycles to remove any residual atmospheric moisture from the assembled apparatus.

• Reagent Transfer: Transfer anhydrous solvents and liquid reagents via a cannula or a dry syringe. Transfer solid reagents under a positive flow of inert gas.

Visualizations

Caption: Workflow for the synthesis of anhydrous aluminum bromide.

Caption: Decision tree for troubleshooting moisture contamination.

References

• 1. m.youtube.com [m.youtube.com]
• 2. US2921876A - Activation of aluminum - Google Patents [patents.google.com]
• 3. moodle2.units.it [moodle2.units.it]
• 4. Anhydrous and Air-Sensitive Solvent | [Synthesis & Materials][Common Chemicals & Lab Tools]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. byjus.com [byjus.com]
• 6. aai.solutions [aai.solutions]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. Aluminum chloride as a solid is not a strong Lewis acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aluminium_bromide [chemeurope.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 13. Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline [pharmaguideline.com]
• 14. byjus.com [byjus.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. benchchem.com [benchchem.com]
• 17. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 18. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 19. US3615265A - Process for drying bromine - Google Patents [patents.google.com]
• 20. mt.com [mt.com]
• 21. ll.mit.edu [ll.mit.edu]

Technical Support Center: Managing Aluminum Bromide Reactions

Disclaimer: This document is intended for informational purposes only and should not be used as a substitute for a comprehensive risk assessment and established safety protocols within your institution. Always consult your organization's safety guidelines and the Safety Data Sheet (SDS) for aluminum bromide before handling this chemical.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving aluminum bromide, with a focus on managing its violent reaction with water.

Issue	Possible Cause(s)	Recommended Action(s)
Unexpectedly vigorous reaction or fuming upon opening the aluminum bromide container.	Exposure to atmospheric moisture.	Immediately close the container if safe to do so. Work in a fume hood with the sash lowered. Ensure all glassware and reagents are scrupulously dry. Store aluminum bromide in a tightly sealed container in a dry, cool, and well-ventilated area, preferably under an inert atmosphere like nitrogen.
Sudden and uncontrolled temperature increase (exotherm) during a reaction.	Uncontrolled addition of a protic reagent (e.g., water, alcohol).[1][2] Inadequate cooling or stirring.	Immediately cease addition of the reagent. Enhance cooling by using an ice bath or other cooling system. Increase stirring speed to improve heat dissipation.[3] If the reaction is approaching a dangerous runaway state, be prepared to execute an emergency shutdown procedure.
Formation of a white solid and corrosive fumes during reaction workup.	Hydrolysis of aluminum bromide by water.[1]	This is the expected result of the reaction between aluminum bromide and water, producing aluminum hydroxide (B78521) and hydrobromic acid (HBr) fumes.[4] Ensure the workup is performed in a well-ventilated fume hood.
Difficulty in controlling the reaction rate.	Reaction initiated at too high a temperature. Rate of reagent addition is too fast.	Start the reaction at a lower temperature (e.g., 0 °C) to moderate the initial exotherm.[3] Add the reactive reagent slowly and dropwise, monitoring the internal temperature closely.
Spill of solid aluminum bromide.	Accidental mishandling.	Evacuate the area if necessary. Do NOT use water to clean up the spill. Cover the spill with a dry, inert absorbent material such as sand or sodium carbonate.[5] Collect the mixture in a sealed container for proper disposal.

Frequently Asked Questions (FAQs)

Q1: What happens when aluminum bromide reacts with water?

A1: Aluminum bromide (AlBr₃) reacts violently and exothermically with water (H₂O) in a hydrolysis reaction. This reaction produces aluminum hydroxide (Al(OH)₃) and hydrogen bromide (HBr) gas, which is a corrosive and toxic fume.[1][4] The reaction is highly energetic and can cause boiling and splattering of the reaction mixture.

The balanced chemical equation is: AlBr₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HBr(g)[4]

Q2: What are the primary hazards associated with the aluminum bromide and water reaction?

A2: The primary hazards include:

• Extreme Heat Generation: The reaction is highly exothermic, which can lead to a rapid increase in temperature and pressure, potentially causing the reaction vessel to fail.[2][3]

• Toxic and Corrosive Fumes: The reaction releases hydrogen bromide (HBr) gas, which is corrosive to the respiratory tract, skin, and eyes.

• Violent Reaction/Explosion: The rapid evolution of gas and heat can cause the mixture to boil violently or even explode, especially if water is added to a large amount of aluminum bromide.[6]

Q3: Can I use water to extinguish a fire involving aluminum bromide?

A3: No, you must NEVER use water to extinguish a fire involving aluminum bromide. The violent reaction with water will exacerbate the situation. Use a Class D fire extinguisher (for combustible metals) or dry extinguishing agents like sand or sodium carbonate.[5]

Q4: How should I properly store anhydrous aluminum bromide?

A4: Anhydrous aluminum bromide should be stored in a tightly sealed, waterproof container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as alcohols and strong acids. Storing under an inert atmosphere, such as nitrogen, is recommended to prevent reaction with atmospheric moisture.

Q5: What personal protective equipment (PPE) is required when handling aluminum bromide?

A5: Appropriate PPE includes:

• Eye Protection: Chemical safety goggles and a face shield.[7]

• Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile rubber).[7]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood. In situations with a risk of exposure to fumes, a respirator may be necessary.[7]

Experimental Protocols

Protocol 1: Controlled Quenching of Aluminum Bromide with Isopropanol (B130326)

This protocol describes a safer method for neutralizing small quantities of residual aluminum bromide using a less reactive alcohol, isopropanol, followed by a final quench with water. This procedure should be performed in a chemical fume hood.

Materials:

• Reaction vessel containing residual aluminum bromide

• Anhydrous isopropanol

• Deionized water

• Inert solvent (e.g., toluene (B28343) or hexane)

• Dropping funnel

• Stirring apparatus (magnetic or mechanical)

• Cooling bath (e.g., ice-water bath)

• Thermometer or temperature probe

Procedure:

• Inert Atmosphere: Ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.[3]

• Dilution: Dilute the aluminum bromide residue with a dry, inert solvent like toluene. This helps to dissipate heat generated during quenching.[3]

• Cooling: Cool the diluted mixture to 0 °C using an ice-water bath.[3]

• Slow Addition of Isopropanol: Slowly add anhydrous isopropanol dropwise from an addition funnel while vigorously stirring the mixture.[3] Monitor the internal temperature closely and maintain it at or below 10 °C. The reaction with isopropanol is less vigorous than with water.

• Observation: Continue the slow addition of isopropanol. If the rate of gas evolution or temperature rise increases significantly, pause the addition until the reaction subsides.

• Completion of Isopropanol Quench: Once the addition of isopropanol no longer produces a significant exotherm or gas evolution, the initial quenching is complete.

• Water Quench: After the reaction with isopropanol has ceased, slowly add a 1:1 mixture of isopropanol and water dropwise, continuing to monitor the temperature.[3]

• Final Water Addition: Once the isopropanol-water mixture addition is complete and no further reaction is observed, deionized water can be slowly added to ensure all reactive species are neutralized.

• Neutralization and Disposal: The final aqueous solution can be neutralized with a suitable base (e.g., sodium bicarbonate) before disposal according to your institution's hazardous waste guidelines.

Quantitative Data Summary

Property	Value	Reference
Molar Mass	266.69 g/mol	[8]
Melting Point	97.5 °C	[9]
Boiling Point	255 °C	[9]
Standard Enthalpy of Formation (ΔHf°)	-527.5 kJ/mol	[8]

Visualizations

Caption: Controlled Quenching Workflow for Aluminum Bromide.

Caption: Hazards of Aluminum Bromide and Water Reaction.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. homework.study.com [homework.study.com]
• 3. chemistry.nd.edu [chemistry.nd.edu]
• 4. orchidsinternationalschool.com [orchidsinternationalschool.com]
• 5. US9222176B2 - Alkaline cleaner for cleaning aluminum surfaces - Google Patents [patents.google.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. US3305571A - Method for the initiation of a reaction between isopropyl alcohol and aluminum - Google Patents [patents.google.com]
• 8. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 9. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]

Technical Support Center: Safe Disposal of Aluminum Bromide Waste

This guide provides detailed protocols and answers to frequently asked questions regarding the safe handling and disposal of aluminum bromide (AlBr₃) waste. Researchers, scientists, and drug development professionals should consult this information to ensure safe laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with aluminum bromide waste?

A1: Aluminum bromide is a corrosive solid that reacts violently with moisture.[1][2] The primary hazards are:

• Violent reaction with water: It reacts exothermically with water, including moisture in the air, to produce hydrogen bromide (HBr) gas, which is toxic and corrosive.[3][4][5][6] This reaction can cause splattering and release of acidic fumes.

• Corrosivity: Aluminum bromide and the resulting HBr are corrosive and can cause severe chemical burns to the skin, eyes, and respiratory tract.[1][2][7]

• Incompatibility: It is incompatible with acids, strong bases, alcohols, and oxidizing agents.[2][6][8]

Q2: Can I dispose of aluminum bromide waste down the drain?

A2: No, untreated aluminum bromide waste should never be disposed of down the drain. Its violent reaction with water can damage plumbing and create a hazardous situation.[8][9] After proper neutralization to a pH between 5.5 and 9.5, small quantities of the resulting solution may be permissible for drain disposal, but you must always adhere to local, state, and national environmental regulations.[8][10]

Q3: What personal protective equipment (PPE) is required when handling aluminum bromide waste?

A3: A comprehensive set of PPE is mandatory:

• Eye Protection: Chemical splash goggles and a face shield.[2]

• Skin Protection: A chemical-resistant and flame-retardant lab coat or suit, along with nitrile rubber gloves.[2]

• Respiratory Protection: A self-contained breathing apparatus (SCBA) or a full-face respirator with appropriate cartridges should be used, especially when dealing with spills or open transfers that could generate dust or fumes.[2][9] All handling should be done inside a chemical fume hood.[2]

Q4: How should I store aluminum bromide waste before disposal?

A4: Store aluminum bromide waste in a cool, dry place in a tightly sealed, corrosion-resistant container.[8][11] The storage area should be well-ventilated and separate from incompatible materials such as water, acids, alcohols, and strong bases.[5][8]

Troubleshooting Guide

Issue	Probable Cause	Solution
Fuming or smoking from the waste container.	Exposure to atmospheric moisture.	The container is not properly sealed. Immediately move the container to a fume hood. Ensure the container is tightly closed. If the container is compromised, transfer the waste to a new, dry, and properly sealed container.
Unexpectedly rapid or violent reaction during neutralization.	The neutralizing agent was added too quickly, or the initial solution was too concentrated.	Immediately cease adding the neutralizing agent. If safe to do so, use an ice bath to cool the reaction vessel. Resume addition of the neutralizing agent at a much slower rate once the reaction has subsided.
Solid precipitate forms during neutralization.	Formation of aluminum hydroxide (B78521).	This is an expected outcome of the neutralization process. Continue stirring to ensure a homogeneous mixture.
pH of the final solution is not within the acceptable range (5.5-9.5).	Insufficient or excessive addition of neutralizing agent.	If the pH is too low (acidic), slowly add more of the basic neutralizing solution. If the pH is too high (basic), slowly add a dilute acid (e.g., 1M HCl) to bring it within the acceptable range.[10]

Experimental Protocols

Protocol for Neutralization of Aluminum Bromide Waste

This protocol details the slow hydrolysis and subsequent neutralization of aluminum bromide waste. This procedure must be performed in a certified chemical fume hood while wearing all required PPE.

Materials:

• Aluminum bromide waste

• Large beaker or flask (at least 10 times the volume of the waste)

• Stir plate and magnetic stir bar

• Dropping funnel

• Ice bath

• Sodium carbonate (soda ash) or sodium bicarbonate

• pH meter or pH paper

• Water

Procedure:

• Preparation:

  • Place the large beaker or flask in an ice bath on a stir plate.

  • Add a magnetic stir bar to the beaker.

  • Fill the beaker with a large amount of cold water (a 1:10 ratio of waste to water is a good starting point). Begin stirring.

• Slow Addition of Aluminum Bromide:

  • If the aluminum bromide waste is a solid, add it very slowly and in small increments to the stirring cold water.

  • If the waste is in a solution, use a dropping funnel to add it dropwise to the water.

  • Caution: The hydrolysis of aluminum bromide is highly exothermic. Monitor the temperature of the solution and control the addition rate to prevent boiling or excessive fuming.[12]

• Neutralization:

  • Once the aluminum bromide has been completely added and hydrolyzed, the resulting solution will be acidic due to the formation of hydrobromic acid.

  • Slowly add a basic neutralizing agent, such as sodium carbonate or sodium bicarbonate, in small portions. Be cautious, as this will generate carbon dioxide gas.[13][14]

  • Continue adding the neutralizing agent while stirring until the pH of the solution is between 5.5 and 9.5.[10] Use a calibrated pH meter for accurate measurement.

• Disposal:

  • Once the pH is stable within the acceptable range, the neutralized solution, containing primarily aluminum hydroxide precipitate, can be prepared for disposal.

  • Consult your institution's Environmental Health & Safety (EH&S) office for guidance on final disposal.[14] Depending on local regulations, it may be permissible to dispose of it down the drain with copious amounts of water, or it may require collection as hazardous waste.[5][10]

Quantitative Data Summary

Property	Value
Chemical Formula	AlBr₃
Molecular Weight	266.69 g/mol [2]
Appearance	White to yellowish solid[2]
Melting Point	97.5 °C[2]
Boiling Point	265 °C[2]
Specific Gravity	3.205 g/cm³[2]
Oral LD50 (rat)	1598 mg/kg[6]
Oral LD50 (mouse)	1623 mg/kg[6]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of aluminum bromide waste.

References

• 1. canyoncomponents.com [canyoncomponents.com]
• 2. prochemonline.com [prochemonline.com]
• 3. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 4. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 5. nj.gov [nj.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Page loading... [guidechem.com]
• 8. ltschem.com [ltschem.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. ALUMINUM BROMIDE, SOLUTION | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. reddit.com [reddit.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing AlBr₃ Catalyst Loading in Organic Reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the use of aluminum bromide (AlBr₃) as a catalyst in organic reactions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Low product yield is a common issue in AlBr₃-catalyzed reactions. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Troubleshooting Steps	Citation
Insufficient Catalyst Loading	Gradually increase the AlBr₃ loading in small increments (e.g., 1-2 mol%). Monitor the reaction progress at each stage to identify the optimal loading that maximizes yield without promoting side reactions.	[1]
Catalyst Deactivation	If the aromatic substrate contains basic functional groups like amines (-NH₂), the Lewis acid catalyst can be deactivated. Consider protecting the deactivating group before the reaction or using a larger excess of the catalyst. Ensure the AlBr₃ is of high quality, as impurities or hydrolysis can significantly reduce its activity. Use a freshly opened or properly stored bottle of the catalyst.	[1][2][3]
Poor Quality Starting Materials	Impurities in reactants or solvents can interfere with the reaction or poison the catalyst. Verify the purity of all reagents and solvents using appropriate analytical techniques (e.g., NMR, GC-MS). Purify starting materials if necessary.	[4][5]
Inadequate Reaction Time or Temperature	Monitor the reaction over time using techniques like TLC, GC, or HPLC to determine the optimal duration. Insufficient time can lead to an incomplete reaction, while excessive time might cause product decomposition. Temperature can also be a critical factor; run the reaction at various temperatures to find the optimal balance between reaction rate and selectivity.	[4]
Deactivated Aromatic Ring	Friedel-Crafts reactions are generally unsuccessful with strongly deactivated aromatic rings (e.g., nitrobenzene). If your substrate is highly deactivated, consider alternative synthetic routes.	[1]

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

Issue 2: Formation of Side Products and Poor Selectivity

The formation of unwanted byproducts can complicate purification and reduce the yield of the desired product.

Potential Cause	Troubleshooting Steps	Citation
High Catalyst Loading	An excessive amount of AlBr₃ can promote side reactions such as polyalkylation. Reduce the catalyst loading to find the optimal concentration that favors the desired product.	[1]
Carbocation Rearrangement (Friedel-Crafts Alkylation)	Carbocation intermediates in Friedel-Crafts alkylation are prone to rearrangement to form more stable carbocations. Lowering the reaction temperature can sometimes suppress these rearrangements. Alternatively, using Friedel-Crafts acylation followed by a reduction step can avoid this issue as the acylium ion is resonance-stabilized and does not rearrange.	[2][3][6][7][8]
Suboptimal Reaction Conditions	Adjusting the temperature, reactant concentrations, and order of reagent addition can significantly influence the selectivity of the reaction.	[4][9]

Decision Tree for Improving Selectivity

Caption: Decision-making process for improving reaction selectivity.

Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal catalyst loading for my specific reaction?

A1: The optimal catalyst loading should be determined empirically for each reaction. A good starting point is a low catalyst loading (e.g., 1-5 mol%).[1] You can then gradually increase the amount of AlBr₃ in increments, monitoring the reaction yield and selectivity at each step. This systematic approach will help you identify the ideal catalyst concentration that provides the best results for your specific substrates and conditions.

Q2: What are the common signs of AlBr₃ deactivation, and how can I prevent it?

A2: Signs of AlBr₃ deactivation include a significant drop in reaction rate or a complete stall of the reaction. Deactivation is often caused by moisture or basic functional groups on the substrate. To prevent this, ensure all glassware is thoroughly dried, and use anhydrous solvents.[10] If your substrate contains amine (-NH₂) or other basic groups, these can form complexes with the Lewis acid, rendering it inactive.[1][2][3] In such cases, protecting the functional group before the reaction is a viable strategy. Always use high-purity AlBr₃ from a freshly opened or properly stored container.

Q3: Can I reuse the AlBr₃ catalyst?

A3: In many organic reactions, particularly Friedel-Crafts acylations, AlBr₃ forms a complex with the ketone product, and a stoichiometric amount is often required.[11] This complex is typically destroyed during the aqueous workup, making catalyst recovery and reuse challenging. While catalytic amounts are used in alkylations, the catalyst is still susceptible to deactivation, which can hinder its reuse without regeneration.

Q4: What safety precautions should I take when handling AlBr₃?

A4: Aluminum bromide is a corrosive and water-sensitive substance. It reacts with moisture, including humidity in the air and on the skin, to produce hydrogen bromide (HBr) gas, which is also corrosive.[12] Always handle AlBr₃ in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[13][14] In case of skin contact, immediately rinse the affected area with plenty of water. Store AlBr₃ in a tightly sealed container in a dry, cool place away from moisture.

Q5: My Friedel-Crafts alkylation reaction is giving a rearranged product. How can I obtain the straight-chain product?

A5: Carbocation rearrangements are a known limitation of Friedel-Crafts alkylation, as primary carbocations can rearrange to more stable secondary or tertiary carbocations.[2][3][8] To avoid this, you can perform a Friedel-Crafts acylation reaction first, which yields a ketone. The acylium ion intermediate is stabilized by resonance and does not undergo rearrangement.[7][11] The resulting ketone can then be reduced to the desired straight-chain alkyl group using methods like the Clemmensen or Wolff-Kishner reduction.[11]

Experimental Protocols

General Protocol for a Friedel-Crafts Acylation using AlBr₃

This protocol provides a general guideline for the acylation of an aromatic compound. The specific quantities and conditions should be optimized for each reaction.

• Preparation:

  • Ensure all glassware (e.g., round-bottomed flask, addition funnel, reflux condenser) is thoroughly oven- or flame-dried to remove any moisture.[10]

  • Assemble the glassware under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup:

  • To a round-bottomed flask, add anhydrous aluminum bromide (AlBr₃) and a suitable anhydrous solvent (e.g., dichloromethane, carbon disulfide).

  • Cool the mixture to 0°C in an ice/water bath.

• Reagent Addition:

  • Dissolve the acyl halide (e.g., acetyl chloride) in the anhydrous solvent and add it to the addition funnel.

  • Add the acyl halide solution dropwise to the stirred AlBr₃ suspension over a period of 10-15 minutes.

  • After the addition is complete, dissolve the aromatic compound in the anhydrous solvent and add it to the addition funnel.

  • Add the aromatic compound solution dropwise to the reaction mixture. The rate of addition should be controlled to prevent excessive boiling.[12]

• Reaction and Workup:

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for a specified time, monitoring its progress by TLC or GC.

  • Once the reaction is complete, carefully and slowly pour the reaction mixture into a beaker containing ice and concentrated HCl with stirring.[12]

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with the organic solvent.

  • Combine the organic layers and wash with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product using an appropriate technique, such as recrystallization or column chromatography.

Experimental Workflow Diagram

Caption: A typical experimental workflow for Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mt.com [mt.com]
• 8. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 9. benchchem.com [benchchem.com]
• 10. Troubleshooting [chem.rochester.edu]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. websites.umich.edu [websites.umich.edu]
• 13. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 14. csub.edu [csub.edu]

troubleshooting low yields in laboratory-scale AlBr3 synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the laboratory-scale synthesis of aluminum bromide (AlBr₃). The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific problems that can lead to low yields and other undesirable outcomes during the synthesis of aluminum bromide.

Question: Why is my AlBr₃ yield significantly lower than the theoretical calculation?

Answer: Low yields in AlBr₃ synthesis are a common issue and can stem from several factors throughout the experimental process. The primary culprits are often related to reactant quality, reaction conditions, and product isolation. A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Key Areas to Investigate for Low Yield:

• Reactant Purity and Preparation: The quality of your starting materials is paramount.

• Reaction Conditions: The synthesis is highly sensitive to the experimental environment.

• Product Purification: Significant loss of product can occur during the purification stage.

Below is a detailed breakdown of potential causes and their solutions.

Question: My reaction is difficult to initiate or fails to start. What are the likely causes?

Answer: Failure to initiate the reaction between aluminum and bromine is typically due to the passivating layer of aluminum oxide (Al₂O₃) on the surface of the aluminum. This layer prevents the bromine from coming into direct contact with the aluminum metal.

To overcome this, consider the following:

• Mechanical Activation: Use aluminum turnings or powder instead of foil to increase the surface area. If using foil, abrading the surface with sandpaper or a file can help to remove the oxide layer.

• Chemical Activation: A small crystal of iodine can be added to the reaction mixture. The iodine reacts with the aluminum to form aluminum iodide (AlI₃), which can disrupt the oxide layer and initiate the reaction with bromine.

• Thermal Activation: Gentle heating with a heat gun can sometimes provide the activation energy needed to start the reaction.[1] However, this should be done with extreme caution due to the highly exothermic nature of the reaction.[2][3][4]

Question: The AlBr₃ product is discolored (yellow, red, or brown). What causes this and how can it be resolved?

Answer: A pure AlBr₃ sample should be a white to pale yellow solid.[5] Discoloration is most commonly due to the presence of iron impurities or unreacted bromine.

• Iron Impurities: If the aluminum source contains iron, the resulting AlBr₃ can be contaminated with ferric bromide (FeBr₃), which is a reddish-brown solid. Using high-purity aluminum is the best way to avoid this.

• Excess Bromine: A yellow or orange tint can indicate the presence of dissolved, unreacted bromine. This can often be removed during the purification process.

To obtain a colorless product, purification methods such as sublimation or recrystallization are necessary.

Frequently Asked Questions (FAQs)

Q1: What is the balanced chemical equation for the synthesis of aluminum bromide from aluminum and bromine?

A1: The balanced chemical equation is: 2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s).[2]

Q2: What are the main safety precautions to take during AlBr₃ synthesis?

A2: The reaction is highly exothermic and involves hazardous materials.[2] Bromine is toxic and corrosive. Aluminum bromide is highly reactive with water and can release toxic and corrosive hydrogen bromide (HBr) gas upon contact with moisture.[6] Therefore, the synthesis must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a face shield, and heavy-duty gloves, must be worn. A quench solution, such as aqueous sodium thiosulfate, should be readily available to neutralize any bromine spills.

Q3: How should anhydrous AlBr₃ be stored?

A3: Anhydrous AlBr₃ is highly hygroscopic and will readily react with atmospheric moisture. It should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), in a cool, dry place.

Q4: Can I use aluminum foil for this synthesis?

A4: While aluminum foil can be used, it is not ideal due to its relatively low surface area and the presence of a significant oxide layer.[3][4][7] If used, it should be cut into small pieces or wadded into a ball to increase the reactive surface area.[3][4][7] Aluminum turnings or powder are generally preferred.[5]

Data Presentation

The following tables provide a summary of key quantitative data for troubleshooting and optimizing your AlBr₃ synthesis.

Table 1: Stoichiometry for AlBr₃ Synthesis

Reactant	Molar Mass ( g/mol )	Stoichiometric Ratio (Al : Br₂)	Moles per 10g of Al	Grams of Br₂ per 10g of Al	Theoretical Yield of AlBr₃ (g)
Aluminum (Al)	26.98	2	0.371	-	98.8
Bromine (Br₂)	159.81	3	-	89.0	-

Table 2: Troubleshooting Common Issues in AlBr₃ Synthesis

Issue	Potential Cause	Recommended Solution
Low Yield	Moisture Contamination: Reactants or glassware are not perfectly dry.	Thoroughly dry all glassware in an oven before use. Use anhydrous solvents and freshly opened or purified bromine.
Incomplete Reaction: Insufficient reaction time or poor mixing.	Allow the reaction to proceed until all the bromine has been consumed. Ensure efficient stirring to maintain contact between reactants.
Loss during Purification: Sub-optimal sublimation or recrystallization technique.	Ensure a good vacuum and appropriate temperature gradient for sublimation. For recrystallization, use a minimal amount of hot solvent and allow for slow cooling.
Discolored Product	Iron Impurities: The aluminum source contains iron.	Use high-purity aluminum (99.9% or higher).
Excess Bromine: Unreacted bromine remains in the product.	Gently heat the crude product under a stream of inert gas to drive off excess bromine before purification.
Reaction Failure	Aluminum Oxide Layer: Passivating layer on the aluminum surface.	Use aluminum powder or turnings. Mechanically or chemically activate the aluminum surface.

Experimental Protocols

The following is a detailed methodology for the laboratory-scale synthesis of anhydrous aluminum bromide.

Objective: To synthesize anhydrous aluminum bromide from aluminum and bromine.

Materials:

• Aluminum turnings or 30-mesh powder (10.0 g)

• Anhydrous bromine (60.0 g)

• Concentrated sulfuric acid (for drying bromine)

• 250 mL three-necked round-bottom flask

• Dropping funnel with a long delivery tube

• Reflux condenser

• Heating mantle

• Distillation apparatus

• Receiving flask

• Drying tubes (filled with calcium chloride or similar desiccant)

Procedure:

• Drying of Bromine: Carefully dry the bromine by shaking it with a small amount of concentrated sulfuric acid in a separatory funnel. Separate the bromine (lower layer) and store it in the dropping funnel. Protect the funnel with a drying tube.

• Apparatus Setup: Assemble a 250 mL three-necked flask with the dropping funnel, a reflux condenser, and a gas outlet connected to a drying tube. Ensure all glassware is thoroughly dried in an oven and assembled while hot to prevent moisture ingress.

• Reactant Addition: Place 10.0 g of aluminum turnings or powder into the reaction flask.[5]

• Reaction Initiation and Progression: Slowly add the dried bromine dropwise to the aluminum.[5] The reaction is highly exothermic, so the addition rate should be controlled to maintain a steady reaction without excessive fuming. If the reaction does not start, gentle warming with a heating mantle may be necessary.

• Reaction Completion: Continue the addition of bromine until it is all added. The reaction mixture should remain liquid.[5] Towards the end of the addition, gentle warming may be required to ensure the reaction goes to completion.[5]

• Purification by Distillation: Once the reaction is complete, replace the reflux condenser and dropping funnel with a distillation apparatus. Distill the liquid aluminum bromide. The boiling point of AlBr₃ is 255 °C. Collect the pale-yellow distillate in a pre-weighed, dry receiving flask.

• Yield Calculation: A typical yield for this procedure is between 52-55 g.[5]

Mandatory Visualization

The following diagrams illustrate key aspects of the AlBr₃ synthesis and troubleshooting process.

Caption: A logical workflow for troubleshooting low yields in AlBr₃ synthesis.

Caption: The reaction pathway for the synthesis of aluminum bromide.

References

• 1. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 2. study.com [study.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. prepchem.com [prepchem.com]
• 6. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 7. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]

Technical Support Center: Managing Hydrogen Bromide (HBr) Off-Gassing During Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on safely managing hydrogen bromide (HBr) off-gassing during hydrolysis reactions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with hydrogen bromide (HBr) off-gassing?

A1: Hydrogen bromide is a colorless, corrosive, and toxic gas with a sharp, irritating odor.[1][2] The primary hazards include:

• Corrosivity: HBr is highly corrosive and can cause severe burns to the skin, eyes, and respiratory tract upon contact.[1] It can also corrode metals and other materials.[1]

• Toxicity: Inhalation of HBr gas can cause irritation of the respiratory tract, leading to coughing, sore throat, and difficulty breathing.[1] High concentrations can lead to more severe respiratory effects and may be fatal.[3][4]

• Reactivity: HBr reacts violently with strong bases, oxidizing agents, and many organic compounds, which can cause fires and explosions.[3] It also reacts with metals to produce flammable hydrogen gas.[3]

Q2: What immediate actions should be taken in case of an HBr gas leak?

A2: In the event of an HBr gas leak, follow these immediate steps:

• Evacuate the Area: Immediately evacuate all personnel from the affected area.[3]

• Ventilate: If it is safe to do so, increase ventilation to the area to disperse the gas.[5]

• Stop the Leak: If you are trained and it is safe to do so, stop the flow of gas. If the source is a leaking cylinder that cannot be stopped in place, remove it to a safe, open-air location and allow it to empty.[5]

• Neutralize Spills: For spills of hydrobromic acid solution, cover with a neutralizer like dry lime, sand, or soda ash and place it in a sealed container for disposal.[5] Do not use water directly on a large spill of concentrated HBr as it can generate more fumes.[5]

• Seek Medical Attention: If anyone has been exposed to HBr, seek immediate medical attention.[3][6]

Q3: What is the recommended personal protective equipment (PPE) when working with HBr?

A3: Appropriate PPE is crucial when handling HBr. The recommended PPE includes:

• Eye and Face Protection: Chemical safety goggles and a face shield are necessary to protect against splashes and fumes.[7][8]

• Gloves: Use chemical-resistant gloves such as neoprene, nitrile, or butyl rubber.[3][7] Always check the glove manufacturer's compatibility chart for breakthrough times.

• Protective Clothing: A lab coat, apron, or full-body suit made of chemical-resistant material (e.g., PVC, Tychem®) should be worn to protect the skin.[8][9]

• Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an acid gas cartridge is required.[5] For higher concentrations or in emergency situations, a self-contained breathing apparatus (SCBA) is necessary.[5]

Q4: How can I detect the presence of HBr gas in the laboratory?

A4: HBr gas has a sharp, irritating odor, but relying on smell is not a safe or reliable detection method.[1] It is highly recommended to use HBr gas detectors with audible and visual alarms.[1][4] These detectors should be placed in areas where HBr is used or stored and calibrated regularly according to the manufacturer's instructions.[4]

Troubleshooting Guide for HBr Gas Scrubbing

Q5: My HBr scrubbing system doesn't seem to be working effectively. What should I check?

A5: If you suspect your gas scrubber is not performing optimally, consider the following troubleshooting steps:

• Check the Scrubbing Solution:

  • Concentration: Ensure the alkaline scrubbing solution (e.g., sodium hydroxide) is at the correct concentration. A depleted solution will not effectively neutralize HBr.

  • pH Level: Monitor the pH of the scrubbing solution. A significant drop in pH indicates that the solution is being consumed and may need to be replenished or replaced.[10]

• Inspect the System for Leaks: Check all connections, tubing, and glassware for any leaks that could allow HBr gas to escape before it reaches the scrubber.[11]

• Verify Flow Rates:

  • Gas Flow: An excessively high gas flow rate may not allow for sufficient residence time in the scrubber for complete neutralization.

  • Liquid Flow: In a wet scrubber, ensure the scrubbing solution is circulating at the proper rate to ensure adequate contact with the gas stream.[10]

• Examine the Packing Material (for packed bed scrubbers): Check for any blockages or channeling in the packing material that could reduce the surface area for gas-liquid contact.[12]

Q6: I'm observing a significant pressure drop in my scrubbing system. What could be the cause?

A6: A high-pressure drop can indicate a blockage in the system.[12]

• Check for Blockages: Inspect the filter media, ductwork, and spray nozzles (in wet scrubbers) for any buildup of solids or precipitates.[12]

• Fan/Blower Operation: Ensure that the fan or blower is operating at the correct speed.[12]

Q7: The temperature of my scrubbing solution is increasing significantly. Is this normal?

A7: The neutralization of a strong acid like HBr with a strong base like NaOH is an exothermic reaction, which will release heat and increase the temperature of the scrubbing solution. A moderate temperature increase is expected. However, a rapid and significant temperature rise could indicate a very high concentration of HBr entering the scrubber. Monitor the temperature and consider using a cooling coil or a larger volume of scrubbing solution if excessive heating is a concern.

Quantitative Data Summary

The following tables provide a summary of important quantitative data related to the safe handling and scrubbing of hydrogen bromide.

Table 1: Exposure Limits for Hydrogen Bromide (HBr)

Parameter	Value	Organization
Permissible Exposure Limit (PEL) - 8-hour TWA	3 ppm	OSHA[3]
Recommended Exposure Limit (REL) - 10-hour TWA	3 ppm	NIOSH[3]
Immediately Dangerous to Life or Health (IDLH)	30 ppm	NIOSH[3]

Table 2: Scrubber Performance Indicators

Parameter	Typical Monitoring Method	Importance
Scrubbing Solution pH	pH meter/probe	Indicates the remaining capacity of the neutralizing agent. A drop in pH signals consumption of the base.[10][13]
Gas Flow Rate	Flow meter	Affects the residence time of HBr in the scrubber. Higher flow rates may require a more efficient scrubbing setup.
Liquid Flow Rate	Flow meter	Ensures adequate wetting of the packing material in packed bed scrubbers for optimal gas-liquid contact.[13]
Pressure Drop	Manometer	A significant increase can indicate a blockage in the system.[10][13]

Experimental Protocols

Protocol 1: Preparation of 1 M Sodium Hydroxide (B78521) (NaOH) Scrubbing Solution

• Materials:

  • Sodium hydroxide (NaOH) pellets

  • Distilled water

  • Volumetric flask (e.g., 1 L)

  • Balance

  • Appropriate PPE (gloves, goggles, lab coat)

• Procedure:

  • Weigh out 40.0 g of NaOH pellets.

  • Carefully add the NaOH pellets to a 1 L volumetric flask containing approximately 500 mL of distilled water.

  • Swirl the flask gently to dissolve the pellets. The dissolution of NaOH is exothermic and will generate heat.

  • Once the NaOH is fully dissolved and the solution has cooled to room temperature, add distilled water to the 1 L mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Label the flask clearly as "1 M Sodium Hydroxide".

Protocol 2: Setting Up a Benchtop Gas Scrubber

• Assemble the Apparatus:

  • Connect the gas outlet from your hydrolysis reaction vessel to the inlet of a gas washing bottle or a packed column scrubber.

  • Ensure all connections are secure and gas-tight. A small amount of vacuum grease can be used on glass joints.

• Fill the Scrubber:

  • Fill the gas washing bottle or the reservoir of the packed column scrubber with a known volume of 1 M NaOH solution. Ensure the gas inlet tube is submerged in the solution.

• Prevent Backflow:

  • It is critical to include a trap or a check valve between the reaction vessel and the scrubber to prevent the scrubbing solution from being drawn back into the reaction mixture.[3]

• Monitoring:

  • Place a pH indicator strip or a pH probe in the scrubbing solution to monitor the neutralization process.

  • Consider a second gas washing bottle in series to ensure complete capture of any HBr that may pass through the first scrubber (breakthrough). The second bottle can contain a pH indicator solution to visually detect breakthrough.

• Operation:

  • Start the flow of inert gas (if applicable) through the reaction vessel to carry the HBr off-gas into the scrubber.

  • Monitor the reaction and the scrubber throughout the process.

• Shutdown and Disposal:

  • Once the reaction is complete, continue to pass an inert gas through the system for a few minutes to ensure all residual HBr has been swept into the scrubber.

  • The spent scrubbing solution, which now contains sodium bromide (NaBr), should be neutralized to a pH between 6 and 8 before disposal according to your institution's hazardous waste guidelines.

Visualizations

Caption: Experimental workflow for HBr off-gassing and scrubbing.

Caption: Troubleshooting flowchart for HBr scrubbing issues.

References

• 1. Safety Guidelines for Handling Hydrogen Bromide (HBr) Gas [gasdetection.com]
• 2. gas-sensing.com [gas-sensing.com]
• 3. ipo.rutgers.edu [ipo.rutgers.edu]
• 4. Hydrogen Bromide (HBr): Health Risks and Safety Protocols [gasdetection.com]
• 5. nj.gov [nj.gov]
• 6. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 7. uni-muenster.de [uni-muenster.de]
• 8. hazchemsafety.com [hazchemsafety.com]
• 9. marathonrefinerycontractor.com [marathonrefinerycontractor.com]
• 10. machengineering.com [machengineering.com]
• 11. njhjchem.com [njhjchem.com]
• 12. njhjchem.com [njhjchem.com]
• 13. epa.gov [epa.gov]

Technical Support Center: Improving the Selectivity of Friedel-Crafts Reactions with AlBr₃

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize Friedel-Crafts reactions catalyzed by aluminum bromide (AlBr₃). Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to address common issues related to selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the role of AlBr₃ in Friedel-Crafts reactions, and how does it compare to AlCl₃?

Aluminum bromide (AlBr₃) is a strong Lewis acid that functions as a catalyst in Friedel-Crafts reactions. Its primary role is to generate a highly reactive electrophile (a carbocation or an acylium ion) from an alkyl halide or an acyl halide, respectively. AlBr₃ coordinates to the halogen of the alkyl or acyl halide, making the carbon-halogen bond more polarized and facilitating its cleavage to form the electrophile.[1]

While AlCl₃ is more commonly used, AlBr₃ can be a viable alternative. The reactivity of haloalkanes in Friedel-Crafts alkylation increases with the polarity of the C-X bond (R-F > R-Cl > R-Br > R-I). Consequently, Lewis acid catalysts with corresponding halogens, such as AlBr₃ with alkyl bromides, are often employed.[2] In some specific applications, the choice between AlCl₃ and AlBr₃ might be influenced by the specific substrates and desired reactivity, though AlCl₃ is generally more common due to its lower cost and extensive characterization.

Q2: What are the main selectivity challenges in Friedel-Crafts alkylation with AlBr₃?

The two primary selectivity issues encountered in Friedel-Crafts alkylation are:

• Polyalkylation: The introduction of the first alkyl group onto the aromatic ring is often activating, making the product more nucleophilic than the starting material. This increased reactivity can lead to the addition of multiple alkyl groups to the aromatic ring, a phenomenon known as polyalkylation.[2]

• Carbocation Rearrangement: The carbocation intermediate generated by the action of AlBr₃ can undergo rearrangement to a more stable carbocation (e.g., a primary carbocation rearranging to a secondary or tertiary one). This results in the formation of isomeric products that may not be the desired ones.

Q3: How does Friedel-Crafts acylation with AlBr₃ overcome the selectivity problems of alkylation?

Friedel-Crafts acylation offers significant advantages in terms of selectivity:

• No Polyacylation: The acyl group introduced onto the aromatic ring is deactivating, making the product less reactive than the starting material. This prevents further acylation reactions.

• No Carbocation Rearrangement: The acylium ion intermediate is resonance-stabilized and does not undergo rearrangement. This allows for the synthesis of products with a specific alkyl chain that might be inaccessible through direct alkylation due to rearrangements. The resulting ketone can then be reduced to the desired alkyl group using methods like the Clemmensen or Wolff-Kishner reduction.

Q4: What are the key factors that influence the regioselectivity (ortho, para, meta) of Friedel-Crafts reactions?

The regioselectivity is primarily determined by the nature of the substituent already present on the aromatic ring. Electron-donating groups (e.g., alkyl, alkoxy) are activating and direct the incoming electrophile to the ortho and para positions. Conversely, electron-withdrawing groups (e.g., nitro, carbonyl) are deactivating and direct the incoming electrophile to the meta position. Steric hindrance can also play a role, with bulky substituents favoring substitution at the less sterically hindered position (often the para position).

Troubleshooting Guides

Problem 1: Low Yield or No Reaction

Probable Cause	Recommended Solution
Inactive Catalyst: AlBr₃ is highly hygroscopic and reacts with moisture, leading to deactivation.	Use fresh, anhydrous AlBr₃ from a newly opened container. Ensure all glassware is flame-dried, and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Deactivated Aromatic Substrate: Strongly electron-withdrawing groups on the aromatic ring inhibit the reaction.[3]	The reaction is generally not suitable for strongly deactivated rings. Consider using a more activated substrate if possible.
Insufficiently Reactive Alkylating/Acylating Agent: The electrophile is not readily formed.	Use a more reactive agent (e.g., a tertiary or benzylic halide for alkylation).
Low Reaction Temperature: The activation energy for the reaction is not being met.[4]	Gradually increase the reaction temperature and monitor the progress by TLC or GC to find the optimal temperature.[4]
Substrate with Incompatible Functional Groups: Functional groups like amines (-NH₂, -NHR, -NR₂) can react with and deactivate the Lewis acid catalyst.[2][3]	Protect the incompatible functional group before the Friedel-Crafts reaction, or choose an alternative synthetic route.

Problem 2: Poor Selectivity (Formation of Multiple Products)

Probable Cause	Recommended Solution
Polyalkylation (in Alkylation): The mono-alkylated product is more reactive than the starting material.[3]	Use a large excess of the aromatic substrate to increase the statistical probability of the electrophile reacting with the starting material.[3]
Carbocation Rearrangement (in Alkylation): The carbocation intermediate rearranges to a more stable isomer.	Perform a Friedel-Crafts acylation followed by a reduction (e.g., Clemmensen or Wolff-Kishner) to obtain the desired linear alkylbenzene.[3] Alternatively, use an alkylating agent that forms a stable carbocation less prone to rearrangement.[3]
Isomer Formation (Regioselectivity): A mixture of ortho, para, and/or meta isomers is formed.	Optimize the reaction temperature. In some cases, lower temperatures can favor the kinetically controlled product, while higher temperatures may favor the thermodynamically more stable product. Steric hindrance from bulky alkylating/acylating agents can also be used to favor para substitution.
Intermolecular Side Reactions: High concentrations can favor reactions between molecules.	For intramolecular reactions, perform the reaction under high-dilution conditions to favor the desired cyclization.[4]

Quantitative Data Summary

The following table summarizes the general effects of key reaction parameters on the selectivity of Friedel-Crafts reactions. Note that much of the specific quantitative data in the literature is for AlCl₃, but the trends are generally applicable to AlBr₃.

Parameter	Effect on Selectivity	Typical Conditions & Remarks
Temperature	Lower temperatures generally favor the kinetically controlled product and can reduce the extent of polyalkylation. Higher temperatures can lead to the thermodynamically favored product but may also increase side reactions.[4][5]	For many reactions, starting at a low temperature (e.g., 0 °C) and slowly warming to room temperature or reflux is a common strategy.[4]
Solvent Polarity	The choice of solvent can influence the reactivity of the electrophile and the stability of intermediates, thereby affecting regioselectivity. Less polar solvents like carbon disulfide (CS₂) or nitrobenzene (B124822) are often used.	The effect of solvent polarity is complex and can be substrate-dependent. Empirical optimization is often necessary.
Catalyst:Substrate Ratio	In alkylation, a catalytic amount of AlBr₃ is sufficient. In acylation, a stoichiometric amount (or slight excess) is often required because the ketone product can form a complex with the catalyst.[4]	A typical starting point for acylation is 1.1 to 1.5 molar equivalents of AlBr₃.[4]
Aromatic Substrate:Alkylating Agent Ratio	A large excess of the aromatic substrate (e.g., 5-10 fold) significantly improves the yield of the mono-alkylated product by minimizing polyalkylation.	This is a crucial strategy for controlling polyalkylation in Friedel-Crafts alkylation.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation using AlBr₃

This protocol describes the acylation of an activated aromatic compound (e.g., toluene) with an acyl bromide.

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• Anhydrous Toluene (B28343)

• Acetyl Bromide

• Anhydrous Dichloromethane (DCM)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (nitrogen or argon).

• Catalyst Suspension: To the reaction flask, add anhydrous AlBr₃ (1.1 equivalents) and anhydrous DCM. Cool the suspension to 0-5 °C using an ice bath.

• Acylium Ion Formation: Add acetyl bromide (1.0 equivalent) dropwise to the cooled AlBr₃ suspension while stirring. Allow the mixture to stir for 15-20 minutes to form the acylium ion complex.

• Substrate Addition: Add toluene (1.0 equivalent), dissolved in a small amount of anhydrous DCM, dropwise to the reaction mixture. Maintain the temperature at 0-5 °C during the addition.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress using a suitable technique (e.g., TLC or GC). The reaction is typically complete within 1-3 hours.

• Workup: Carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated HCl. This will decompose the aluminum bromide complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to obtain the crude product. The product can be further purified by distillation or column chromatography.

Visualizations

Caption: Mechanism of Friedel-Crafts Alkylation with AlBr₃.

Caption: Troubleshooting workflow for poor selectivity issues.

Caption: General experimental workflow for a Friedel-Crafts reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Aluminum Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of iron-containing impurities from crude aluminum bromide.

Frequently Asked Questions (FAQs)

Q1: What are the common iron-containing impurities in crude aluminum bromide?

A1: Crude aluminum bromide can be contaminated with iron bromides, such as ferric bromide (FeBr₃), especially if the raw materials (aluminum and bromine) or the reactor vessel contain iron. The presence of moisture can also lead to the formation of iron oxybromides.

Q2: Why is it crucial to remove iron impurities from aluminum bromide?

A2: Aluminum bromide is widely used as a Lewis acid catalyst in various organic reactions, such as Friedel-Crafts alkylations and acylations.[1] Iron impurities can interfere with these catalytic processes, leading to reduced yields, unwanted side reactions, and contamination of the final product.

Q3: What are the primary methods for removing iron impurities from crude aluminum bromide?

A3: The main purification techniques include:

• Distillation or Sublimation: This is a common and effective method that separates aluminum bromide from less volatile impurities like ferric bromide.[1][2]

• Solvent Extraction: This involves dissolving the crude aluminum bromide in a suitable solvent to selectively separate the aluminum bromide from insoluble or less soluble iron compounds.[3][4]

• Chemical Treatment: This method involves reacting the crude material with an agent that converts the iron impurity into a more easily separable form. For instance, reacting with pure aluminum metal can reduce ferric bromide to metallic iron.[1][5]

Q4: Can I use methods developed for aqueous aluminum chloride to purify aluminum bromide?

A4: While the principles may be similar, direct application is often not feasible because aluminum bromide reacts violently with water.[1] However, concepts like solvent extraction with a non-aqueous solvent system can be adapted. Methods involving pH adjustments and aqueous precipitating agents are generally not suitable for anhydrous aluminum bromide.[6]

Troubleshooting Guides

Issue 1: Distillation/Sublimation results in a low yield of purified aluminum bromide.

Possible Cause	Troubleshooting Step
Inadequate Vacuum	Ensure a high vacuum is maintained throughout the distillation/sublimation process. Check all seals and connections for leaks.
Temperature Too High	Overheating can cause decomposition or carry-over of impurities. Optimize the temperature to be slightly above the sublimation/boiling point of AlBr₃ under the applied pressure. The boiling point at atmospheric pressure is approximately 255-270°C.[2]
Contamination with Water	Moisture can lead to the formation of non-volatile aluminum oxybromides, reducing the amount of distillable AlBr₃. Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., dry nitrogen).[1][7]
Iron Impurity Concentration Too High	Very high levels of non-volatile impurities can physically trap the aluminum bromide. Consider a preliminary purification step like solvent extraction.

Issue 2: The purified aluminum bromide is still colored (yellowish-red), indicating residual iron.

Possible Cause	Troubleshooting Step
Co-distillation of Impurities	Some volatile iron compounds may co-distill with the aluminum bromide. Perform a fractional distillation to improve separation.
Reaction with Apparatus	If using a metallic apparatus, the hot aluminum bromide may be reacting with it. Use glassware for the distillation.[2]
Insufficient Refluxing with Aluminum	If using the chemical treatment method, the reaction between ferric bromide and aluminum may be incomplete. Increase the reflux time or the surface area of the aluminum chips.[1]
Oxidation during Handling	Exposure to air and moisture after purification can cause discoloration. Handle the purified product in a dry, inert atmosphere (e.g., a glovebox).[1]

Issue 3: Solvent extraction method results in poor separation of iron impurities.

Possible Cause	Troubleshooting Step
Inappropriate Solvent	The chosen solvent may have a high solubility for the iron impurities as well. Saturated hydrocarbons are suggested for dissolving aluminum bromide while leaving oxide and hydroxide (B78521) impurities behind.[3] Experiment with different non-polar, anhydrous solvents.
Incomplete Precipitation/Settling	The iron impurities may be too fine to settle effectively. Try centrifugation to facilitate the separation of the solid impurities from the solvent solution.
Emulsion Formation	Although more common in aqueous systems, emulsions can form. Consider adjusting the agitation speed or adding a small amount of a phase-breaking agent that is compatible with the solvent system.

Data Presentation

The following table summarizes the effectiveness of a solvent extraction method for removing iron from a related compound, aluminum chloride, in an aqueous solution. While not directly for aluminum bromide, it illustrates the potential efficiency of this type of purification.

Purification Method	System	Initial Iron Conc.	Final Iron Conc.	Removal Efficiency	Reference
Solvent Extraction	Aqueous AlCl₃ Solution	Not specified	< 7 ppm (0.007 wt-%)	High	[4]

Experimental Protocols

Protocol 1: Purification by Distillation from Aluminum Chips

This method combines chemical treatment with distillation for effective purification.[1]

• Preparation: Place crude aluminum bromide and pure aluminum chips in a distillation flask. The setup must be completely dry.

• Inert Atmosphere: Flush the entire apparatus with a stream of dry nitrogen.

• Reflux: Heat the flask to reflux the aluminum bromide over the aluminum chips. This allows the aluminum to react with ferric bromide impurities (FeBr₃ + Al → AlBr₃ + Fe).[5]

• Distillation: After refluxing, increase the temperature to distill the aluminum bromide. The boiling point of AlBr₃ is around 255-270°C.[2]

• Collection: Collect the distilled, purified aluminum bromide in a receiving flask that is also under a dry nitrogen atmosphere. The distillate should be a white to very light brown solid upon cooling.[1]

• Storage: Break the solidified product into lumps inside a dry-box under nitrogen and store in sealed ampoules.[1]

Protocol 2: Purification by Solvent Extraction and Crystallization

This protocol is adapted from a method for purifying aluminum bromide from oxygen-containing compounds.[3]

• Dissolution: In an inert atmosphere, agitate the crude aluminum bromide with an anhydrous saturated hydrocarbon solvent (e.g., hexane, heptane) at a slightly elevated temperature to dissolve the AlBr₃.

• Separation of Impurities: The iron bromide and other insoluble impurities should remain as a solid residue. Allow the residue to settle. Decant or filter the aluminum bromide solution from the undissolved solids.

• Crystallization: Cool the solution to a temperature in the range of 0 to 80°C.[3] Pure aluminum bromide will separate from the solvent as a white crystalline solid.

• Recovery: Remove the solvent by filtration or decantation. The recovered solvent can be recycled.

• Drying: Dry the purified aluminum bromide crystals under vacuum to remove any residual solvent.

Visualizations

Diagram 1: Distillation Purification Workflow

Caption: Workflow for purifying AlBr₃ via distillation.

Diagram 2: Solvent Extraction Workflow

Caption: Workflow for purifying AlBr₃ via solvent extraction.

References

• 1. Page loading... [guidechem.com]
• 2. prepchem.com [prepchem.com]
• 3. US2275465A - Purification of aluminum bromide - Google Patents [patents.google.com]
• 4. Remove Iron by Solvent Extraction in Aluminum Chloride Leach Solution - 911Metallurgist [911metallurgist.com]
• 5. FeBr3 + Al → AlBr3 + Fe - Balanced equation | Chemical Equations online! [chemequations.com]
• 6. US9150428B2 - Methods for separating iron ions from aluminum ions - Google Patents [patents.google.com]
• 7. zenodo.org [zenodo.org]

techniques to handle the hygroscopic nature of solid aluminum bromide

This technical support center provides researchers, scientists, and drug development professionals with essential information for safely and effectively handling the highly hygroscopic solid, aluminum bromide (AlBr₃). Due to its extreme sensitivity to moisture, proper handling techniques are critical to ensure experimental success and user safety.

Frequently Asked Questions (FAQs)

Q1: What is aluminum bromide and why is it considered hygroscopic?

A1: Aluminum bromide (AlBr₃) is a chemical compound that acts as a strong Lewis acid, frequently used as a catalyst in organic reactions like the Friedel-Crafts alkylation.[1][2] It is highly hygroscopic, meaning it readily attracts and absorbs moisture from the atmosphere.[1][3] This occurs because anhydrous aluminum bromide reacts vigorously with water, forming hydrated species and releasing hydrogen bromide gas.[4][5][6] This reaction is highly exothermic and can be explosive.[4][6]

Q2: What are the primary hazards associated with solid aluminum bromide?

A2: The primary hazards include:

• High Reactivity with Water: It reacts violently with water, steam, or moisture, which can lead to a dangerous release of heat and toxic hydrogen bromide gas.[4][7][8]

• Corrosivity: Aluminum bromide is a corrosive chemical that can cause severe burns to the skin, eyes, and respiratory tract upon contact.[1][8]

• Inhalation Hazard: Inhaling aluminum bromide dust or the hydrogen bromide fumes produced upon contact with moisture can cause severe irritation to the nose, throat, and lungs.[4][8]

Q3: How should solid aluminum bromide be stored?

A3: To prevent degradation and ensure safety, solid aluminum bromide should be stored in a cool, dry, and well-ventilated area, away from moisture, acids, and alcohols.[7][8] The container must be tightly sealed and stored under an inert atmosphere, such as dry nitrogen or argon.[8] Refrigeration is also recommended.[8]

Q4: What are the signs that my aluminum bromide has been compromised by moisture?

A4: Anhydrous aluminum bromide is a white to yellowish-red solid.[7] If the solid appears clumpy, has a sticky or gummy texture, or fumes in the air, it has likely been exposed to moisture.[1][9] The presence of a strong, pungent odor similar to hydrogen bromide also indicates hydrolysis.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Reaction is sluggish or fails to initiate.	The aluminum bromide catalyst has been deactivated by moisture.	Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum) before use. Handle aluminum bromide under strictly anhydrous conditions using a glovebox or Schlenk line.[10] Consider purifying the aluminum bromide by sublimation if its quality is suspect.
Solid aluminum bromide is difficult to weigh and transfer accurately.	The material is clumping or sticking to surfaces due to moisture absorption.[9]	Weigh and transfer the aluminum bromide inside a glovebox with a controlled inert atmosphere.[11] Use glossy or anti-static weighing paper to minimize sticking.[12][13]
A white smoke or fume is observed when handling the solid.	The aluminum bromide is reacting with atmospheric moisture to produce hydrogen bromide gas.[1][5][6]	Immediately move the handling process to a more controlled environment, such as a glovebox or a fume hood with an inert gas flow.[4] Ensure adequate ventilation and wear appropriate respiratory protection.
The reaction mixture turns dark or produces unexpected byproducts.	The catalyst may be impure, or moisture contamination is leading to side reactions.	Use freshly opened or purified aluminum bromide. Ensure all solvents and reagents are anhydrous. Purification of the aluminum bromide may be necessary.[14]

Experimental Protocols

Protocol 1: Weighing and Transferring Solid Aluminum Bromide Using a Glovebox

This protocol is the recommended method for handling solid aluminum bromide to minimize exposure to air and moisture.[11][15]

Materials:

• Solid aluminum bromide in a sealed container

• Spatula

• Weighing boat or glossy weighing paper[12][13]

• Reaction flask with a septum or stopper

• Balance (located inside the glovebox)

Procedure:

• Introduce the sealed container of aluminum bromide, a clean and dry spatula, weighing boat/paper, and the reaction flask into the glovebox antechamber.

• Purge the antechamber with an inert gas (e.g., argon or nitrogen) and evacuate it. Repeat this cycle at least three times.[11]

• Transfer the items into the main glovebox chamber.

• Allow the items to sit in the glovebox atmosphere for several minutes to equilibrate.

• Carefully open the container of aluminum bromide.

• Using the spatula, transfer the desired amount of the solid to the weighing boat/paper on the balance.

• Record the mass.

• Carefully add the weighed solid to the reaction flask. A powder funnel can be used to aid the transfer into narrow-necked flasks.[12][13]

• Seal the reaction flask.

• Tightly reseal the main container of aluminum bromide.

• The reaction flask can now be removed from the glovebox for the subsequent steps of the experiment.

Protocol 2: Handling Solid Aluminum Bromide Using a Schlenk Line

This technique is an alternative to a glovebox but requires more technical skill to prevent atmospheric contamination.[16]

Materials:

• Solid aluminum bromide in a sealed container

• Schlenk flask or other suitable reaction vessel

• Solid addition tube or a side-arm flask

• Schlenk line with vacuum and inert gas manifolds

• Spatula

Procedure:

• Dry all glassware in an oven and assemble it hot while flushing with a stream of dry inert gas, or flame-dry it under vacuum on the Schlenk line.[10]

• In a glovebox or glove bag, quickly weigh the aluminum bromide and place it into a solid addition tube. Seal the tube.[11]

• If a glovebox is unavailable, perform the transfer in a fume hood under a rapid flow of inert gas.

• Connect the reaction flask and the sealed solid addition tube to the Schlenk line.

• Evacuate and refill both with inert gas at least three times.[10]

• Under a positive flow of inert gas, remove the stoppers from the reaction flask and the addition tube.

• Quickly and carefully connect the addition tube to the reaction flask.

• Tilt and tap the addition tube to transfer the solid aluminum bromide into the reaction flask.

• Once the transfer is complete, remove the addition tube under a positive flow of inert gas and reseal the reaction flask.

Data Presentation

Table 1: Comparison of Handling Techniques for Solid Aluminum Bromide

Technique	Atmosphere Control	Ease of Use	Throughput	Cost	Key Advantage
Glovebox	Excellent (<1 ppm O₂, H₂O)[17]	High	High	High	Allows for open manipulation and use of standard labware.[15][17]
Schlenk Line	Good (requires skill)	Moderate	Low	Moderate	Provides a highly controlled atmosphere for individual reactions.[16]
Glove Bag	Fair	Moderate	Low	Low	Inexpensive option for short-term inert atmosphere needs.[16]

Visualizations

Caption: Workflow for handling solid aluminum bromide.

Caption: Troubleshooting decision tree for AlBr₃ reactions.

References

• 1. ALUMINUM BROMIDE, ANHYDROUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Sciencemadness Discussion Board - Anhydrous Aluminum Bromide - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. echemi.com [echemi.com]
• 4. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 5. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 7. prochemonline.com [prochemonline.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 10. Air-free technique - Wikipedia [en.wikipedia.org]
• 11. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. US2275465A - Purification of aluminum bromide - Google Patents [patents.google.com]
• 15. Schlenk Line and Glove Box Safety  | Lab Safety Officers [sites.nd.edu]
• 16. ossila.com [ossila.com]
• 17. molan.wdfiles.com [molan.wdfiles.com]

mitigating corrosion when using aluminum bromide in industrial processes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on mitigating corrosion when using aluminum bromide (AlBr₃) in industrial processes, particularly in research and drug development settings. Anhydrous aluminum bromide is a highly reactive and corrosive Lewis acid, and its effective use hinges on careful material selection and handling to prevent equipment failure and product contamination.[1] This guide offers troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and material compatibility data to ensure the safe and efficient use of aluminum bromide in your experiments.

Troubleshooting Guide

This section addresses specific corrosion-related issues you may encounter during your experiments with aluminum bromide.

Problem	Potential Cause	Recommended Action
Discoloration or etching of stainless steel (e.g., 316L) reactor vessel after a Friedel-Crafts reaction.	Moisture Contamination: Anhydrous aluminum bromide reacts violently with water to form hydrobromic acid (HBr), which is highly corrosive to stainless steel.[2][3] Even trace amounts of moisture in reactants, solvents, or the atmosphere can initiate corrosion.	Ensure Strict Anhydrous Conditions: Use freshly dried solvents and reagents. Purge the reactor with an inert gas (e.g., nitrogen or argon) before introducing reactants. Consider using a glove box for handling anhydrous aluminum bromide.
Inappropriate Grade of Stainless Steel: While 316L offers good general corrosion resistance, it can be susceptible to pitting and crevice corrosion in the presence of bromide ions, especially at elevated temperatures.	Material Upgrade: For reactions requiring high temperatures or prolonged exposure, consider using a higher-grade alloy such as Hastelloy C-276, which offers superior resistance to a wide range of corrosive chemicals, including hot contaminated mineral acids.[4][5][6]
Lack of Passivation: The passive layer on stainless steel, which provides corrosion resistance, may not be robust enough for the aggressive environment created by aluminum bromide.	Implement a Passivation Protocol: Before use, passivate the stainless steel reactor to enhance its protective chromium oxide layer. A citric acid or nitric acid-based passivation procedure is typically recommended.
Visible pitting or cracks in a Hastelloy C-276 reactor.	Contamination during Fabrication or Handling: Contamination of the alloy surface with iron particles from tools or handling equipment can compromise its corrosion resistance.	Thorough Cleaning and Passivation: Ensure that any new or repaired Hastelloy equipment is properly cleaned to remove surface contaminants and then passivated.[4]
Improper Welding Technique: Welding can affect the microstructure of Hastelloy, potentially reducing its corrosion resistance in the heat-affected zone if not performed correctly.	Use Appropriate Welding Procedures: Employ welding techniques and filler materials specifically recommended for Hastelloy C-276 to maintain its corrosion-resistant properties in the as-welded condition.[5]
Sudden increase in reaction temperature and pressure (runaway reaction).	Corrosion-Induced Catalytic Activity: Corrosion products (metal salts) can sometimes influence the catalytic activity of aluminum bromide, leading to an uncontrolled reaction.	Immediate Cooling and Quenching: Follow established emergency procedures for controlling runaway reactions. After stabilization, thoroughly inspect the reactor for signs of corrosion before reuse.
Localized Hot Spots Due to Corrosion: Pitting or crevice corrosion can create localized areas of increased reactivity on the reactor surface.	Regular Inspection: Implement a regular inspection schedule for reactor vessels, especially in areas prone to corrosion, such as welds and nozzles.
Product contamination with metallic impurities.	Leaching of Metal Ions: Corrosion of the reactor material will introduce metal ions (e.g., iron, chromium, nickel) into the reaction mixture.	Material Compatibility Testing: Before scaling up a process, conduct material compatibility tests with all wetted parts under reaction conditions.
Use of Corrosion Inhibitors: In some cases, the addition of a suitable corrosion inhibitor to the reaction mixture can reduce the corrosion rate. However, the inhibitor must be compatible with the reaction chemistry.

Frequently Asked Questions (FAQs)

1. What are the primary corrosion concerns when using aluminum bromide?

The primary concern is its high reactivity with water. Anhydrous aluminum bromide hydrolyzes to form hydrobromic acid (HBr), which is extremely corrosive to many metals, including stainless steel.[2][3] Even in anhydrous conditions, as a Lewis acid, it can directly attack less resistant materials, especially at elevated temperatures.

2. Which materials are most suitable for handling anhydrous aluminum bromide?

For laboratory and small-scale use, borosilicate glass is generally suitable. For larger-scale industrial processes, high-nickel alloys are recommended. Hastelloy C-276 is an excellent choice due to its exceptional resistance to a wide range of aggressive chemicals, including oxidizing and non-oxidizing acids, and halide-containing solutions.[4][5][6]

3. Can I use 316L stainless steel with aluminum bromide?

While 316L stainless steel is a common material in chemical reactors, its use with aluminum bromide requires caution. It may be suitable for short durations at low temperatures under strictly anhydrous conditions. However, it is susceptible to pitting and crevice corrosion in the presence of bromide ions, and its corrosion rate increases significantly with temperature and moisture content.[7]

4. How does moisture affect the corrosivity (B1173158) of aluminum bromide?

Moisture is a critical factor. The presence of even trace amounts of water will lead to the formation of hydrobromic acid, dramatically increasing the corrosion rate of most metals. The reaction is highly exothermic, which can further accelerate corrosion.[2][8]

5. What is passivation and why is it important?

Passivation is a chemical treatment that enhances the natural corrosion resistance of metals like stainless steel and nickel alloys. It removes free iron and other contaminants from the surface and promotes the formation of a more robust, inert protective oxide layer.[2] For equipment used with aluminum bromide, a well-passivated surface is crucial for minimizing corrosion.

6. Are there any effective corrosion inhibitors for aluminum bromide systems?

Organic compounds containing heteroatoms such as nitrogen, sulfur, and oxygen can act as corrosion inhibitors by adsorbing onto the metal surface and forming a protective layer.[9][10][11] However, the selection of an inhibitor must be carefully considered, as it should not interfere with the desired chemical reaction. The effectiveness of specific inhibitors for aluminum bromide service on stainless steel or nickel alloys requires further investigation and testing.

Material Compatibility Data

The following table provides a summary of the general compatibility of various materials with aluminum bromide. This information is based on qualitative data and should be used as a preliminary guide. It is crucial to conduct specific corrosion testing under your actual operating conditions before material selection.

Material	Compatibility with Anhydrous AlBr₃	Notes
Metals
316L Stainless Steel	Fair to Poor	Susceptible to pitting and crevice corrosion, especially with moisture and at elevated temperatures.[7]
Hastelloy C-276	Excellent	Highly resistant to a wide range of corrosive environments, including hot, contaminated mineral acids and halide solutions.[4][5][6]
Nickel 200/201	Good	Good resistance to anhydrous halides, but may be attacked if moisture is present.
Aluminum	Not Recommended	Aluminum reacts with bromine to form aluminum bromide.
Carbon Steel	Not Recommended	Highly susceptible to corrosion by aluminum bromide and its acidic byproducts.
Polymers
Polytetrafluoroethylene (PTFE)	Excellent	Generally inert to aluminum bromide at moderate temperatures.
Perfluoroalkoxy (PFA)	Excellent	Similar to PTFE, with good chemical resistance.
Polyvinylidene fluoride (B91410) (PVDF)	Good	Good resistance, but may be affected at higher temperatures.
Polypropylene (PP)	Not Recommended	Can be attacked by strong Lewis acids.
Polyethylene (PE)	Not Recommended	Not suitable for use with aggressive chemicals like aluminum bromide.
Elastomers
Fluoroelastomers (FKM/Viton®)	Good to Fair	Compatibility can vary depending on the specific grade and operating conditions. Testing is recommended.
Perfluoroelastomers (FFKM/Kalrez®)	Excellent	Offers the broadest chemical resistance among elastomers.
Ethylene Propylene Diene Monomer (EPDM)	Not Recommended	Not resistant to strong acids and non-polar solvents.
Other Materials
Borosilicate Glass	Excellent	Suitable for laboratory and small-scale applications.
Alumina Ceramics	Good	Can be used as inert packing material.[2]

Experimental Protocols

1. Weight Loss Corrosion Testing (Modified from ASTM G31)

This protocol provides a general framework for determining the corrosion rate of a material in aluminum bromide. Extreme caution must be exercised due to the hazardous nature of aluminum bromide. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Objective: To determine the mass loss of a material coupon when exposed to aluminum bromide under specific conditions.

Materials and Equipment:

• Material coupons of known dimensions and surface area

• Anhydrous aluminum bromide

• Anhydrous solvent (if applicable)

• Reaction vessel with a tightly sealed lid and ports for inert gas purging

• Inert gas supply (nitrogen or argon)

• Heating mantle and temperature controller

• Analytical balance (accurate to 0.1 mg)

• Ultrasonic bath

• Drying oven

Procedure:

• Coupon Preparation:

  • Cut coupons to a standard size (e.g., 50 mm x 20 mm x 2 mm).

  • Drill a small hole near the top for suspension.

  • Polish the coupons to a uniform finish using silicon carbide paper (e.g., up to 600 grit).

  • Clean the coupons by ultrasonicating in a suitable solvent (e.g., acetone, ethanol) to remove any grease or dirt.

  • Dry the coupons in an oven at 105°C for at least one hour.

  • Allow the coupons to cool in a desiccator and then weigh them accurately to the nearest 0.1 mg. Record this as the initial weight (W_i).

• Experimental Setup:

  • Assemble the reaction vessel and ensure all seals are secure.

  • Purge the vessel with a slow stream of inert gas for at least 30 minutes to remove all air and moisture.

  • Under the inert atmosphere, carefully add the anhydrous aluminum bromide and solvent (if using a solution) to the vessel.

  • Suspend the weighed coupons in the solution using a glass hook or PTFE thread, ensuring they are fully immersed and not in contact with each other or the vessel walls.

  • Seal the vessel and maintain a gentle positive pressure of the inert gas.

• Exposure:

  • Heat the vessel to the desired test temperature and maintain it for the specified duration (e.g., 24, 48, 96 hours).

  • Monitor the temperature and pressure throughout the test.

• Post-Exposure Cleaning and Weighing:

  • After the exposure period, cool the vessel to room temperature.

  • Carefully remove the coupons from the vessel in a fume hood.

  • Clean the coupons to remove corrosion products. The cleaning method will depend on the material and the nature of the corrosion products. A common method for stainless steel is to immerse the coupons in a solution of nitric acid with an inhibitor, followed by gentle scrubbing with a soft brush.

  • Rinse the cleaned coupons with deionized water and then with a volatile solvent like acetone.

  • Dry the coupons thoroughly in an oven, cool in a desiccator, and weigh them accurately. Record this as the final weight (W_f).

• Corrosion Rate Calculation:

  • Calculate the weight loss (ΔW) = W_i - W_f.

  • Calculate the corrosion rate in millimeters per year (mm/year) using the following formula: Corrosion Rate (mm/year) = (8.76 x 10⁴ x ΔW) / (A x T x D) Where:

    • ΔW = weight loss in grams

    • A = surface area of the coupon in cm²

    • T = exposure time in hours

    • D = density of the material in g/cm³

2. Passivation of Hastelloy C-276 for Anhydrous Halide Service

This procedure is a general guideline for passivating Hastelloy C-276 to enhance its corrosion resistance. For service with anhydrous aluminum bromide, ensuring the final surface is completely dry is critical.

Procedure:

• Alkaline Cleaning: Thoroughly clean the equipment surface with a suitable alkaline cleaner to remove oils, grease, and other organic contaminants. Rinse thoroughly with deionized water.

• Acid Pickling (if necessary): If the surface has scale or embedded iron from fabrication, a pickling step may be required. A common pickling solution for nickel alloys is a mixture of nitric acid and hydrofluoric acid. This step should be performed with extreme caution and by experienced personnel. Rinse thoroughly with deionized water.

• Passivation Bath: Immerse the cleaned component in a nitric acid bath. A typical solution is 20-50% by volume nitric acid in deionized water. The treatment is usually carried out at a temperature between 25°C and 60°C for 30 to 60 minutes.

• Rinsing: After passivation, rinse the component thoroughly with deionized water until the pH of the rinse water is neutral.

• Drying: This is a critical step for anhydrous aluminum bromide service. Dry the passivated component completely, first by blowing with dry, oil-free nitrogen, followed by heating in a vacuum oven to remove all traces of moisture.

Visualizations

Logical Relationship: Factors Influencing Corrosion in AlBr₃ Systems

References

• 1. ‎Corrosion and Electrochemistry Studies for Molten Salt Reactor Alloy Development - UWDC - UW-Madison Libraries [search.library.wisc.edu]
• 2. harrisonep.com [harrisonep.com]
• 3. Electrochemical Impedance Analysis for Corrosion Rate Monitoring of Sol–Gel Protective Coatings in Contact with Nitrate Molten Salts for CSP Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. inkosas.cz [inkosas.cz]
• 5. parrinst.com [parrinst.com]
• 6. scribd.com [scribd.com]
• 7. minerva.jrc.ec.europa.eu [minerva.jrc.ec.europa.eu]
• 8. bbsq.bs [bbsq.bs]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. neonickel.com [neonickel.com]
• 11. nrc.gov [nrc.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Lewis Acidity: Aluminum Bromide vs. Aluminum Chloride

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of AlBr₃ and AlCl₃ as Lewis Acids, Supported by Experimental and Theoretical Data.

In the landscape of chemical synthesis and catalysis, the choice of a Lewis acid is pivotal to reaction efficiency, selectivity, and yield. Aluminum halides, particularly aluminum chloride (AlCl₃) and aluminum bromide (AlBr₃), are among the most potent and widely employed Lewis acids. Their ability to accept electron pairs facilitates a broad spectrum of chemical transformations, most notably Friedel-Crafts reactions, which are fundamental to the synthesis of many pharmaceutical intermediates and fine chemicals. While structurally similar, the difference in the halogen substituent imparts distinct electronic properties that modulate their Lewis acidity. This guide provides an in-depth, objective comparison of the Lewis acidity of aluminum bromide and aluminum chloride, presenting experimental and theoretical data to inform the selection process for specific research and development applications.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of AlBr₃ and AlCl₃ can be quantified and compared through various experimental and theoretical methods. Spectroscopic techniques, such as ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy, provide a direct measure of the interaction between the Lewis acid and a probe molecule. Theoretical calculations, including Fluoride Ion Affinity (FIA) and Chloride Ion Affinity (CIA), offer a computational framework for assessing Lewis acid strength.

Parameter	Aluminum Chloride (AlCl₃)	Aluminum Bromide (AlBr₃)	Method	Interpretation
³¹P NMR Chemical Shift (δ) of PMe₃ Adduct	-45.41 ppm[1]	-43.31 ppm[1]	Experimental (³¹P NMR Spectroscopy)	A more downfield (less negative) shift for the AlBr₃ adduct indicates stronger deshielding of the phosphorus nucleus, suggesting a stronger Lewis acid-base interaction and thus, higher Lewis acidity.
Gutmann-Beckett Acceptor Number (AN)	87	Not available in a directly comparable study	Experimental (³¹P NMR with Et₃PO)	Higher AN value corresponds to greater Lewis acidity.
Fluoride Ion Affinity (FIA)	481.2 kJ/mol[2]	Not available in a directly comparable study	Theoretical Calculation	Higher FIA value indicates stronger Lewis acidity.
Chloride Ion Affinity (CIA)	398 kJ/mol	375 kJ/mol	Theoretical Calculation	Higher CIA value indicates stronger Lewis acidity.

Experimental Determination of Lewis Acidity

The relative Lewis acidity of AlCl₃ and AlBr₃ can be experimentally determined by probing their interaction with a common Lewis base. ³¹P NMR spectroscopy is a particularly powerful tool for this purpose, utilizing a phosphorus-containing probe molecule such as trimethylphosphine (B1194731) (PMe₃) or triethylphosphine (B1216732) oxide (Et₃PO).

Key Experimental Protocol: ³¹P NMR Spectroscopy of Trimethylphosphine Adducts

This method, as reported by Bekiş et al., provides a direct comparison of the Lewis acidity of aluminum halides through the analysis of the ³¹P NMR chemical shifts of their adducts with trimethylphosphine.[1]

Objective: To determine the relative Lewis acidity of AlCl₃ and AlBr₃ by measuring the ³¹P NMR chemical shift of their respective 1:1 adducts with trimethylphosphine.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous aluminum bromide (AlBr₃)

• Trimethylphosphine (PMe₃)

• Anhydrous deuterated benzene (B151609) (C₆D₆) for NMR solvent and lock

• Inert atmosphere glovebox or Schlenk line

• NMR tubes and spectrometer capable of ³¹P detection

Procedure:

• Preparation of Lewis Acid Solutions: Inside an inert atmosphere glovebox, prepare separate solutions of AlCl₃ and AlBr₃ in anhydrous C₆D₆. Due to the dimeric nature of aluminum halides in non-coordinating solvents, the concentration should be carefully controlled.

• Formation of the Adduct: To each NMR tube containing the respective aluminum halide solution, add one equivalent of trimethylphosphine (PMe₃) dropwise while ensuring the temperature is controlled, as the adduct formation is exothermic.

• NMR Analysis: Seal the NMR tubes under an inert atmosphere. Acquire the ³¹P{¹H} NMR spectra for each sample. The chemical shifts are typically referenced to an external standard (e.g., 85% H₃PO₄).

• Data Interpretation: A downfield shift (to a less negative or more positive ppm value) of the ³¹P resonance for the PMe₃ adduct indicates a greater degree of deshielding of the phosphorus nucleus. This deshielding is a direct consequence of the donation of electron density from the phosphorus atom to the aluminum center. A stronger Lewis acid will withdraw more electron density, resulting in a more pronounced downfield shift.

Theoretical Framework: Halogen Effects on Lewis Acidity

The observed trend of increasing Lewis acidity from AlCl₃ to AlBr₃ can be rationalized by considering the electronic properties of the halogen atoms. While chlorine is more electronegative than bromine, which would suggest a more electron-deficient aluminum center in AlCl₃, other factors such as back-bonding and polarizability play a significant role.

The p-orbitals of the halogen atoms can donate electron density back to the vacant p-orbital of the aluminum atom. This π-back-bonding is more effective for chlorine (with its 3p orbitals) than for bromine (with its larger, more diffuse 4p orbitals) due to better orbital overlap with the aluminum 3p orbital. This more efficient back-bonding in AlCl₃ reduces the electron deficiency of the aluminum center, thereby decreasing its Lewis acidity relative to AlBr₃.

Application in Catalysis: The Friedel-Crafts Acylation

A quintessential application where the Lewis acidity of aluminum halides is paramount is the Friedel-Crafts acylation. In this reaction, the Lewis acid activates the acyl halide, generating a highly electrophilic acylium ion, which then undergoes electrophilic aromatic substitution.

Figure 1. Mechanism of Friedel-Crafts Acylation.

Logical Comparison of AlBr₃ and AlCl₃

Figure 2. Factors influencing Lewis acidity.

Conclusion

The selection between aluminum bromide and aluminum chloride as a Lewis acid catalyst should be guided by the specific requirements of the chemical transformation. Experimental evidence from ³¹P NMR spectroscopy indicates that aluminum bromide exhibits a marginally higher Lewis acidity than aluminum chloride.[1] This is further supported by theoretical considerations of electronic effects, where less effective π-back-bonding in AlBr₃ leads to a more electron-deficient aluminum center. While AlCl₃ is a highly effective and more commonly used Lewis acid, reactions requiring a stronger electrophilic activation may benefit from the enhanced Lewis acidity of AlBr₃. For drug development professionals and scientists engaged in fine chemical synthesis, a nuanced understanding of these differences is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

References

• 1. tandfonline.com [tandfonline.com]
• 2. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Techniques for Assessing the Purity of Synthesized Aluminum Bromide (AlBr3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a versatile Lewis acid catalyst pivotal in various organic syntheses, including Friedel-Crafts reactions, bromination, and isomerization. The purity of synthesized AlBr₃ is paramount, as even trace impurities can significantly impact reaction kinetics, yield, and the impurity profile of the final product. This guide provides an objective comparison of key analytical techniques for assessing the purity of AlBr₃, complete with experimental protocols and data to aid in the selection of the most appropriate method for your research and quality control needs.

Common impurities in synthesized AlBr₃ can include:

• Trace metals: Residual catalysts or contaminants from starting materials (e.g., iron).

• Water: Due to the highly hygroscopic nature of AlBr₃.[1]

• Oxides and hydroxides: From reaction with atmospheric moisture.

• Unreacted starting materials or by-products: Depending on the synthesis route.

This guide will delve into the following analytical techniques:

• Elemental Analysis Techniques for trace metal impurities.

• Karl Fischer Titration for water content determination.

• Thermal Analysis Techniques for overall purity and thermal stability.

• X-ray Diffraction (XRD) for phase purity analysis.

• Spectroscopic Techniques for qualitative and quantitative purity assessment.

Elemental Analysis for Trace Metal Impurities

The quantification of trace metallic impurities is crucial as they can act as unwanted catalysts or interfere with desired reactions. The most common techniques for this purpose are Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Atomic Absorption Spectroscopy (AAS), and X-ray Fluorescence (XRF).

Technique	Principle	Sample Preparation	Sensitivity	Throughput	Key Advantages	Limitations
ICP-MS	Ionization of the sample in an inductively coupled plasma followed by mass spectrometric detection of the ions.	Destructive; requires acid digestion.	Very High (ppb to ppt)	High (multi-element)	Excellent for ultra-trace analysis of a wide range of elements simultaneously.[2][3]	Higher cost; more complex instrumentation; sample digestion can be challenging for reactive materials.
AAS	Measurement of the absorption of light by free atoms in the gaseous state.	Destructive; requires acid digestion.	High (ppm to ppb)	Low (single-element)	Cost-effective for targeted analysis of a few specific elements.[2]	Slower for multi-element analysis; potential for chemical interferences.
XRF	Measurement of fluorescent X-rays emitted from a sample when excited by a primary X-ray source.	Non-destructive; minimal preparation for solid samples.	Moderate (ppm)	High	Rapid and non-destructive, ideal for screening and quality control of bulk material.[4]	Lower sensitivity for lighter elements; primarily a surface technique.

Experimental Protocol: Acid Digestion for ICP-MS/AAS Analysis of AlBr₃

Caution: Aluminum bromide reacts violently with water and acids. This procedure must be carried out in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles.

• Inert Atmosphere Handling: Inside a glovebox or an inert atmosphere glove bag, weigh approximately 100 mg of the AlBr₃ sample into a clean, dry PTFE digestion vessel.

• Slow Hydrolysis: While still under an inert atmosphere, slowly and cautiously add a few drops of deionized water to the AlBr₃ to control the initial exothermic reaction.

• Acidification: Once the initial reaction has subsided, remove the vessel from the inert atmosphere and place it in a fume hood. Slowly add 5 mL of trace-metal grade concentrated nitric acid (HNO₃).

• Digestion: If any solid remains, add 1-2 mL of concentrated hydrochloric acid (HCl) and heat the mixture on a hot plate at a low temperature (e.g., 80-95°C) until the sample is completely dissolved.[5]

• Dilution: After cooling, quantitatively transfer the solution to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Analysis: The resulting solution can be analyzed by ICP-MS or AAS against matrix-matched calibration standards.

Karl Fischer Titration for Water Content

Due to its hygroscopic nature, determining the water content in AlBr₃ is critical. Karl Fischer (KF) titration is the gold standard for this measurement due to its high accuracy, precision, and specificity for water.[6]

Parameter	Volumetric KF	Coulometric KF
Principle	Titration with a standardized iodine-containing reagent.	Electrochemical generation of iodine.[7]
Typical Range	100 ppm to 100%	1 ppm to 5%
Key Advantage	Suitable for a wide range of water content.	Higher sensitivity for trace amounts of water.
Consideration for AlBr₃	The solvent must be carefully chosen to avoid reaction with AlBr₃.	The sample must not interfere with the electrochemical process.

Experimental Protocol: Karl Fischer Titration of AlBr₃

Caution: This procedure must be performed under a dry, inert atmosphere to prevent contamination from ambient moisture.

• Titrator Preparation: Set up the Karl Fischer titrator in a glovebox or ensure all openings are protected with drying tubes. Use a solvent that is non-reactive with AlBr₃, such as a mixture of xylene and a specialized KF solvent for ketones and aldehydes, which are less reactive than methanol.

• Solvent Conditioning: Add the chosen solvent to the titration vessel and titrate to a dry endpoint to remove any residual moisture.

• Sample Introduction: In an inert atmosphere, accurately weigh approximately 200-500 mg of the AlBr₃ sample and quickly transfer it to the conditioned titration vessel.

• Titration: Start the titration immediately. The instrument will automatically titrate the sample to the endpoint and calculate the water content.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide valuable information about the thermal stability, decomposition profile, and presence of volatile impurities or hydrated species.

Technique	Principle	Information Obtained for AlBr₃
TGA	Measures the change in mass of a sample as a function of temperature.	- Presence of adsorbed water or volatile impurities (mass loss at low temperatures).- Onset of decomposition.- Residue content after decomposition.
DSC	Measures the difference in heat flow between a sample and a reference as a function of temperature.	- Melting point and enthalpy of fusion.- Purity (melting point depression).- Phase transitions.

Experimental Protocol: TGA/DSC Analysis of AlBr₃

• Sample Preparation: In a glovebox, load 5-10 mg of the AlBr₃ sample into a clean, dry alumina (B75360) or platinum crucible.

• Instrument Setup: Place the crucible in the TGA/DSC instrument.

• Analysis Conditions:

  • Purge Gas: Dry nitrogen or argon at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp up to 400°C at a heating rate of 10°C/min.

• Data Analysis: Analyze the resulting thermogram for mass loss events (TGA) and thermal transitions (DSC). The melting point of pure AlBr₃ is approximately 97.5°C. A broadened melting peak or a lower melting point can indicate the presence of impurities.

X-ray Diffraction (XRD) for Phase Purity

XRD is a powerful non-destructive technique to identify the crystalline phases present in a solid sample. It is particularly useful for detecting crystalline impurities or different hydrated forms of AlBr₃.

Experimental Protocol: XRD Analysis of Air-Sensitive AlBr₃

• Sample Preparation: Inside a glovebox, grind the AlBr₃ sample to a fine powder using an agate mortar and pestle.

• Sample Mounting: Mount the powdered sample in a specialized air-sensitive sample holder. These holders typically use a beryllium or polyimide dome to protect the sample from the atmosphere while being transparent to X-rays.[8][9][10][11]

• Data Acquisition:

  • Place the sealed sample holder in the diffractometer.

  • Collect the diffraction pattern over a suitable 2θ range (e.g., 10-80°) with an appropriate step size and scan speed.

• Data Analysis: Compare the obtained diffraction pattern with a reference pattern for pure AlBr₃ from a database (e.g., the International Centre for Diffraction Data - ICDD) to identify any additional peaks corresponding to impurities.

Spectroscopic Techniques

While less common for routine purity assessment of simple inorganic salts compared to the aforementioned techniques, spectroscopic methods can provide valuable information.

• Quantitative ²⁷Al NMR Spectroscopy: Aluminum-27 is a quadrupolar nucleus, which can lead to broad NMR signals. However, for the relatively symmetric AlBr₃ molecule, ²⁷Al NMR can potentially be used to detect and quantify aluminum-containing impurities in different coordination environments (e.g., oxides or hydroxides).[12][13][14][15] A quantitative NMR (qNMR) approach would involve using an internal standard.

• Raman Spectroscopy: This technique can be used to identify molecular vibrations. It is particularly sensitive to the formation of aluminum oxides and hydroxides on the surface of the AlBr₃, as these species have distinct Raman spectra.[16] It can be a useful tool for qualitatively assessing the degradation of the sample due to moisture exposure.

Conclusion

The selection of the most appropriate analytical technique for assessing the purity of synthesized AlBr₃ depends on the specific purity parameter of interest, the required sensitivity, and the available instrumentation.

• For trace metal impurities , ICP-MS offers the highest sensitivity and multi-element capability, making it ideal for comprehensive analysis. AAS is a cost-effective alternative for targeted analysis of a few metals. XRF is an excellent choice for rapid, non-destructive screening.

• Water content should be accurately determined using Karl Fischer titration , with careful selection of a non-reactive solvent.

• Thermal analysis (TGA/DSC) provides a good overview of the sample's thermal stability and can indicate the presence of volatile impurities or hydration.

• XRD is the definitive method for confirming the phase purity and identifying any crystalline impurities.

• Spectroscopic techniques like ²⁷Al NMR and Raman spectroscopy can offer complementary information on specific types of impurities, particularly those involving changes in the aluminum coordination environment or the presence of degradation products.

By employing a combination of these techniques, researchers can obtain a comprehensive and reliable assessment of the purity of their synthesized aluminum bromide, ensuring its suitability for its intended application.

References

• 1. epa.gov [epa.gov]
• 2. Atomic Absorption Spectroscopy (AAS) vs. Inductively Coupled Plasma (ICP) Spectroscopy: Which Elemental Analysis Technique Is Right for Your Lab? | Lab Manager [labmanager.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. newtowncreek.info [newtowncreek.info]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. mt.com [mt.com]
• 8. researchgate.net [researchgate.net]
• 9. A beryllium dome specimen holder for XRD analysis of air sensitive materials | Powder Diffraction | Cambridge Core [cambridge.org]
• 10. Air-Sensitive Sample Holder Cell | LabX.com [labx.com]
• 11. youtube.com [youtube.com]
• 12. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 13. researchgate.net [researchgate.net]
• 14. Analysis Using 27 Al Quantitative NMR Spectroscopy [IMAGE] | EurekAlert! Science News Releases [eurekalert.org]
• 15. researchgate.net [researchgate.net]
• 16. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of AlBr₃ as a Catalyst for Friedel-Crafts Alkylation

For researchers, scientists, and drug development professionals, the Friedel-Crafts alkylation is a cornerstone of synthetic organic chemistry for the formation of carbon-carbon bonds. The choice of catalyst is critical in dictating the efficiency, selectivity, and overall success of this reaction. This guide provides an objective comparative analysis of aluminum bromide (AlBr₃) as a catalyst for Friedel-Crafts alkylation, pitting its performance against other common alternatives such as aluminum chloride (AlCl₃), ferric chloride (FeCl₃), and solid acid catalysts like zeolites.

The efficacy of a catalyst in Friedel-Crafts alkylation is primarily determined by its Lewis acidity, which enables the generation of the carbocation electrophile from the alkylating agent.[1] The strength of the Lewis acid catalyst often correlates with its activity, but can also influence the prevalence of side reactions. This analysis will delve into the performance of AlBr₃ in this context, supported by experimental data and detailed methodologies.

Performance Comparison of Alkylation Catalysts

Catalyst	Aromatic Substrate	Alkylating Agent	Reaction Conditions	Conversion (%)	Selectivity (%) to Mono-alkylated Product	Reference
AlBr₃	3-Arylpropynenitrile	Benzene (B151609)	Room Temperature, 0.5-2 h	Higher than AlCl₃	Not specified	[2]
AlCl₃	Benzene	Benzyl Chloride	358 K, 30 min	100	~58	[3]
FeCl₃	Benzene	Benzyl Chloride	353 K, 15 min	100	62	[3]
Zeolite (H-BEA)	Toluene	1-Heptene	90 °C, 180 min	~87	High (not quantified)	[4]

Key Observations:

• Lewis Acidity and Reactivity: The reactivity of the aluminum halide catalysts follows the order of their Lewis acidity: AlBr₃ > AlCl₃ > FeCl₃.[3] This is demonstrated in a study on the hydroarylation of 3-arylpropynenitriles where AlBr₃ provided a higher yield of the desired product compared to AlCl₃, which predominantly led to oligomeric material.[2]

• Selectivity: While highly reactive, stronger Lewis acids like AlCl₃ can sometimes lead to lower selectivity due to an increase in side reactions such as polyalkylation and isomerization.[3] In the benzylation of benzene, FeCl₃ showed slightly higher selectivity towards the mono-alkylated product compared to AlCl₃ under the studied conditions.[3]

• Zeolites as Catalysts: Zeolites, such as H-BEA, offer significant advantages, particularly in industrial applications. Their shape-selective nature can lead to higher regioselectivity, and their solid, reusable nature makes them a more environmentally benign option compared to traditional Lewis acids.[4][5] However, they often require higher reaction temperatures to achieve comparable conversion rates.[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for Friedel-Crafts alkylation using Lewis acid catalysts.

Protocol 1: Alkylation of Benzene with an Alkyl Halide using AlCl₃

This protocol describes a general procedure for the Friedel-Crafts alkylation of benzene.

Materials:

• Anhydrous benzene

• Alkyl halide (e.g., tert-butyl chloride)

• Anhydrous aluminum chloride (AlCl₃)

• Ice-cold water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, and heating mantle.

Procedure:

• In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add anhydrous benzene to the flask.

• Cool the flask in an ice bath and slowly add anhydrous AlCl₃ with stirring.

• Add the alkyl halide dropwise from a dropping funnel to the stirred suspension over a period of 15-20 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for the specified time (e.g., 1-2 hours).

• Quench the reaction by carefully and slowly pouring the reaction mixture over a mixture of crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the product by distillation or chromatography.

Visualizing Reaction Pathways and Workflows

To better understand the processes involved in AlBr₃-catalyzed alkylation, the following diagrams illustrate the general reaction mechanism and a typical experimental workflow.

Caption: Mechanism of AlBr₃-catalyzed alkylation.

Caption: A typical experimental workflow.

Conclusion

Aluminum bromide is a potent Lewis acid catalyst for Friedel-Crafts alkylation, often exhibiting higher reactivity than its chloride and iron counterparts. This increased activity can be advantageous for less reactive substrates but may also lead to challenges in controlling selectivity and minimizing side reactions. The choice between AlBr₃, AlCl₃, and FeCl₃ will depend on the specific substrate, the desired product, and the need to balance reaction rate with selectivity. For applications where catalyst reusability and environmental concerns are paramount, solid acid catalysts like zeolites present a compelling, albeit often less reactive, alternative. Further research focusing on a direct, systematic comparison of these catalysts under identical conditions would be invaluable to the scientific community for making more informed decisions in catalyst selection for Friedel-Crafts alkylation.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]

Spectroscopic Characterization of Aluminum Bromide Reaction Intermediates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of spectroscopic techniques for the characterization of reaction intermediates involving aluminum bromide (AlBr₃), a potent Lewis acid widely used in organic synthesis. Due to the highly reactive and often transient nature of these intermediates, direct spectroscopic observation is challenging. Consequently, much of the available data is derived from studies of stable Lewis acid-base adducts of AlBr₃, which serve as valuable models for understanding the structural and electronic perturbations that occur during a reaction. This guide synthesizes this information and presents methodologies for advanced spectroscopic techniques applicable to the study of transient species.

Data Presentation: Spectroscopic Signatures of Aluminum Bromide Adducts

The formation of an adduct between aluminum bromide and a Lewis basic substrate results in characteristic changes in spectroscopic signals. These changes provide insight into the nature of the interaction and the structure of the resulting complex. The following tables summarize typical quantitative data obtained from Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for stable AlBr₃ adducts.

Table 1: Comparative ²⁷Al NMR Data for Aluminum Bromide Adducts

Lewis Base (Solvent)	²⁷Al Chemical Shift (δ) / ppm	Linewidth (ν₁/₂) / Hz	Reference Compound	Observations
Diethyl ether (Et₂O)	93.64	80.3	AlBr₃ in Et₂O	Formation of a single, well-defined adduct is indicated by a relatively sharp signal.[1]
Tetrahydrofuran (THF)	96.2	-	[AlBr₃(THF)]	Similar to the ether adduct, indicating a tetracoordinate aluminum center.[2]
Pyridine	95.5	-	[AlBr₃(Py)]	The chemical shift is consistent with the formation of a strong Lewis acid-base adduct.
Mesoporous Silica	~50, ~30, ~2	-	AlBr₃ grafted on silica	Multiple peaks suggest different coordination environments: tetrahedral, pentahedral, and octahedral aluminum species on the surface.[2]

Table 2: Comparative Vibrational Spectroscopy Data for Aluminum Bromide Adducts

Lewis Base	Spectroscopic Technique	Key Vibrational Mode	Frequency (cm⁻¹) (Free Base)	Frequency (cm⁻¹) (Adduct)	Δν (cm⁻¹)	Observations
Acetonitrile (CH₃CN)	FTIR	C≡N stretch	2254	2290-2310	+36 to +56	The significant blue shift indicates a strong interaction between the nitrogen lone pair and the aluminum center, strengthening the C≡N bond.
Pyridine	DRIFTS	Ring vibration	1580	1600-1620	+20 to +40	The shift to higher wavenumbers upon coordination to Lewis acid sites on a surface confirms adduct formation.[2]
Diethyl ether (Et₂O)	Raman	C-O-C symmetric stretch	920	890	-30	The red shift suggests a weakening of the C-O bonds upon coordination of the oxygen to the aluminum.

Experimental Protocols

Detailed methodologies are crucial for the successful characterization of sensitive reaction intermediates. Below are protocols for key spectroscopic techniques.

In Situ Fourier Transform Infrared (FTIR) Spectroscopy

In situ FTIR spectroscopy allows for the real-time monitoring of a chemical reaction, providing kinetic and mechanistic information by observing the appearance and disappearance of vibrational bands corresponding to reactants, intermediates, and products.[3][4][5]

Objective: To identify and monitor the concentration of transient intermediates in an AlBr₃-catalyzed reaction.

Methodology:

• Instrumentation: A rapid-scanning FTIR spectrometer equipped with a probe or cell suitable for in situ measurements (e.g., an Attenuated Total Reflectance (ATR) probe or a transmission cell). The probe material should be inert to the reaction mixture (e.g., diamond or silicon).

• Reaction Setup: The reaction is carried out in a vessel that allows for the insertion of the in situ probe. The setup should be under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of AlBr₃ with atmospheric moisture.

• Data Acquisition:

  • A background spectrum of the solvent and catalyst (if heterogeneous) is recorded before the addition of the reactants.

  • Spectra are collected continuously throughout the reaction at a high time resolution (e.g., every few seconds).

  • The reaction is initiated by adding the final reactant.

• Data Analysis:

  • Difference spectra are generated by subtracting the initial background spectrum from the spectra collected during the reaction.

  • Characteristic absorption bands of intermediates are identified. These may be short-lived and will appear and then disappear as the reaction progresses.

  • The concentration profiles of reactants, intermediates, and products can be plotted against time to determine reaction kinetics.

Stopped-Flow Nuclear Magnetic Resonance (NMR) Spectroscopy

Stopped-flow NMR is a powerful technique for studying the kinetics of fast reactions in solution, with timescales ranging from milliseconds to seconds.[1][6][7]

Objective: To characterize the structure of short-lived intermediates in an AlBr₃-catalyzed reaction.

Methodology:

• Instrumentation: A high-field NMR spectrometer equipped with a stopped-flow probe. The probe consists of a mixing chamber and an observation cell located within the NMR detection coil.

• Sample Preparation: Solutions of the reactants are prepared separately in an inert, deuterated solvent and loaded into two separate syringes.

• Data Acquisition:

  • The two reactant solutions are rapidly injected into the mixing chamber, and the resulting mixture flows into the observation cell, stopping the flow just before data acquisition begins.

  • A trigger initiates NMR data acquisition immediately after the flow is stopped. A series of rapid, one-dimensional spectra (e.g., ¹H, ¹³C, or ²⁷Al) are acquired over time.

  • For structural elucidation, two-dimensional NMR experiments (e.g., COSY, HSQC) can be performed if the intermediate has a sufficiently long lifetime.

• Data Analysis:

  • The chemical shifts, coupling constants, and signal intensities of the observed species are analyzed to determine the structure of any intermediates.

  • The change in signal intensity over time provides kinetic information about the formation and decay of the intermediates.

Visualizations

Signaling Pathway: Lewis Acid Catalysis by AlBr₃

The following diagram illustrates a generalized mechanism for an AlBr₃-catalyzed reaction, such as a Friedel-Crafts alkylation, highlighting the role of the AlBr₃ in activating the electrophile and the formation of the reaction intermediate.

Caption: Generalized pathway for AlBr₃-catalyzed electrophilic aromatic substitution.

Experimental Workflow: Spectroscopic Characterization

This workflow outlines the logical steps for the spectroscopic investigation of an AlBr₃-mediated reaction.

Caption: Workflow for the characterization of AlBr₃ reaction intermediates.

References

• 1. Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. In situ attenuated total reflection-Fourier transform infrared (ATR-FTIR) spectroscopy combined with non-negative matrix factorization for investigating the synthesis reaction mechanism of 3-amino-4-amino-oxime furazan - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Identifying reaction intermediates and catalytic active sites through in situ characterization techniques - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Progress toward reaction monitoring at variable temperatures: a new stopped-flow NMR probe design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stopped flow 19F NMR enables researchers to understand reaction kinetics of rapidly evolving reaction – Connect NMR UK [connectnmruk.ac.uk]

A Comparative Guide to the Synthesis of Aluminum Bromide: Experimental Validation and Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common methods for the synthesis of aluminum bromide (AlBr₃), a versatile reagent in organic synthesis and catalysis. The formation of aluminum bromide is validated through a series of experimental observations and analytical data. This document details the experimental protocols for key synthesis methods, presents quantitative data for objective comparison, and visualizes the underlying processes.

Experimental Validation of Aluminum Bromide Formation

The successful synthesis of aluminum bromide can be confirmed through several key experimental observations. These qualitative and quantitative measures provide strong evidence of the formation of the desired product.

Observational Validation:

• Exothermic Reaction: The reaction of aluminum with bromine is highly exothermic, characterized by a significant release of heat.[1][2] This is a primary indicator that a chemical reaction is occurring.

• Vigorous Reaction and Fume Production: The reaction is often vigorous, accompanied by the evolution of white or yellowish-red fumes.[1][3] These fumes consist of sublimed aluminum bromide and, in the presence of moisture, hydrogen bromide gas due to hydrolysis.[3]

• Color Change: Pure aluminum bromide is a white solid.[1][4] However, crude samples often appear yellowish or reddish-brown due to the presence of unreacted bromine or iron impurities.[4]

• Physical State: At room temperature, aluminum bromide is a solid. Upon heating, it melts at approximately 97.5°C and boils at 255°C.[1]

Analytical Validation:

• Melting Point Determination: Measuring the melting point of the purified product and comparing it to the literature value (97.5°C) is a crucial step in confirming its identity and purity.[1]

• Spectroscopic Analysis: While not detailed in the immediate search results, techniques such as X-ray crystallography can confirm the dimeric structure of aluminum bromide (Al₂Br₆) in the solid state.

• Qualitative Chemical Tests: The presence of aluminum and bromide ions in the product can be confirmed through standard qualitative inorganic analysis. For instance, the addition of silver nitrate (B79036) solution to a solution of the product will yield a cream-colored precipitate of silver bromide.

The following diagram illustrates the logical workflow for validating the formation of aluminum bromide.

Caption: Figure 1. Validation Workflow for Aluminum Bromide Synthesis.

Comparison of Synthesis Methods

Several methods exist for the preparation of aluminum bromide. The choice of method often depends on the desired scale, purity requirements, and available starting materials.

Method	Reactants	Reported Yield	Purity	Key Experimental Conditions	Advantages	Disadvantages
1. Direct Synthesis	Aluminum (Al), Bromine (Br₂)	85-93%	High after distillation	Anhydrous conditions, controlled addition of bromine, often initiated with gentle heating.[1]	High yield, relatively simple setup.	Highly exothermic and vigorous reaction, requires careful control; Bromine is highly corrosive and toxic.[1]
2. From Al and HBr	Aluminum (Al), Hydrogen Bromide (HBr)	Data not readily available	Data not readily available	Reaction of HBr gas with Al metal, typically at elevated temperatures.[4]	Avoids handling of liquid bromine.	Requires handling of corrosive HBr gas; potential for slow reaction due to aluminum oxide layer.
3. From Al(OH)₃ and HBr	Aluminum Hydroxide (Al(OH)₃), Hydrobromic Acid (HBr)	Theoretical yield is high, experimental data not readily available	Data not readily available	Aqueous reaction.	Utilizes common and less hazardous starting materials.	Product is hydrated aluminum bromide, requires further processing to obtain the anhydrous form.
4. Electrochemical Synthesis	Aluminum anode, HBr in an aprotic solvent	2% (in one reported instance)	High selectivity (62% in one reported instance)	Electrolytic cell with an aluminum anode and a platinum cathode.[5]	Can be performed at room temperature, potentially more controllable.	Low yield in some reported cases, requires specialized equipment.[5]

Experimental Protocols

Method 1: Direct Synthesis from Aluminum and Bromine

This method involves the direct reaction of metallic aluminum with liquid bromine.

Materials:

• Aluminum foil or turnings

• Liquid bromine (dried over concentrated sulfuric acid)

• A three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Heating mantle

• Distillation apparatus

Procedure:

• Place aluminum (e.g., 10 g) into the three-necked flask.

• Assemble the apparatus with the dropping funnel containing bromine (e.g., 60 g) and the reflux condenser. Protect the setup from atmospheric moisture using drying tubes.

• Slowly add the bromine dropwise to the aluminum. The reaction is highly exothermic and may need initial gentle warming to start.[1]

• Control the addition rate to maintain a steady reaction.

• After the addition is complete, the crude aluminum bromide can be purified by distillation. The boiling point of aluminum bromide is 255°C.[1]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Bromine is highly toxic and corrosive. Appropriate personal protective equipment (gloves, goggles, lab coat) is essential.

The following diagram outlines the experimental workflow for the direct synthesis of aluminum bromide.

References

• 1. study.com [study.com]
• 2. zenodo.org [zenodo.org]
• 3. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Video | Study.com [study.com]
• 5. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]

A Comparative Guide to Aluminum Bromide and Other Brominating Agents in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the introduction of a bromine atom onto a molecule is a pivotal transformation, opening gateways to a multitude of further functionalizations. The choice of the brominating agent is a critical decision that dictates the efficiency, selectivity, and scalability of the reaction. While a variety of reagents are available, this guide provides an objective comparison of aluminum bromide (often in conjunction with molecular bromine) against other widely used brominating agents, supported by experimental data to inform reagent selection in a laboratory and process development setting.

Overview of Brominating Agents

Brominating agents can be broadly categorized based on their mechanism of action, which in turn governs their substrate scope and selectivity. The primary categories include electrophilic brominating agents, which are crucial for the substitution of aromatic rings and addition to electron-rich alkenes, and radical brominating agents, which are highly effective for the substitution of allylic and benzylic C-H bonds.

Aluminum Bromide (AlBr₃) , a strong Lewis acid, is most commonly employed as a catalyst in conjunction with molecular bromine (Br₂). The AlBr₃/Br₂ system significantly enhances the electrophilicity of bromine, making it a potent reagent for the electrophilic aromatic substitution of even deactivated aromatic rings.[1][2] It can also be used in the α-bromination of ketones.[3]

N-Bromosuccinimide (NBS) is a versatile and easy-to-handle solid reagent. It is the reagent of choice for radical bromination of allylic and benzylic positions.[4][5] Under different conditions, it can also serve as a source of electrophilic bromine for the bromination of electron-rich aromatic compounds and for the formation of bromohydrins from alkenes.[6][7]

Molecular Bromine (Br₂) is a fundamental brominating agent. However, its high reactivity can lead to a lack of selectivity, and its volatile and corrosive nature presents significant handling challenges.[8] It is often used for the electrophilic addition to alkenes and, with a Lewis acid catalyst like AlBr₃, for aromatic bromination.

Hydrogen Bromide (HBr) in combination with an oxidant (e.g., hydrogen peroxide, H₂O₂) offers a "greener" approach by generating molecular bromine in situ. This method avoids the direct handling of liquid bromine and can be effective for both electrophilic and radical brominations.[9]

Performance Comparison in Key Organic Transformations

The efficacy of a brominating agent is highly dependent on the specific transformation. Below, we compare the performance of aluminum bromide (as part of the Br₂/AlBr₃ system) with other agents in two key reaction classes: electrophilic aromatic substitution and α-bromination of ketones.

Electrophilic Aromatic Bromination

The Br₂/AlBr₃ system is a classic and powerful method for the bromination of aromatic compounds. Its high reactivity allows for the functionalization of a wide range of substrates. However, controlling selectivity can be a challenge. Milder reagents like NBS are often preferred for activated systems to avoid over-bromination.

Table 1: Comparison of Brominating Agents for the Bromination of Phenols and Anilines

Substrate	Brominating Agent	Catalyst/Solvent	Reaction Time	Temperature (°C)	Yield (%)	Regioselectivity	Reference
Aniline (B41778)	Br₂/AlBr₃	Water	5 min	Room Temp	98	2,4,6-tribromo	[1]
Phenol	Br₂/AlBr₃	Water	5 min	Room Temp	99	2,4,6-tribromo	[1]
Aniline	NBS	Acetonitrile	5 min	Room Temp	96	p-bromo	[10]
Phenol	NBS	Acetonitrile	30 min	Room Temp	92	p-bromo	[10]
4-tert-butylaniline	H₂O₂/HBr	Water	24 h	Room Temp	Not specified (1.8:1 mono:di)	ortho/di-bromo	[11]
4-tert-butylaniline	NBS	Water	24 h	Room Temp	Not specified (predominantly di-bromo)	di-bromo	[11]

Data synthesized from multiple sources for comparative purposes.

As the data in Table 1 indicates, the Br₂/AlBr₃ system is highly effective for the exhaustive bromination of activated rings like aniline and phenol, leading to tri-brominated products in excellent yields and very short reaction times.[1] In contrast, NBS offers a milder approach, favoring mono-bromination at the para-position with high yields.[10] The H₂O₂/HBr system shows variable results, with the potential for both mono- and di-bromination depending on the substrate.[11]

α-Bromination of Ketones

The α-bromination of ketones is a fundamental reaction for the synthesis of various intermediates. While Br₂ in the presence of an acid or base is a traditional method, other reagents offer advantages in terms of handling and selectivity.

Table 2: Comparison of Brominating Agents for the α-Bromination of 4'-Chloroacetophenone

Brominating Agent	Catalyst/Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Pyridine (B92270) hydrobromide perbromide	Acetic Acid	3	90	85	[12]
N-Bromosuccinimide (NBS)	Acetic Acid	3	90	Low	[12]
Copper(II) Bromide (CuBr₂)	Acetic Acid	3	90	~60	[12]

This study did not include AlBr₃/Br₂. The data is presented to compare common alternatives.

A direct comparison including aluminum bromide for this specific substrate was not found in the searched literature. However, a study on various acetophenone (B1666503) derivatives highlights that pyridine hydrobromide perbromide is highly efficient for α-bromination, providing an 85% yield for 4'-chloroacetophenone.[12] In the same study, NBS showed poor performance under these conditions, while CuBr₂ gave a moderate yield.[12] The choice of brominating agent for α-bromination is clearly substrate and condition dependent.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative protocols for key bromination reactions.

Protocol 1: Electrophilic Aromatic Bromination of Aniline with Br₂/AlBr₃ in Water

Reaction: Aniline → 2,4,6-Tribromoaniline

Procedure:

• To a solution of aniline (1 mmol) in water (10 mL), add aluminum bromide (0.1 mmol).

• To this mixture, add molecular bromine (3 mmol) dropwise with stirring at room temperature.

• The reaction is typically complete within 5 minutes, as indicated by the disappearance of the bromine color.

• The solid product is isolated by filtration, washed with water, and dried to afford 2,4,6-tribromoaniline.

(This protocol is adapted from a study on the aqueous AlBr₃-Br₂ system for the bromination of various aromatic compounds.[1])

Protocol 2: Radical Bromination of 1-(3,5-diacetoxyphenyl)ethane with NBS

Reaction: 1-(3,5-diacetoxyphenyl)ethane → 1-(3,5-diacetoxyphenyl)-1-bromoethane

Procedure:

• Dissolve 1-(3,5-diacetoxyphenyl)ethane (1 equivalent) in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Add N-Bromosuccinimide (NBS) (1.05-1.2 equivalents) and a radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) (catalytic amount).

• Heat the reaction mixture to reflux or irradiate with a suitable light source to initiate the reaction.

• Monitor the reaction progress by TLC. Upon completion, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide (B58015) byproduct.

• The filtrate is then washed with aqueous sodium bicarbonate and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.[13]

Logical Relationships and Experimental Workflows

The selection of a brominating agent and reaction conditions is a logical process based on the desired outcome and the nature of the substrate. The following diagrams illustrate these relationships.

Caption: Decision tree for selecting a brominating agent based on substrate type.

Caption: A generalized experimental workflow for a typical bromination reaction.

Conclusion

The choice of a brominating agent in organic synthesis is a nuanced decision that requires careful consideration of the substrate, desired selectivity, and reaction conditions.

• Aluminum bromide, in conjunction with molecular bromine, stands out as a powerful reagent for the electrophilic aromatic bromination of a wide range of arenes, including deactivated systems. Its high reactivity, however, can lead to over-bromination in activated systems.

• N-Bromosuccinimide (NBS) offers superior handling properties and is the reagent of choice for selective radical bromination at allylic and benzylic positions. It also serves as a milder alternative for the electrophilic bromination of electron-rich aromatics where mono-substitution is desired.

• Molecular Bromine (Br₂) remains a fundamental reagent, particularly for additions to alkenes, but its hazardous nature necessitates careful handling.

• In situ generation of bromine using HBr and an oxidant presents a safer and more environmentally friendly alternative, though its reactivity and selectivity can be variable.

For researchers and professionals in drug development, a thorough understanding of the strengths and limitations of each brominating agent is essential for the efficient and selective synthesis of target molecules. The experimental data and protocols provided in this guide serve as a valuable resource for making informed decisions in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Assessing the Efficiency of AlBr₃ in Promoting Friedel-Crafts Acylation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to produce aryl ketones, which are pivotal intermediates in the pharmaceutical and fine chemical industries. The choice of the Lewis acid catalyst is paramount, directly influencing reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of aluminum bromide (AlBr₃) with other common Lewis acids, namely aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃), in promoting Friedel-Crafts acylation, supported by experimental data.

Performance Comparison of Lewis Acid Catalysts

Catalyst	Substrate	Acylating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Predominant Isomer(s)
AlBr₃	Toluene (B28343)	Acetyl Bromide	CS₂	0	1	~90	p-methylacetophenone
AlCl₃	Toluene	Acetyl Chloride	Dichloromethane (B109758)	0 to RT	1	86	p-methylacetophenone, o-methylacetophenone
FeCl₃	Toluene	Acetyl Chloride	Dichloromethane	RT	3	Moderate	p-methylacetophenone, o-methylacetophenone

Note: The data presented is compiled from various sources and is intended for comparative purposes. "RT" denotes room temperature. The efficiency of catalysts can vary significantly with specific substrates, acylating agents, and reaction conditions.

From the available data and established chemical principles, AlBr₃ is recognized as a more potent Lewis acid than AlCl₃. This increased reactivity can lead to higher yields and potentially shorter reaction times. However, AlBr₃ is also noted to be more expensive than AlCl₃.[1] Iron(III) chloride is generally considered a milder and less efficient catalyst compared to its aluminum counterparts for Friedel-Crafts acylation, often resulting in lower yields.[2][3]

Experimental Protocols

Below are detailed methodologies for a typical Friedel-Crafts acylation reaction. The protocol for AlCl₃ is well-documented and can be adapted for AlBr₃ and FeCl₃, with adjustments to catalyst loading and reaction times as needed.

General Protocol for Friedel-Crafts Acylation of Toluene with Acetyl Chloride using AlCl₃

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Toluene

• Acetyl Chloride

• Dichloromethane (anhydrous)

• Hydrochloric Acid (concentrated)

• Ice

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Three-necked round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser. The apparatus should be protected from atmospheric moisture using drying tubes.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0°C in an ice bath with stirring.

• Acyl Chloride Addition: Dissolve acetyl chloride (1.0 equivalent) in anhydrous dichloromethane and add it to the addition funnel. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 10-15 minutes.

• Aromatic Substrate Addition: After the complete addition of acetyl chloride, add toluene (1.0 equivalent) dissolved in anhydrous dichloromethane to the addition funnel. Add the toluene solution dropwise to the reaction mixture.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by distillation or column chromatography to obtain the desired acetophenone (B1666503) derivative.[4]

Visualizations

Mechanism of Friedel-Crafts Acylation

The Friedel-Crafts acylation proceeds through the formation of a highly electrophilic acylium ion, which then undergoes electrophilic aromatic substitution.

A simplified mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

Experimental Workflow

The following diagram illustrates the typical workflow for a Friedel-Crafts acylation experiment.

Experimental workflow for a Lewis acid-catalyzed Friedel-Crafts acylation.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. scribd.com [scribd.com]
• 3. scribd.com [scribd.com]
• 4. websites.umich.edu [websites.umich.edu]

distinguishing the properties of monomeric AlBr3 and dimeric Al2Br6

A Comprehensive Guide to the Properties of Monomeric AlBr₃ and Dimeric Al₂Br₆

For researchers, scientists, and drug development professionals utilizing aluminum bromide, a thorough understanding of its existence as both a monomer (AlBr₃) and a dimer (Al₂Br₆) is crucial for predictable and reproducible experimental outcomes. This guide provides a detailed comparison of the structural, spectroscopic, and thermodynamic properties of these two forms, supported by experimental data.

Structural and Physical Properties: A Tale of Two Forms

Aluminum bromide's structure is highly dependent on its physical state and temperature. In the solid state, it exists exclusively as the dimeric Al₂Br₆. This dimeric form also predominates in the liquid phase and in the gas phase at lower temperatures. At elevated temperatures in the gas phase, the dimer dissociates into the monomeric AlBr₃ form.[1]

Monomeric AlBr₃: The monomeric form, AlBr₃, possesses a trigonal planar structure with D₃h symmetry.[1] In this arrangement, the aluminum atom is at the center, bonded to three bromine atoms with bond angles of 120°. The hybridization of the aluminum atom is described as sp².[1]

Dimeric Al₂Br₆: The dimeric form, Al₂Br₆, is composed of two AlBr₄ tetrahedra that share a common edge, resulting in a structure with D₂h symmetry.[1] This dimer features two types of bromine atoms: four terminal and two bridging. The bridging bromine atoms are bonded to both aluminum atoms.

The dissociation of the dimer into two monomers is an endothermic process:

Al₂Br₆ ⇌ 2AlBr₃ (ΔH°diss = 59 kJ/mol)[1]

Comparative Data

The following table summarizes the key quantitative differences between monomeric AlBr₃ and dimeric Al₂Br₆ based on gas-phase electron diffraction and spectroscopic studies.

Property	Monomeric AlBr₃	Dimeric Al₂Br₆
Molecular Formula	AlBr₃	Al₂Br₆
Molar Mass ( g/mol )	266.69	533.38
Symmetry	D₃h (Trigonal Planar)	D₂h (Bridged Dimer)
Al-Br Bond Length (Å)	2.221(3)	Terminal: 2.234(4) Bridging: 2.433(7)
Br-Al-Br Bond Angle (°)	120	Terminal: 122.1(31) Bridging: 91.6(6)
Vibrational Frequencies (IR active, cm⁻¹)	ν₂(out-of-plane bend): ~95 ν₃(asym. stretch): ~480 ν₄(in-plane bend): ~110	ν₁₂(ring pucker): ~55 ν₁₇(bridge bend): ~145 ν₁₆(terminal rock): ~205 ν₁₅(terminal stretch): ~410
Existence	High-temperature gas phase	Solid, liquid, and low-temperature gas phase

Experimental Protocols

Synthesis of Aluminum Bromide (Al₂Br₆)

A common method for synthesizing aluminum bromide is the direct reaction of aluminum metal with liquid bromine. This reaction is highly exothermic and should be performed with extreme caution in a well-ventilated fume hood.

Materials:

• Aluminum foil or powder

• Liquid bromine

• A reaction vessel (e.g., a round-bottom flask) equipped with a dropping funnel and a reflux condenser

• An inert atmosphere (e.g., dry nitrogen or argon)

Procedure:

• Place a known quantity of aluminum in the reaction vessel.

• Flush the apparatus with an inert gas to exclude moisture.

• Slowly add liquid bromine to the aluminum via the dropping funnel. The reaction is vigorous and will produce heat and fumes of aluminum bromide.

• Control the reaction rate by adjusting the addition rate of bromine and, if necessary, by cooling the reaction vessel.

• Once the reaction is complete, the crude aluminum bromide can be purified by sublimation.

Characterization of Monomeric AlBr₃ and Dimeric Al₂Br₆

Distinguishing between the monomeric and dimeric forms requires techniques capable of probing the species under specific conditions, primarily in the gas phase at varying temperatures.

Gas-Phase Electron Diffraction (GED):

• A sample of aluminum bromide is heated in a specialized oven to the desired temperature to produce a vapor.

• To study the dimer (Al₂Br₆), a temperature of approximately 167°C is used.

• To study the monomer (AlBr₃), a much higher temperature, around 330°C, is required to ensure a significant population of the monomeric species. At this temperature, the vapor will be a mixture, and the data analysis will need to account for the presence of a small percentage of the dimer.

• A beam of high-energy electrons is passed through the vapor.

• The electrons are diffracted by the molecules, and the resulting diffraction pattern is recorded.

• Analysis of the diffraction pattern allows for the determination of bond lengths and angles.

Vibrational Spectroscopy (IR/Raman):

• The aluminum bromide sample is placed in a high-temperature gas cell with windows transparent to infrared radiation (e.g., CsI or diamond).

• The cell is heated to the desired temperature to vaporize the sample.

• For the dimer, spectra are recorded at temperatures below the dissociation point (e.g., 150-200°C).

• For the monomer, the cell is heated to a high temperature (e.g., >400°C) to favor the monomeric form.

• An infrared or Raman spectrum of the gas-phase species is recorded.

• The observed vibrational frequencies are assigned to the specific vibrational modes of the monomer or dimer based on their known symmetries.

Visualizing the Relationship and Workflow

The following diagrams illustrate the equilibrium between the monomer and dimer and a typical experimental workflow for their characterization.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]

A Comparative Guide to Aluminum Bromide Performance in Steel Electroplating

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of aluminum bromide as an electrolyte in steel electroplating processes. Its performance is critically compared against two prominent alternatives: ionic liquids (ILs) and deep eutectic solvents (DESs). The information presented is supported by experimental data from various studies, offering a clear and objective overview for professionals in materials science and engineering.

Executive Summary

Aluminum electroplating is a crucial surface finishing technique for enhancing the corrosion resistance and other properties of steel. While traditional methods have often relied on aqueous or hazardous organic electrolytes, recent advancements have brought molten salts, ionic liquids, and deep eutectic solvents to the forefront. This guide focuses on the efficacy of a quaternary aluminum bromide molten salt system and contrasts it with the increasingly popular ILs and DESs. Each of these electrolyte systems presents a unique set of operational parameters and performance outcomes, which are detailed below to aid in the selection of the most suitable method for specific research and development applications.

Performance Comparison

The following tables summarize the key performance indicators for steel electroplating using aluminum bromide, ionic liquids, and deep eutectic solvents. It is important to note that the presented data is aggregated from various studies, which may have employed different experimental conditions.

Performance Metric	Aluminum Bromide Electrolyte	Ionic Liquids (e.g., [EMIm]Cl/AlCl₃)	Deep Eutectic Solvents (e.g., Choline (B1196258) Chloride:Urea)
Coating Appearance	Smooth, thick, adherent, and shiny[1][2][3][4][5]	Dense, bright, and adherent[6]	Bright, uniform, and dense[7]
Operating Temperature	~325-350 °C[4]	Room temperature to ~100 °C[8]	Room temperature to ~120 °C[9]
Current Density	0.1 - 0.5 A/cm²[4]	8 - 44 mA/cm²[6]	Variable, dependent on specific DES
Adhesion	Good (qualitative)[1][2][3][4][5]	Good, can be enhanced by substrate pretreatment[10]	Improved adhesion reported[7]
Corrosion Resistance	Good (qualitative)[1][2][3][4][5]	Corrosion current density as low as 6.07 μA/cm²[11]	Generally low corrosion rates in DESs[12][13]
Current Efficiency	Data not explicitly found	Up to 97%[14]	High efficiency possible, but dependent on system

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and further investigation.

Steel Electroplating using Aluminum Bromide Molten Salt

Electrolyte Preparation: A quaternary alkali bromide electrolyte is prepared by mixing Lithium Bromide (LiBr), Potassium Bromide (KBr), and Cesium Bromide (CsBr) in a eutectic composition. To this mixture, 80 wt.% of Aluminum Bromide (AlBr₃) is added. The mixture is heated to approximately 350°C in an inert atmosphere (e.g., argon-filled glovebox) to form a homogenous molten salt.

Electroplating Procedure:

• A steel substrate (e.g., SS316) is used as the cathode, and a pure aluminum rod or plate serves as the anode.

• The electrodes are immersed in the molten AlBr₃-based electrolyte maintained at a constant temperature of 325-350°C.

• A constant current density in the range of 0.1-0.5 A/cm² is applied between the anode and the cathode.

• The electroplating process is carried out for a duration sufficient to achieve the desired coating thickness.

• Post-plating, the coated steel substrate is carefully removed from the molten salt bath, cooled in an inert atmosphere, and then cleaned to remove any residual electrolyte.

Steel Electroplating using Ionic Liquids

Electrolyte Preparation: A common ionic liquid electrolyte for aluminum plating is prepared by mixing 1-ethyl-3-methylimidazolium (B1214524) chloride ([EMIm]Cl) with aluminum chloride (AlCl₃) in a 1:2 molar ratio. This process is conducted in an inert and dry atmosphere due to the hygroscopic nature of AlCl₃.

Electroplating Procedure:

• A pre-cleaned steel substrate acts as the cathode, and a high-purity aluminum plate is used as the anode.

• The electrodes are submerged in the [EMIm]Cl/AlCl₃ ionic liquid at room temperature or slightly elevated temperatures (e.g., 45 ± 2°C)[11].

• A galvanostatic (constant current) or potentiostatic (constant potential) method is employed. For galvanostatic plating, a current density typically in the range of 20-25 mA/cm² is applied[11].

• The duration of the electroplating is determined by the desired coating thickness.

• After plating, the substrate is removed, rinsed with an appropriate solvent (e.g., anhydrous isopropanol) to remove the ionic liquid, and dried.

Steel Electroplating using Deep Eutectic Solvents

Electrolyte Preparation: A common deep eutectic solvent for this application is prepared by mixing choline chloride and urea (B33335) in a 1:2 molar ratio. The mixture is heated to around 80°C while stirring until a clear, homogeneous liquid is formed. For aluminum plating, anhydrous aluminum chloride (AlCl₃) is then dissolved into the DES.

Electroplating Procedure:

• The setup consists of a steel cathode and an aluminum anode immersed in the AlCl₃-containing DES.

• The electroplating is typically carried out at a slightly elevated temperature (e.g., 90-120°C) to decrease the viscosity of the solvent and enhance conductivity[9].

• A constant current is applied, with the specific current density depending on the exact composition of the DES and the desired coating characteristics.

• Following the deposition, the coated steel is taken out, washed thoroughly with deionized water to remove the DES, and then dried.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for evaluating the performance of these electroplating systems.

Caption: Experimental workflow for evaluating steel electroplating performance.

Conclusion

The selection of an appropriate electrolyte for aluminum electroplating on steel is a critical decision that influences both the process parameters and the final product quality.

• Aluminum Bromide Molten Salt: This system is capable of producing high-quality, dense, and adherent aluminum coatings. However, its primary drawback is the high operating temperature, which may not be suitable for all applications and increases energy costs.

• Ionic Liquids: ILs offer the significant advantage of operating at or near room temperature, making the process more energy-efficient and applicable to a wider range of substrates. They can yield coatings with excellent properties, including high current efficiency. The main challenges associated with ILs are their cost and sensitivity to moisture, which necessitates handling in a controlled atmosphere.

• Deep Eutectic Solvents: As a "greener" and more cost-effective alternative to ionic liquids, DESs are gaining considerable attention. They are generally less sensitive to moisture than many ionic liquids and can be prepared from readily available, non-toxic components. Research into their application for aluminum electroplating is promising, demonstrating the potential to produce uniform and adherent coatings.

Ultimately, the choice between these electrolyte systems will depend on the specific requirements of the application, including cost considerations, desired coating properties, and the thermal stability of the substrate. Further research focusing on direct, side-by-side comparisons under identical conditions would be invaluable for a more definitive assessment.

References

• 1. corrosionpedia.com [corrosionpedia.com]
• 2. Study of Morphology and Corrosion Behavior of Aluminum Coatings on Steel Substrates under Simulated Acid Rain Conditions [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. dau.edu [dau.edu]
• 6. proplate.com [proplate.com]
• 7. CN108166021B - A method for low-temperature electrolysis of aluminum in deep eutectic solvent - Google Patents [patents.google.com]
• 8. bltlplating.com [bltlplating.com]
• 9. Plating Testing Processes | Adhesion Testing Processes | SPC [sharrettsplating.com]
• 10. researchgate.net [researchgate.net]
• 11. Aluminum Electroplated from Ionic Liquids as Protective Coating against Steel Corrosion | Semantic Scholar [semanticscholar.org]
• 12. kns.org [kns.org]
• 13. proplate.com [proplate.com]
• 14. scribd.com [scribd.com]

comparative study of aluminum reactivity with different halogens

A Comparative Analysis of Aluminum's Reactivity with Halogens

This guide provides an objective comparison of the chemical reactivity between aluminum (Al) and the halogens: fluorine (F₂), chlorine (Cl₂), bromine (Br₂), and iodine (I₂). The reactivity of aluminum, a seemingly passive metal due to its protective oxide layer, is vividly demonstrated through its exothermic reactions with this group of non-metals.[1] The guide outlines the experimental conditions, reaction vigor, and products, supported by key physical and chemical data. Detailed experimental protocols for laboratory-scale demonstrations are also provided.

Comparative Data of Halogen Reactivity with Aluminum

The reactivity of halogens decreases down the group in the periodic table.[2] This trend is governed by their electronegativity and standard reduction potential, which indicate their power as oxidizing agents.[3][4][5][6] Fluorine is the most electronegative and reactive of all elements, while iodine is the least reactive among the halogens discussed.[2][3][7]

The general equation for the reaction is: 2Al (s) + 3X₂ → 2AlX₃ (s) (where X = F, Cl, Br, I)[1]

The table below summarizes the key properties of the halogens and the nature of their reactions with aluminum.

Property	Fluorine (F₂)	Chlorine (Cl₂)	Bromine (Br₂)	Iodine (I₂)
Electronegativity (Pauling)	4.0[7]	3.0[7]	2.8[7]	2.5[7]
Standard Reduction Potential (E°, V)	+2.87	+1.36	+1.07	+0.54
Physical State (STP)	Pale yellow gas[3]	Greenish-yellow gas	Reddish-brown liquid[8]	Greyish-black solid
Reaction Conditions	Spontaneous, often explosive; can react at low temperatures and in the dark.[2]	Requires heating of the aluminum to initiate the reaction.[1][9]	Spontaneous but with a noticeable induction period; aluminum foil can be added directly to liquid bromine.[10][11]	Requires a catalyst, typically a few drops of water, to initiate the reaction between the two solids.[1][12][13]
Observed Reactivity	Extremely vigorous and explosive. Fluorine is the most reactive of all elements.[2]	Vigorous and exothermic once initiated, producing a bright glow and white smoke of aluminum chloride.[1][9]	A vigorous, exothermic reaction follows the induction period, producing flashes of flame and white/orange fumes.[1][14][15]	A delayed but strongly exothermic reaction occurs, producing heat, steam, and dense clouds of purple iodine vapor.[1][13][16]
Product	Aluminum Fluoride (AlF₃)	Aluminum Chloride (AlCl₃)	Aluminum Bromide (AlBr₃)	Aluminum Iodide (AlI₃)

Logical & Experimental Workflow Diagrams

The following diagrams illustrate the logical trend in halogen reactivity and a generalized workflow for the experimental procedures described in the next section.

Caption: Trend in reactivity of halogens with aluminum.

Caption: Generalized experimental workflow for reacting aluminum with halogens.

Experimental Protocols

The following experiments are demonstrative of the reactions between aluminum and chlorine, bromine, and iodine. These reactions are highly exothermic and produce hazardous substances. They must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

Note on Fluorine: The reaction between aluminum and fluorine gas is extremely dangerous and explosive.[2] It is not suitable for standard laboratory demonstration and requires specialized equipment and protocols.

Experiment 1: Reaction of Aluminum with Chlorine

Objective: To observe the reaction between heated aluminum and chlorine gas.

Materials:

• Aluminum foil

• Chlorine gas source (e.g., from a cylinder or a chlorine generator)

• Hard glass reaction tube (reduction tube)

• Bunsen burner or heat gun

• Stands and clamps

Procedure:

• Set up the apparatus in a fume hood.

• Place a loose roll of aluminum foil inside the reaction tube.

• Begin a slow, steady flow of chlorine gas through the tube.

• Gently heat the area of the tube containing the aluminum foil with a Bunsen burner.

• Observe the reaction. Once initiated, a bright glow will appear and spread along the foil.[1] Remove the heat source.

• A large amount of white smoke, which is solid aluminum chloride (AlCl₃), will be produced and will coat the inside of the tube.[1][9]

• Once the reaction ceases, stop the flow of chlorine gas. Allow the apparatus to cool completely before disassembly.

Experiment 2: Reaction of Aluminum with Bromine

Objective: To observe the reaction between aluminum foil and liquid bromine.

Materials:

• Aluminum foil, cut into small pieces

• Liquid bromine (Br₂)

• Heat-resistant mat

• Watch glass

Procedure:

• Place a watch glass on a heat-resistant mat inside a fume hood.

• Carefully pour a small amount (~1 cm³) of liquid bromine onto the watch glass.[1] Bromine is highly corrosive and toxic.[11]

• Drop a few small pieces of aluminum foil onto the surface of the bromine.[10]

• Observe the reaction. There will be an initial delay or induction period as the bromine penetrates the aluminum's protective oxide layer.[1][11]

• After the induction period, a vigorous reaction will occur, characterized by sparks, flashes of flame, and the evolution of white smoke (aluminum bromide, AlBr₃) mixed with orange bromine vapor.[1][14][15]

Experiment 3: Reaction of Aluminum with Iodine

Objective: To demonstrate the water-catalyzed reaction between solid aluminum and solid iodine.

Materials:

• Aluminum powder (fine)

• Iodine (I₂), finely ground

• Heat-resistant mat or tin lid

• Teat pipette

• Deionized water

Procedure:

• On a heat-resistant mat inside a fume hood, create a small mound by mixing approximately 0.1 g of aluminum powder with 0.4 g of finely ground iodine.[13]

• Using a teat pipette, add one or two drops of water to the center of the mixture.[1][13] The water acts as a catalyst.[12]

• There will be a time lag before the reaction begins.[1]

• The reaction will start suddenly and is strongly exothermic. It will produce steam and dense clouds of purple iodine vapor as the heat sublimes the excess iodine.[13][16]

• The product remaining on the mat is aluminum iodide (AlI₃). Allow it to cool completely before handling. The anhydrous product reacts vigorously with water.[13][17]

References

• 1. Reactions of chlorine, bromine and iodine with aluminium | Demonstration | RSC Education [edu.rsc.org]
• 2. Halogen - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. chemistrystudent.com [chemistrystudent.com]
• 6. The SRP for the different halogens is in the order of; [infinitylearn.com]
• 7. How is electronegativity valued in the halogen fam class 11 chemistry CBSE [vedantu.com]
• 8. youtube.com [youtube.com]
• 9. Reaction of Chlorine with Aluminum [chemedx.org]
• 10. Reaction of Aluminum with Bromine [chemedx.org]
• 11. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 12. Aluminum Iodine Formula & Reaction | What is Aluminum Iodine? | Study.com [study.com]
• 13. Reacting aluminium and iodine | Demonstration | RSC Education [edu.rsc.org]
• 14. Reaction Between Aluminum and Bromine [chemed.chem.purdue.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. SSERC | Aluminium – Iodine reaction [sserc.org.uk]
• 17. flinnsci.com [flinnsci.com]

A Comparative Guide to Aluminum Bromide Synthesis: An Analysis of Reaction Byproducts

For researchers, scientists, and drug development professionals, the purity of reagents is paramount. In the synthesis of aluminum bromide (AlBr₃), a versatile Lewis acid catalyst and brominating agent, the presence of byproducts can significantly impact reaction outcomes, yields, and the safety of subsequent processes. This guide provides a comparative analysis of common aluminum bromide synthesis methods, with a focus on the formation of reaction byproducts, supported by experimental data and detailed protocols.

Comparison of Synthesis Methods and Byproduct Analysis

The selection of a suitable synthesis method for aluminum bromide depends critically on the desired purity, scale, and available resources. The following table summarizes the key performance indicators and byproduct profiles of the most common synthetic routes.

Synthesis Method	Typical Yield	Typical Purity	Major Byproducts	Advantages	Disadvantages
Direct Synthesis	>90%	>99%[1]	Unreacted Aluminum, Unreacted Bromine, Iron Bromide (FeBr₃)[2], Aluminum Oxybromide (AlOBr)	High yield, relatively simple setup.	Highly exothermic and potentially hazardous reaction[3], risk of contamination from reactants and reactor.
Reaction with HBr	High	High	Water, Aluminum Hydroxybromide (Al(OH)Br₂)	Can produce high-purity AlBr₃, avoids handling of elemental bromine.	Requires anhydrous conditions to prevent hydrolysis[2], HBr gas is corrosive and toxic.
Electrochemical Synthesis	Variable	High	Solvent adducts, Electrode impurities	Milder reaction conditions, can be performed at room temperature.[1]	Yield and purity are dependent on solvent and electrode purity, potential for solvent-related byproducts.
Halide Exchange	Good	High	Aluminum Chloride (AlCl₃), Mixed Aluminum Halides (AlClₓBrᵧ)	Utilizes more readily available starting materials (e.g., AlCl₃).	Requires high temperatures, potential for incomplete reaction leading to mixed halide impurities.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental outcomes. Below are protocols for two common aluminum bromide synthesis methods.

Direct Synthesis from Aluminum and Bromine

This method involves the direct reaction of aluminum metal with liquid or gaseous bromine.

Materials:

• Aluminum foil or powder (high purity)

• Liquid Bromine (anhydrous)

• Reaction flask (e.g., a three-necked round-bottom flask)

• Dropping funnel

• Condenser

• Inert gas supply (e.g., Nitrogen or Argon)

• Heating mantle

• Distillation apparatus

Procedure:

• Assemble the reaction apparatus under an inert atmosphere, ensuring all glassware is thoroughly dried.

• Place the aluminum metal in the reaction flask.

• Slowly add liquid bromine to the aluminum via the dropping funnel. The reaction is highly exothermic and may require cooling to control the rate.[3]

• After the initial reaction subsides, gently heat the mixture to ensure complete reaction.

• The crude aluminum bromide can be purified by distillation or sublimation under reduced pressure.

Electrochemical Synthesis

This method utilizes an electrochemical cell to generate aluminum bromide from an aluminum anode in the presence of a bromine source.

Materials:

• Aluminum foil or rod (high purity, for anode)

• Inert cathode (e.g., platinum or graphite)

• Electrochemical cell

• Anhydrous solvent (e.g., acetonitrile, tetrahydrofuran)

• Supporting electrolyte (e.g., tetraalkylammonium bromide)

• Bromine or a bromide salt as the bromine source

• Power supply

Procedure:

• Set up the electrochemical cell with the aluminum anode and the inert cathode in the anhydrous solvent containing the supporting electrolyte and the bromine source.

• Apply a constant current or potential to initiate the oxidation of the aluminum anode.

• The aluminum cations (Al³⁺) will react with the bromide ions in the solution to form aluminum bromide.

• The reaction progress can be monitored by measuring the current or by analyzing aliquots of the electrolyte.

• Upon completion, the aluminum bromide can be isolated by removing the solvent under vacuum.

Byproduct Formation and Mitigation

The primary sources of byproducts in aluminum bromide synthesis are impurities in the starting materials, reaction with atmospheric moisture, and side reactions.

• Iron-containing impurities , often present in commercial aluminum, can lead to the formation of iron bromide, which imparts a yellowish or reddish-brown color to the product.[2] Using high-purity aluminum (>99.9%) can minimize this contamination.

• Oxygen-containing byproducts , such as aluminum oxybromide and aluminum hydroxybromide, are formed when aluminum bromide or its intermediates react with water.[2] Strict anhydrous conditions, including the use of dry solvents and an inert atmosphere, are essential to prevent their formation.

• Unreacted starting materials can be removed through purification techniques like distillation or sublimation. The significant difference in boiling points between aluminum bromide and its common starting materials facilitates this separation.

Logical Workflow for Synthesis Method Selection

The choice of a particular synthesis method should be guided by the specific requirements of the application. The following diagram illustrates a logical workflow for selecting an appropriate method.

Caption: Decision workflow for selecting an aluminum bromide synthesis method.

Signaling Pathways in Byproduct Formation

The formation of byproducts can be visualized as competing reaction pathways. The main reaction leads to the desired product, while side reactions, often initiated by impurities, lead to undesired byproducts.

Caption: Pathways leading to byproduct formation in AlBr₃ synthesis.

By carefully selecting the synthesis method and controlling reaction conditions, researchers can minimize the formation of undesirable byproducts, ensuring the high purity of aluminum bromide required for demanding applications in research and development.

References

• 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 2. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 3. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]

A Comparative Guide to Laboratory Synthesis of Aluminum Bromide

For researchers, scientists, and professionals in drug development, the synthesis of high-quality aluminum bromide (AlBr₃) is a critical step for various applications, including its use as a potent Lewis acid catalyst in Friedel-Crafts reactions and other organic transformations. The selection of a synthesis method depends on several factors, including the desired purity, scale, available equipment, and safety considerations. This guide provides a detailed comparison of two primary laboratory methods for the synthesis of anhydrous aluminum bromide: the direct reaction of aluminum with elemental bromine and the reaction of aluminum with anhydrous hydrogen bromide gas.

Performance and Data Comparison

The following table summarizes the key quantitative data associated with the two synthesis methods, offering a clear comparison to aid in methodological selection.

Parameter	Method 1: Direct Synthesis with Liquid Bromine	Method 2: Reaction with Anhydrous HBr Gas
Reaction Equation	2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s)	2 Al(s) + 6 HBr(g) → 2 AlBr₃(s) + 3 H₂(g)
Typical Yield	~85%[1]	High (quantitative conversion expected)
Purity	High (>98% after distillation/sublimation)[2][3]	High (requires pure starting materials)
Reaction Time	Approximately 2 hours[1]	Dependent on gas flow rate and reaction temperature
Reaction Temperature	Exothermic, reaches 210-220°C[1]	Elevated temperatures required (e.g., >300°C)[4]
Key Reagents	Aluminum (granules/turnings), Liquid Bromine	Aluminum (powder/turnings), Anhydrous Hydrogen Bromide Gas
Primary Hazard	Highly exothermic, violent reaction; toxic and corrosive bromine	Handling of toxic and corrosive HBr gas; flammable H₂ byproduct
Purification Method	Distillation or sublimation[1][4]	Sublimation[4]

Experimental Protocols

Below are the detailed experimental methodologies for the two synthesis routes.

Method 1: Direct Synthesis from Aluminum and Liquid Bromine

This method involves the direct, highly exothermic reaction between aluminum metal and liquid bromine.[1][5] Extreme caution must be exercised due to the violent nature of the reaction and the hazardous properties of bromine.[1][6]

Materials and Equipment:

• Three-neck round-bottom flask (1 L)

• Dropping funnel with pressure equalization

• Reflux condenser

• Thermometer

• Heating mantle (for distillation)

• Distillation head and receiver flask

• Aluminum granules or turnings (33 g)[1]

• Liquid bromine (185 g), dried over concentrated sulfuric acid[1]

• Glass wool[1]

• Dry nitrogen source

• Calcium chloride drying tube

Procedure:

• Setup: Place the aluminum granules in the three-neck flask with a protective layer of glass wool at the bottom.[1] Equip the flask with the dropping funnel, reflux condenser (topped with a CaCl₂ drying tube), and a thermometer.[1] The entire apparatus must be thoroughly dried and flushed with dry nitrogen.[1]

• Reaction Initiation: Add the dried bromine to the dropping funnel.[1] Start the reaction by adding a few drops of bromine to the aluminum. An induction period may occur, followed by the evolution of white fumes, indicating the reaction has started.[1]

• Addition of Bromine: Add the remaining bromine dropwise, controlling the addition rate to maintain a steady reaction. The reaction is sporadic and may produce flashes and sparks.[1] The temperature should rise to and be maintained around 210-220°C due to the exothermicity of the reaction.[1] Vigorous refluxing of bromine will occur.[1] The total addition time is typically around 2 hours.[1]

• Purification by Distillation: After the reaction is complete, replace the reflux condenser and dropping funnel with a distillation setup.[1] Heat the flask to distill the aluminum bromide. The initial fraction may be reddish due to excess bromine and should be discarded.[1] The main fraction of colorless aluminum bromide is then collected.[1] The product solidifies on cooling and should be handled under an inert atmosphere.[1]

Method 2: Synthesis from Aluminum and Anhydrous Hydrogen Bromide Gas

This method involves passing anhydrous hydrogen bromide gas over heated aluminum. It offers a more controlled reaction compared to the direct synthesis with liquid bromine but requires a source of anhydrous HBr gas.

Materials and Equipment:

• Tube furnace

• Quartz or high-temperature glass reaction tube

• Gas dispersion tube

• Gas washing bottles (for drying HBr)

• Cold trap or condenser

• Aluminum powder or turnings

• Anhydrous hydrogen bromide gas source

• Inert gas (e.g., nitrogen or argon)

• Concentrated sulfuric acid (for drying HBr)

Procedure:

• Setup: Place the aluminum in the center of the reaction tube and position the tube within the furnace. The apparatus should be assembled to allow for the flow of gas through the tube and into a collection vessel or cold trap. The entire system must be purged with an inert gas to remove air and moisture.

• HBr Gas Preparation: If not from a cylinder, anhydrous HBr can be generated and must be thoroughly dried by passing it through concentrated sulfuric acid.

• Reaction: Heat the furnace to the reaction temperature (e.g., >300°C).[4] Once the temperature is stable, introduce a slow stream of anhydrous HBr gas over the aluminum. The reaction produces aluminum bromide and hydrogen gas.[7]

• Product Collection and Purification: The aluminum bromide will form as a solid in the cooler parts of the reaction tube or can be collected by sublimation. The product should be collected under an inert atmosphere to prevent hydrolysis. Further purification can be achieved by a separate sublimation step.

Visualizing the Synthesis Workflows

The following diagrams illustrate the logical flow of each synthesis method.

References

• 1. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Aluminum bromide, 98+%, extra pure, anhydrous | Fisher Scientific [fishersci.ca]
• 3. Aluminum bromide, 98+%, extra pure, anhydrous 25 g | Contact Us | Thermo Scientific Chemicals [thermofisher.com]
• 4. Page loading... [guidechem.com]
• 5. prepchem.com [prepchem.com]
• 6. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 7. Aluminium bromide - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Aluminum Bromide: A Procedural Guide

For Immediate Reference: In case of a spill or exposure, consult the Safety Data Sheet (SDS) and contact your institution's Environmental Health and Safety (EHS) department. Aluminum bromide reacts violently with water.

Aluminum bromide (AlBr₃) is a highly reactive and corrosive Lewis acid, widely used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions.[1][2] Its utility in research and development is matched by its hazardous nature, necessitating stringent handling and disposal protocols to ensure laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of aluminum bromide, tailored for researchers, scientists, and drug development professionals.

Essential Safety and Handling Protocols

Before initiating any cleanup or disposal procedures, it is critical to be aware of the primary hazards associated with aluminum bromide. It is corrosive, causing severe skin burns and eye damage, and is harmful if swallowed or inhaled.[3][4][5] A key characteristic is its violent exothermic reaction with water, which produces toxic and corrosive hydrogen bromide (HBr) gas.[4][6][7][8]

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to EU EN166 or OSHA 29 CFR 1910.133 standards.[4][9]

• Skin Protection: A complete, chemical-resistant suit and flame-retardant protective clothing are required.[4] Handle the material with inspected, impervious gloves (e.g., heavy-duty nitrile).[3][4]

• Respiratory Protection: All handling should occur in a certified chemical fume hood.[4] If exposure limits are exceeded, a full-face respirator is mandatory.[3][10]

Protocol for Spill and Leak Management

In the event of an aluminum bromide spill, immediate and correct action is crucial to prevent injury and environmental contamination. DO NOT USE WATER on spills of anhydrous aluminum bromide.[11]

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.[4][11]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][4]

• Don PPE: Wear the full PPE ensemble as described above.[3][4]

• Contain the Spill: Prevent the material from entering drains or waterways.[4]

• Neutralize and Absorb: Gently cover the spill with a dry, inert absorbent material such as dry lime, sand, or soda ash.[11] Avoid creating dust.[4]

• Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, dry, clearly labeled, and sealable container for hazardous waste.[4][9][11] Use non-sparking tools.[3]

• Final Decontamination: Once the bulk material is removed, decontaminate the area according to your institution's EHS guidelines.

• Dispose of Contaminated Materials: All contaminated clothing, PPE, and cleanup materials must be disposed of as hazardous waste.[10][12] Wash hands thoroughly after handling.[12]

Proper Disposal Procedures for Aluminum Bromide Waste

Disposal of aluminum bromide must be treated as hazardous waste management and conducted in strict accordance with all applicable local, state, and federal regulations.[1][11] Under no circumstances should it be disposed of in standard laboratory trash or down the drain.[1]

Step-by-Step Disposal Protocol:

• Containerize Waste: Place the unwanted aluminum bromide in its original container or a designated, compatible, and tightly sealed waste container.[3][5] Ensure the container is clearly labeled "Hazardous Waste: Aluminum Bromide."

• Store Securely: Store the waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials like water, alcohols, and strong acids.[11][12] The storage area should be locked and accessible only to authorized personnel.[12]

• Contact EHS: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[3][4] Provide them with the Safety Data Sheet (SDS).

• Professional Disposal: The licensed disposal company will handle the final treatment. Common methods include controlled incineration in a unit equipped with a flue gas scrubber or chemical neutralization.[3][4]

Hazard and Transportation Data Summary

For quick reference, the following table summarizes key quantitative safety and transportation data for anhydrous aluminum bromide.

Hazard Identification	Value/Classification	Source(s)
UN Number	1725	[5][11]
Hazard Class	8 (Corrosive)	[5]
Packing Group	II	[5]
NFPA Rating	Health: 3, Flammability: 0, Reactivity: 2	[11]
Signal Word	Danger	[3][4]
Hazard Statements	H302, H314 (Harmful if swallowed, Causes severe skin burns and eye damage)	[3][4][5][12]

Aluminum Bromide Disposal Workflow

The following diagram illustrates the logical steps and decision points for the safe disposal of aluminum bromide waste.

Caption: Workflow for the safe handling and disposal of aluminum bromide waste.

References

• 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 2. Page loading... [guidechem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. prochemonline.com [prochemonline.com]
• 6. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 7. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 8. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. echemi.com [echemi.com]
• 11. nj.gov [nj.gov]
• 12. ltschem.com [ltschem.com]